Dihydroxylysinonorleucine

Core Science & Biosynthesis

The Biochemical Architecture of Dihydroxylysinonorleucine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a crucial reducible collagen cross-link, fundamental to the structural integrity and maturation of connective tissues. This aldimine-derived molecule is formed post-translationally from two hydroxylysine residues, contributing significantly to the mechanical strength and stability of the collagen fibrillar network. An in-depth understanding of its biochemical structure and the pathways governing its formation is paramount for research in tissue engineering, fibrosis, and the development of therapeutics targeting collagen-related pathologies. This technical guide provides a comprehensive overview of the biochemical structure of DHLNL, including its physicochemical properties, biosynthetic pathway, and relevant experimental methodologies.

Biochemical Structure of Dihydroxylysinonorleucine

Dihydroxylysinonorleucine is the reduced, stable form of the initial Schiff base cross-link formed between a hydroxylysine aldehyde (allysine) and the ε-amino group of another hydroxylysine residue. Its chemical formula is C12H25N3O6 with a molecular weight of 307.34 g/mol .[1] The systematic IUPAC name for this structure is N6-[(2S,5S)-5-amino-5-carboxy-2-hydroxypentyl]-5-hydroxy-L-lysine.

Caption: 2D structure of Dihydroxylysinonorleucine.

Physicochemical and Spectroscopic Data

Precise experimental quantitative data for dihydroxylysinonorleucine, such as bond lengths, bond angles, and detailed spectroscopic peak assignments, are not extensively available in the public domain. The following tables summarize computed properties and typical spectroscopic ranges for the functional groups present in the molecule.

Table 1: Computed Physicochemical Properties of Dihydroxylysinonorleucine

Property	Value	Reference
Molecular Weight	307.34 g/mol	[1]
Molecular Formula	C12H25N3O6	[1]
XLogP3-AA	-8.1	[2]
Hydrogen Bond Donor Count	9	[2]
Hydrogen Bond Acceptor Count	13	[2]
Rotatable Bond Count	19	[2]
Exact Mass	307.174335 Da	[1]
Topological Polar Surface Area	232 Ų	[2]

Table 2: Predicted Spectroscopic Data for Dihydroxylysinonorleucine

Spectroscopic Technique	Functional Group	Predicted Chemical Shift / Range
¹H NMR	α-CH	~3.5 - 4.0 ppm
-CH(OH)-	~3.8 - 4.5 ppm
-CH2-NH-	~2.8 - 3.2 ppm
Aliphatic -CH2-	~1.2 - 1.9 ppm
-NH2, -NH-, -OH	Broad, variable
¹³C NMR	-COOH	~170 - 180 ppm
α-CH	~55 - 60 ppm
-CH(OH)-	~65 - 75 ppm
-CH2-NH-	~40 - 50 ppm
Aliphatic -CH2-	~20 - 40 ppm
Mass Spectrometry	Molecular Ion [M+H]⁺	m/z 308.1816
Major Fragmentation Ions	Loss of H₂O, NH₃, COOH

Biosynthesis of Dihydroxylysinonorleucine in Collagen

The formation of dihydroxylysinonorleucine is a key step in the enzymatic cross-linking of collagen, a process initiated by the enzyme lysyl oxidase. This pathway is critical for the stabilization and maturation of collagen fibrils.

Caption: Biosynthesis of Dihydroxylysinonorleucine.

Experimental Protocols

Detailed, standardized protocols for the synthesis and isolation of pure dihydroxylysinonorleucine are not readily found in single publications but can be inferred from methodologies described in studies of collagen cross-linking.

General Protocol for the Isolation of Dihydroxylysinonorleucine from Collagenous Tissue (e.g., Bovine Tendon)

This protocol outlines the general steps for the reductive stabilization and subsequent isolation of DHLNL. Specific quantities and incubation times may require optimization depending on the tissue source and scale.

1. Tissue Preparation:

• Obtain fresh or frozen bovine Achilles tendon and remove any non-collagenous tissue.

• Mince the tendon into small pieces and wash extensively with cold phosphate-buffered saline (PBS) to remove soluble proteins.

• Defat the tissue by extraction with a series of organic solvents (e.g., acetone, ethanol).

• Lyophilize the cleaned, defatted tissue.

2. Reduction of Collagen Cross-links:

• Suspend the lyophilized collagen powder in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 7.4).

• Add a freshly prepared solution of sodium borohydride (NaBH₄) in the same buffer to the collagen suspension. A typical concentration is 1 mg of NaBH₄ per 10 mg of collagen.

• Incubate the reaction mixture at room temperature with gentle stirring for a defined period (e.g., 1-2 hours) to reduce the aldimine cross-links to their stable secondary amine forms.

• Quench the reaction by the careful addition of acetic acid to lower the pH to around 4.

3. Hydrolysis of Reduced Collagen:

• Wash the reduced collagen extensively with distilled water to remove excess reagents.

• Lyophilize the reduced collagen.

• Hydrolyze the dried, reduced collagen in 6 M HCl at 110°C for 24 hours under a nitrogen atmosphere.

• Remove the HCl from the hydrolysate by rotary evaporation.

4. Chromatographic Separation and Purification:

• Dissolve the dried hydrolysate in a suitable starting buffer for ion-exchange chromatography.

• Apply the sample to a cation-exchange chromatography column (e.g., Dowex 50).

• Elute the amino acids using a gradient of increasing ionic strength and/or pH (e.g., a gradient of HCl or pyridine-formate buffer).

• Collect fractions and monitor for the presence of DHLNL using a specific detection method (e.g., ninhydrin reaction followed by analytical chromatography).

• Pool the fractions containing DHLNL and further purify by subsequent chromatographic steps, such as gel filtration or reverse-phase HPLC, if necessary.

5. Characterization:

• Confirm the identity and purity of the isolated DHLNL using techniques such as amino acid analysis, mass spectrometry, and NMR spectroscopy.

Conclusion

Dihydroxylysinonorleucine is a cornerstone of collagen stability, and a thorough understanding of its biochemical properties is essential for advancing research in connective tissue biology and related diseases. While the fundamental structure and biosynthetic pathway are well-established, there remains a need for more detailed quantitative and experimental data in the scientific literature. The information and methodologies presented in this guide provide a solid foundation for researchers and professionals working in this critical area of biochemistry and drug development.

References

• 1. scbt.com [scbt.com]
• 2. Dihydroxylysinonorleucine | C18H37N5O8 | CID 87534488 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Keystone of Collagen Stability: A Technical Guide to Dihydroxylysinonorleucine's Role in Cross-Linking

For Researchers, Scientists, and Drug Development Professionals

Introduction

Collagen, the most abundant protein in mammals, provides the essential structural framework for all connective tissues. Its remarkable tensile strength and stability are not inherent to the individual collagen molecules but are conferred by a series of post-translational modifications, culminating in the formation of covalent intermolecular cross-links. Among these, dihydroxylysinonorleucine (DHLNL) represents a critical, albeit transient, component in the maturation of collagen fibers. This technical guide provides an in-depth exploration of the biochemical formation, function, and analysis of DHLNL, offering a comprehensive resource for professionals engaged in tissue engineering, fibrosis research, and the development of therapeutics targeting the extracellular matrix.

The Biochemical Pathway of Dihydroxylysinonorleucine Formation

The synthesis of DHLNL is a sophisticated enzymatic cascade that begins within the cell and is completed in the extracellular space. This process ensures the precise and robust cross-linking of collagen molecules into highly organized fibrils.

The formation of dihydroxylysinonorleucine (DHLNL) is an enzyme-mediated process crucial for collagen stability. The pathway begins with the hydroxylation of specific lysine residues on the procollagen molecule by lysyl hydroxylases, a reaction requiring Vitamin C as a cofactor.[1] Following secretion into the extracellular space, the enzyme lysyl oxidase (LOX), which depends on copper, catalyzes the oxidative deamination of hydroxylysine residues in the telopeptide regions to form reactive aldehydes.[2][3] These aldehydes then spontaneously react with a hydroxylysine residue on an adjacent collagen molecule to form a Schiff base, which subsequently rearranges to the more stable keto-amine form of DHLNL.[1] This immature cross-link is a key intermediate in the formation of mature, trivalent cross-links like pyridinoline.[4]

Biochemical pathway of dihydroxylysinonorleucine (DHLNL) formation.

Regulation of DHLNL Synthesis by the TGF-β Signaling Pathway

The expression of the key enzymes responsible for DHLNL formation, lysyl hydroxylase (specifically PLOD2) and lysyl oxidase (LOX), is tightly regulated by various signaling pathways, with the Transforming Growth Factor-beta (TGF-β) pathway playing a central role.[5] TGF-β is a potent profibrotic cytokine that is a master regulator of extracellular matrix homeostasis.[4]

Upon binding of TGF-β to its cell surface receptors (TβRI and TβRII), a signaling cascade is initiated that leads to the phosphorylation and activation of SMAD transcription factors (SMAD2/3).[3] These activated SMADs then form a complex with SMAD4, translocate to the nucleus, and bind to specific DNA sequences in the promoter regions of target genes, including PLOD2 and LOX.[2][5] This results in increased transcription and subsequent translation of these enzymes, leading to enhanced collagen hydroxylation and cross-linking, and consequently, an increase in DHLNL formation. This pathway is a critical driver of tissue remodeling and is often dysregulated in fibrotic diseases.[6]

TGF-β signaling pathway regulating DHLNL synthesis.

Quantitative Analysis of Dihydroxylysinonorleucine

The quantification of DHLNL provides a valuable snapshot of the rate of new collagen deposition and turnover. Its levels are dynamic and vary significantly with age, tissue type, and pathological state. Generally, DHLNL levels are higher in younger, developing tissues and decrease with age as the immature cross-links are converted to mature, more stable forms.[7] In fibrotic conditions, there is often an increase in the ratio of DHLNL to its less hydroxylated counterpart, hydroxylysinonorleucine (HLNL), reflecting an increase in the activity of lysyl hydroxylase 2.[8]

Tissue/Condition	DHLNL Level (mol/mol of collagen)	Comments	Reference(s)
Human Dermis (Neonate)	~0.3	High levels indicative of active collagen synthesis and remodeling in early life.	[1]
Human Dermis (Adult)	~0.1	Levels decrease significantly with age as collagen matures.	[1]
Mouse Tail Tendon (8 weeks)	~0.15	Represents a period of active growth and matrix deposition.	[9]
Mouse Tail Tendon (96 weeks)	~0.05	Significant decrease in old age, reflecting reduced collagen turnover.	[9]
Fibrotic Lung Tissue (Human)	Elevated DHLNL:HLNL ratio	The ratio of DHLNL to HLNL is a more sensitive marker of active fibrosis than the absolute amount of DHLNL.	[8]
Bone (Bovine)	Variable	Levels are influenced by the specific bone type and age.	[10]

Experimental Protocols for DHLNL Analysis

The analysis of DHLNL requires a multi-step process involving tissue preparation, hydrolysis to liberate the cross-links, and chromatographic separation and detection.

Experimental Workflow

The general workflow for the quantification of DHLNL from tissue samples is outlined below.

General experimental workflow for DHLNL analysis.

Detailed Methodologies

1. Sample Preparation and Reduction:

• Excise tissue of interest and immediately freeze in liquid nitrogen or process fresh.

• Mince the tissue and homogenize in a suitable buffer (e.g., phosphate-buffered saline).

• Lyophilize the homogenate to a constant dry weight.

• To stabilize the reducible Schiff base precursors of DHLNL, resuspend the dried tissue in a neutral buffer (e.g., 0.1 M phosphate buffer, pH 7.4) and add a fresh solution of sodium borohydride (NaBH₄) to a final concentration of approximately 1 mg/mL.

• Incubate for 1-2 hours at room temperature with gentle agitation.

• Quench the reaction by the careful addition of acetic acid until the effervescence ceases.

• Wash the reduced tissue extensively with deionized water to remove excess reagents and salts.

• Lyophilize the washed tissue to dryness.

2. Acid Hydrolysis:

• Place a known amount of the dried, reduced tissue (typically 5-10 mg) into a hydrolysis tube.

• Add 1 mL of 6 M hydrochloric acid (HCl).

• Seal the tube under vacuum or flush with nitrogen to prevent oxidation.

• Hydrolyze at 110°C for 24 hours.

• After hydrolysis, cool the tubes and centrifuge to pellet any insoluble material.

• Transfer the supernatant (hydrolysate) to a new tube and evaporate the HCl under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried hydrolysate in a suitable buffer for analysis (e.g., 0.1% heptafluorobutyric acid in water).

3. High-Performance Liquid Chromatography (HPLC) with Mass Spectrometric (MS) Detection (LC-MS/MS):

This is the most common and sensitive method for the quantification of DHLNL.

• Chromatographic System: A high-performance liquid chromatography system capable of gradient elution.

• Column: A C18 reversed-phase column is typically used (e.g., 2.1 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic acid or Heptafluorobutyric acid (HFBA) in water.

• Mobile Phase B: 0.1% Formic acid or HFBA in acetonitrile.

• Gradient Elution: A typical gradient might start at 100% A, ramping to 30-50% B over 15-20 minutes, followed by a wash and re-equilibration step. The exact gradient should be optimized for the specific column and system.

• Flow Rate: Typically 0.2-0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is ideal for quantitative analysis.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for DHLNL and an appropriate internal standard are monitored. For DHLNL, a common transition is m/z 327.2 -> 266.2.

• Quantification: The concentration of DHLNL is determined by comparing the peak area of the analyte to that of a known concentration of a stable isotope-labeled internal standard.

Conclusion

Dihydroxylysinonorleucine is a pivotal intermediate in the formation of stable collagen cross-links, and its quantification offers valuable insights into the dynamics of collagen metabolism. Understanding the biochemical pathways of its formation and the signaling cascades that regulate its synthesis is crucial for researchers in fields ranging from basic cell biology to clinical drug development. The detailed experimental protocols provided in this guide offer a robust framework for the accurate and reproducible analysis of DHLNL, enabling a deeper understanding of its role in health and disease. As our knowledge of the intricate processes governing extracellular matrix remodeling continues to expand, the study of DHLNL will undoubtedly remain a key area of investigation for the development of novel diagnostics and therapeutics for a wide range of pathological conditions.

References

• 1. Procollagen Lysyl Hydroxylase 2 Expression Is Regulated by an Alternative Downstream Transforming Growth Factor β-1 Activation Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A hierarchical network of hypoxia-inducible factor and SMAD proteins governs procollagen lysyl hydroxylase 2 induction by hypoxia and transforming growth factor β1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Roles of PLODs in Collagen Synthesis and Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. A Modified Hydroxyproline Assay Based on Hydrochloric Acid in Ehrlich's Solution Accurately Measures Tissue Collagen Content - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Collagen cross-linking in adult patients with acute and chronic fibrotic lung disease. Molecular markers for fibrotic collagen. | UCSF Medical Education [meded.ucsf.edu]
• 9. UPLC methodology for identification and quantitation of naturally fluorescent crosslinks in proteins: a study of bone collagen - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemistry of the collagen cross-links. Isolation and characterization of two intermediate intermolecular cross-links in collagen - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydroxylysinonorleucine formation pathway in connective tissue.

An In-depth Technical Guide on the Formation Pathway of Dihydroxylysinonorleucine (DHLNL) in Connective Tissue

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Collagen Cross-linking

Collagen is the most abundant protein in mammals, providing the essential structural framework for all connective tissues, including bone, skin, tendons, and cartilage. The biomechanical integrity and stability of these tissues are critically dependent on the post-translational formation of covalent intermolecular cross-links between collagen molecules. These cross-links are formed through a series of enzyme-catalyzed reactions.

Dihydroxylysinonorleucine (DHLNL) is a key immature, divalent (two-residue) cross-link in the collagen maturation pathway. It is formed from two hydroxylysine residues. The abundance of DHLNL is a dynamic indicator of new collagen deposition and active tissue remodeling. Monitoring the DHLNL formation pathway provides crucial insights into physiological processes like wound healing and development, as well as pathological conditions such as fibrosis and certain genetic disorders of connective tissue. This guide details the biochemical pathway of DHLNL formation, the key enzymes involved, and the methodologies used for its study and quantification.

The Biochemical Pathway of DHLNL Formation

The synthesis of DHLNL is a multi-step, extracellular process that begins after procollagen molecules are secreted and assembled into fibrils. The pathway involves two critical enzymatic modifications: hydroxylation and oxidative deamination, followed by a spontaneous condensation reaction.

Step 1: Telopeptide Lysyl Hydroxylation

The foundational step is the hydroxylation of specific lysine residues located in the non-helical ends (telopeptides) of the procollagen molecule. This reaction is catalyzed by the enzyme Lysyl Hydroxylase 2 (LH2) , encoded by the PLOD2 gene.[1][2] LH2 specifically acts on telopeptidyl lysines, distinguishing it from other lysyl hydroxylases that primarily modify lysines within the main helical domain of collagen.[2]

• Enzyme: Lysyl Hydroxylase 2 (LH2 / PLOD2)

• Substrate: Lysine residues in collagen telopeptides

• Product: 5-Hydroxylysine residues

• Cofactors: Fe²⁺, 2-oxoglutarate, O₂, and Ascorbate (Vitamin C)[2][3][4]

• Location: Endoplasmic Reticulum cisternae (intracellular)[2]

This hydroxylation is a rate-limiting step and is crucial for the subsequent formation of the hydroxylysine-aldehyde pathway cross-links, including DHLNL.[1]

Step 2: Oxidative Deamination

Once hydroxylysine-containing collagen fibrils are formed in the extracellular matrix, the enzyme Lysyl Oxidase (LOX) acts on specific hydroxylysine (and lysine) residues in the telopeptides.[5][6] LOX is a copper-dependent enzyme that catalyzes the oxidative deamination of the ε-amino group of a hydroxylysine side chain.[6][7] This reaction converts the hydroxylysine into a highly reactive aldehyde, known as hydroxyallysine (α-aminoadipic-δ-semialdehyde).[5]

• Enzyme: Lysyl Oxidase (LOX)

• Substrate: Hydroxylysine residues in collagen telopeptides

• Product: Hydroxyallysine (a reactive aldehyde)

• Cofactor: Copper (Cu²⁺) and Lysyl Tyrosylquinone (LTQ)[7]

• Location: Extracellular Matrix[7]

Step 3: Spontaneous Condensation and Reduction

The newly formed, reactive hydroxyallysine aldehyde on one collagen molecule spontaneously condenses with the ε-amino group of a hydroxylysine residue located in the helical region of an adjacent collagen molecule. This forms an aldimine (Schiff base) intermediate known as dehydro-dihydroxylysinonorleucine. This labile cross-link is then stabilized in vivo through reduction to form the stable, immature cross-link, dihydroxylysinonorleucine (DHLNL).

Over time, these immature DHLNL cross-links can undergo further reactions to form more complex and stable, mature trivalent cross-links such as pyridinoline (PYR).[1]

Figure 1. The enzymatic pathway leading to the formation of the DHLNL cross-link.

Quantitative Data on DHLNL Formation

The concentration of DHLNL relative to other cross-links provides a quantitative measure of collagen maturity and turnover. DHLNL is considered an "immature" cross-link, and its levels change significantly during tissue development and in pathological states.

In developing connective tissue, the concentration of DHLNL is initially low and increases sharply as collagen fibers and bundles form and mature.[8][9] This reflects the active, ongoing process of laying down and stabilizing new extracellular matrix. Conversely, in highly mature, stable tissues, the ratio of mature (e.g., pyridinoline) to immature (e.g., DHLNL) cross-links is higher. In fibrotic diseases, such as systemic sclerosis, the expression of PLOD2 (the gene for LH2) is highly increased, leading to greater hydroxylation of telopeptide lysines and a subsequent increase in hydroxylysine-aldehyde derived cross-links.[1]

Condition / Tissue State	Relative DHLNL Level	Associated Enzyme Activity	Significance	Citation
Initial Connective Tissue Formation	Low, then rises sharply	Increasing LH2 and LOX activity	Indicates active collagen deposition and maturation.	[8][9]
Mature, Stable Connective Tissue	Relatively low	Basal LH2 and LOX activity	Matrix is stable with low collagen turnover.	N/A
Fibrotic Tissue (e.g., Scleroderma)	Elevated precursor levels	High LH2 (PLOD2) expression	Increased telopeptide hydroxylation leads to altered cross-link profile, contributing to tissue stiffness.	[1]
Bruck Syndrome (PLOD2 mutation)	Deficient / Absent	Non-functional LH2	Inability to hydroxylate telopeptide lysines prevents DHLNL and pyridinoline formation, leading to severe bone fragility.	[1][2]

Experimental Protocols

The study of the DHLNL pathway requires robust methods for quantifying enzyme activity and analyzing the resulting collagen cross-links.

Workflow for DHLNL Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the precise identification and quantification of collagen cross-links. The general workflow involves tissue hydrolysis to break down the collagen into its constituent amino acids and cross-links, followed by chromatographic separation and mass spectrometric detection.

Figure 2. A typical experimental workflow for quantifying DHLNL via LC-MS/MS.

Detailed Protocol: Quantification of DHLNL by LC-MS/MS

This protocol is a composite based on established methodologies.[10][11][12]

• Sample Preparation and Hydrolysis:

  • Obtain connective tissue samples and lyophilize to determine dry weight.

  • (Optional but recommended for immature cross-links) Reduce the tissue sample with sodium borohydride (NaBH₄) in a suitable buffer (e.g., HEPES) to stabilize the aldimine cross-links.

  • Wash the reduced tissue extensively with water and re-lyophilize.

  • Hydrolyze the sample in 6 M HCl at 110°C for 18-24 hours under a nitrogen atmosphere to prevent oxidation.

  • Dry the hydrolysate under vacuum to remove the acid.

  • Reconstitute the dried hydrolysate in a mobile phase-compatible solvent (e.g., 0.1% formic acid in water).

• LC Separation:

  • System: A high-performance or ultra-performance liquid chromatography (HPLC/UPLC) system.[10]

  • Column: A reversed-phase C18 column or a mixed-mode column (e.g., Acclaim Trinity) suitable for separating polar amino acids.[11]

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A shallow gradient optimized to resolve DHLNL from other amino acids and cross-link isomers. For example, starting at 0-2% B and ramping to 30-40% B over 15-20 minutes.

  • Flow Rate: Typically 200-400 µL/min.

  • Column Temperature: Maintained at 30-40°C for reproducibility.

• MS/MS Detection:

  • System: A triple quadrupole mass spectrometer is commonly used for quantitative analysis.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM). This involves selecting the specific precursor ion mass for DHLNL and monitoring for characteristic product ions after fragmentation.

  • SRM Transitions: Specific mass transitions for DHLNL would need to be determined using a purified standard.

  • Quantification: Create a standard curve using a purified DHLNL standard of known concentration. Spike samples with a stable isotope-labeled internal standard for DHLNL if available to correct for matrix effects and instrument variability.

Lysyl Oxidase (LOX) Activity Assay

This fluorometric assay measures the hydrogen peroxide (H₂O₂) produced as a byproduct of the LOX-catalyzed oxidation reaction.

Principle: LOX oxidizes a substrate, producing an aldehyde and H₂O₂. The H₂O₂ is then detected in a coupled reaction with Horseradish Peroxidase (HRP), which catalyzes the conversion of a non-fluorescent probe (e.g., Amplex Red) to a highly fluorescent product (resorufin). The increase in fluorescence is directly proportional to LOX activity.

Protocol:

• Reagent Preparation:

  • Assay Buffer: e.g., 50 mM sodium borate, pH 8.2.

  • LOX Substrate: A suitable substrate such as 1,5-diaminopentane or a commercially available proprietary substrate.

  • HRP Solution: Horseradish peroxidase in assay buffer.

  • Fluorescent Probe: e.g., Amplex Red (10-acetyl-3,7-dihydroxyphenoxazine) stock solution in DMSO.

  • Enzyme Source: Purified LOX, cell culture supernatant, or tissue extract.

  • Inhibitor Control: β-aminopropionitrile (BAPN), a specific LOX inhibitor, to determine specific activity.[6]

• Assay Procedure:

  • Prepare a Reaction Mix containing assay buffer, HRP, and the fluorescent probe.

  • In a 96-well black microplate, add your sample (e.g., 50 µL of cell media or diluted tissue extract).

  • For inhibitor controls, pre-incubate the sample with BAPN for 30 minutes.

  • Initiate the reaction by adding the LOX substrate to the Reaction Mix, and immediately add 50 µL of this complete mix to each well.

  • Incubate the plate at 37°C, protected from light.

  • Measure the fluorescence in a microplate reader at kinetic mode for 30-60 minutes (Excitation ~540 nm, Emission ~590 nm).

• Data Analysis:

  • Calculate the rate of fluorescence increase (slope of the kinetic curve).

  • Subtract the rate of the BAPN-inhibited control from the sample rate to determine the specific LOX activity.

  • Quantify the activity by comparing the rate to a standard curve generated with known concentrations of H₂O₂.

Lysyl Hydroxylase (LH) Activity Assay (Tritium Release Method)

This classic radioisotope assay measures the release of tritium (³H) from a specifically labeled substrate.[13][14]

Principle: A collagen-like substrate is prepared containing lysine residues labeled with tritium at the C4 and C5 positions (L-[4,5-³H]lysine). During the hydroxylation reaction catalyzed by LH at the C5 position, the ³H atom at that position is released as tritiated water (³H₂O). The amount of ³H₂O formed is proportional to LH activity.

Protocol:

• Substrate Preparation:

  • Synthesize an unhydroxylated collagen substrate (protocollagen) by incubating chick embryo tibiae or other suitable cells in the presence of an iron chelator (e.g., α,α'-dipyridyl) and L-[4,5-³H]lysine.

  • Purify the resulting radiolabeled protocollagen.

• Enzyme Reaction:

  • Prepare an incubation mixture containing:

    • Assay Buffer (e.g., Tris-HCl, pH 7.8)

    • [³H]-protocollagen substrate

    • Cofactors: FeSO₄, 2-oxoglutarate, and Ascorbic Acid.

    • Enzyme source (tissue homogenate or purified LH).

  • Incubate the mixture at 37°C for a defined period (e.g., 60 minutes).

  • Terminate the reaction by adding an acid (e.g., trichloroacetic acid) to precipitate the protein substrate.

• Separation and Quantification:

  • Separate the tritiated water (³H₂O) from the labeled protein substrate. This is typically done by vacuum distillation or by passing the reaction supernatant through a cation-exchange column (e.g., Dowex 50) that binds the unreacted [³H]-lysine substrate but allows the neutral ³H₂O to pass through.

  • Collect the distillate or column eluate.

  • Measure the radioactivity of the collected fraction using liquid scintillation counting.

• Data Analysis:

  • Calculate the disintegrations per minute (DPM) corresponding to the released ³H₂O.

  • Enzyme activity is expressed as DPM of ³H₂O formed per unit time per amount of enzyme/protein.

Conclusion

The dihydroxylysinonorleucine (DHLNL) formation pathway is a cornerstone of connective tissue biology, essential for conferring mechanical strength and stability to the extracellular matrix. The key enzymes, Lysyl Hydroxylase 2 and Lysyl Oxidase, represent critical control points in this process and are increasingly recognized as therapeutic targets in diseases characterized by aberrant collagen accumulation, such as fibrosis and cancer metastasis. A thorough understanding of this pathway, supported by the robust experimental methodologies outlined in this guide, is vital for researchers and drug development professionals aiming to modulate tissue remodeling and develop novel therapies for connective tissue disorders.

References

• 1. Identification of PLOD2 as telopeptide lysyl hydroxylase, an important enzyme in fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lysyl hydroxylase - Wikipedia [en.wikipedia.org]
• 3. Frontiers | A Fe2+-dependent self-inhibited state influences the druggability of human collagen lysyl hydroxylase (LH/PLOD) enzymes [frontiersin.org]
• 4. genecards.org [genecards.org]
• 5. Enzymatic and non-enzymatic functions of the lysyl oxidase family in bone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lysyl Oxidase Activity Is Required for Ordered Collagen Fibrillogenesis by Tendon Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lysyl oxidase - Wikipedia [en.wikipedia.org]
• 8. A possible role for dehydrodihydroxylysinonorleucine in collagen fibre and bundle formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A possible role for dehydrodihydroxylysinonorleucine in collagen fibre and bundle formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. msacl.org [msacl.org]
• 13. Rapid assay for lysyl-protocollagen hydroxylase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The use of a tritium release assay to measure 6-N-trimethyl-L-lysine hydroxylase activity: synthesis of 6-N-[3-3H]trimethyl-DL-lysine - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydroxylysinonorleucine: A Potential Novel Biomarker in Collagen Turnover

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Collagen, the most abundant protein in the human body, provides the structural framework for tissues and organs. The stability and integrity of collagen fibrils are heavily reliant on a series of post-translational modifications, including the formation of covalent cross-links between individual collagen molecules. One such cross-link, dihydroxylysinonorleucine (DHLNL), is a key component in the maturation of collagen. The degradation of collagen is a hallmark of various physiological and pathological processes, including growth, aging, and diseases such as osteoarthritis, osteoporosis, and fibrosis. The release of collagen degradation products, including cross-links, into biological fluids presents a valuable opportunity for the development of biomarkers to monitor these conditions.

While several collagen-derived biomarkers, such as C-terminal telopeptides (CTX) and pyridinium cross-links (pyridinoline and deoxypyridinoline), are established in clinical and research settings, the potential of dihydroxylysinonorleucine as a specific and sensitive biomarker remains an area of nascent investigation. This technical guide provides a comprehensive overview of the discovery of DHLNL, its biochemical significance, and a proposed framework for its validation as a clinical biomarker.

Collagen Metabolism and the Origin of Dihydroxylysinonorleucine

The biosynthesis of collagen is a complex process involving multiple enzymatic steps. Within the cell, procollagen molecules are synthesized and subsequently modified by hydroxylation of proline and lysine residues. Following secretion into the extracellular matrix, procollagen is cleaved to tropocollagen. The enzyme lysyl oxidase then initiates the formation of cross-links by oxidatively deaminating specific lysine and hydroxylysine residues to form reactive aldehydes. These aldehydes spontaneously react with other lysine or hydroxylysine residues to form various cross-links, including the reducible cross-link dihydroxylysinonorleucine.

During tissue remodeling or in pathological states characterized by increased tissue degradation, collagen is broken down by matrix metalloproteinases (MMPs) and other proteases. This enzymatic cleavage releases fragments of the collagen molecule, including the cross-linking amino acids, into the circulation, from where they are eventually cleared by the kidneys and excreted in the urine. The presence and concentration of these degradation products in serum or urine can, therefore, reflect the rate of collagen turnover.

Figure 1: Proposed pathway for the release of DHLNL into circulation and urine following collagen degradation.

Established Collagen Biomarkers: A Comparative Overview

To understand the potential of DHLNL, it is crucial to examine the characteristics of established collagen-derived biomarkers. The most widely used are the pyridinium cross-links, pyridinoline (PYD) and deoxypyridinoline (DPD), and the C-terminal telopeptides of type I and type II collagen (CTX-I and CTX-II). PYD is found in bone and cartilage, while DPD is more specific to bone.[1] CTX-I is a marker of bone resorption, while CTX-II reflects cartilage degradation and is often used in osteoarthritis research.[2][3][4]

Biomarker	Source Tissue(s)	Biological Fluid	Primary Clinical/Research Application
Pyridinoline (PYD)	Bone, Cartilage, other connective tissues	Urine	Bone resorption, Connective tissue turnover[5][6]
Deoxypyridinoline (DPD)	Bone, Dentin	Urine	Bone resorption (more specific than PYD)[1][7]
C-terminal Telopeptide of Type I Collagen (CTX-I)	Bone	Serum, Urine	Bone resorption, Osteoporosis monitoring[8]
C-terminal Telopeptide of Type II Collagen (CTX-II)	Cartilage	Serum, Urine	Cartilage degradation, Osteoarthritis[2][3][9]
Dihydroxylysinonorleucine (DHLNL) (Proposed)	Collagen-rich tissues (Bone, Cartilage, Skin, etc.)	Serum, Urine	Potential for monitoring turnover of various collagen types

Table 1: Comparison of Established and Proposed Collagen-Derived Biomarkers

Methodologies for the Detection and Quantification of DHLNL

The development of a robust and sensitive assay is paramount for the validation of any new biomarker. Based on the methodologies employed for other collagen cross-links, several analytical approaches could be adapted for the quantification of DHLNL in biological samples.

Experimental Workflow for DHLNL Quantification

Figure 2: A generalized experimental workflow for the quantification of DHLNL.

Detailed Experimental Protocols (Hypothetical)

1. Sample Preparation (Adapted from methods for PYD and DPD) [10][11]

• Objective: To hydrolyze collagen fragments and isolate the cross-link amino acids.

• Protocol:

  • To 1 mL of urine or serum, add an equal volume of concentrated hydrochloric acid (HCl) for a final concentration of 6 M HCl.

  • Hydrolyze the sample at 110°C for 18-24 hours in a sealed, nitrogen-flushed tube.

  • After hydrolysis, neutralize the sample with sodium hydroxide (NaOH).

  • Perform solid-phase extraction (SPE) using a cellulose or C18 cartridge to remove interfering substances and enrich for the cross-links.

  • Elute the cross-links from the SPE cartridge and dry the eluate under vacuum.

  • Reconstitute the sample in a suitable mobile phase for chromatographic analysis.

2. High-Performance Liquid Chromatography (HPLC) with Mass Spectrometry (MS) [10][12]

• Objective: To separate DHLNL from other amino acids and quantify it with high sensitivity and specificity.

• Protocol:

  • Chromatography:

    • Column: A reversed-phase C18 column.

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A linear gradient from 0% to 30% mobile phase B over 15 minutes.

    • Flow Rate: 0.5 mL/min.

  • Mass Spectrometry:

    • Ionization: Electrospray ionization (ESI) in positive mode.

    • Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.

    • MRM Transitions: Specific precursor-to-product ion transitions for DHLNL would need to be determined using a purified standard.

  • Quantification: Generate a standard curve using a purified and quantified DHLNL standard. The concentration in the samples is determined by comparing their peak areas to the standard curve.

3. Enzyme-Linked Immunosorbent Assay (ELISA)

• Objective: To develop a high-throughput immunoassay for the quantification of DHLNL.

• Protocol (Conceptual):

  • Antibody Generation: Produce monoclonal or polyclonal antibodies specific to the DHLNL molecule. This would involve immunizing animals with a carrier protein conjugated to DHLNL.

  • Assay Development:

    • Coat a microplate with a capture antibody against DHLNL.

    • Add standards and samples to the wells and incubate.

    • Add a detection antibody (e.g., biotinylated anti-DHLNL).

    • Add an enzyme-conjugated streptavidin (e.g., horseradish peroxidase).

    • Add a substrate and measure the colorimetric or chemiluminescent signal.

  • Quantification: Calculate the DHLNL concentration based on a standard curve.

Quantitative Data from Analogous Biomarkers

The following table summarizes key quantitative parameters for established collagen biomarkers, providing a benchmark for the development and validation of a DHLNL assay.

Parameter	Pyridinoline (PYD)	Deoxypyridinoline (DPD)	CTX-I	CTX-II
Method	HPLC-MS	HPLC-MS	ELISA	ELISA
Limit of Detection (LOD)	~0.08 µM[12]	~0.12 µM[12]	~0.10 ng/mL	Varies by kit
Limit of Quantification (LOQ)	~0.25 µM[12]	~0.35 µM[12]	~0.16 ng/mL	Varies by kit
Typical Range (Healthy Adults)	Varies with age and sex	Varies with age and sex	Varies with age and sex	Varies with age and sex
Pathological Range (Example)	Increased in sickle cell crisis[5]	Increased in sickle cell crisis[5]	Increased in osteoporosis	Increased in osteoarthritis[3][4]

Table 2: Quantitative Parameters of Established Collagen Biomarkers

Signaling Pathways and Logical Relationships

The utility of DHLNL as a biomarker is logically dependent on its release during collagen degradation and its correlation with disease activity.

Figure 3: Logical flow from disease to biomarker utility for DHLNL.

Future Directions and Conclusion

Dihydroxylysinonorleucine holds promise as a novel biomarker for monitoring collagen turnover. Its fundamental role in collagen structure suggests that its presence in biological fluids is a direct consequence of tissue degradation. However, significant research is required to validate its clinical utility. Future studies should focus on:

• Development and validation of a sensitive and specific assay for DHLNL.

• Establishment of reference ranges in healthy populations.

• Investigation of DHLNL levels in various diseases characterized by altered collagen metabolism.

• Correlation of DHLNL levels with disease severity and response to therapy.

The successful development of a DHLNL biomarker assay could provide a valuable new tool for researchers and clinicians, offering insights into the pathophysiology of a wide range of diseases and aiding in the development of novel therapeutic interventions.

References

• 1. Comparison of immuno- and HPLC-assays for the measurement of urinary collagen cross-links - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. C-Terminal Cross-Linked Telopeptides of Type II Collagen as Biomarker for Radiological Knee Osteoarthritis: A Meta-Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. C-Terminal Cross-Linked Telopeptides of Type II Collagen as Biomarker for Radiological Knee Osteoarthritis: A Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Estimation of Serum C-terminal Cross-linked Telopeptide Type II Collagen (CTX II) Level to Diagnose Early Knee Osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Urinary markers of bone resorption, pyridinoline and deoxypyridinoline, are increased in sickle cell patients with further increments during painful crisis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Immunoassay for urinary pyridinoline: the new marker of bone resorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Standardization of pyridinium crosslinks, pyridinoline and deoxypyridinoline, for use as biochemical markers of collagen degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Human C-telopeptide of type I collagen (CTX-I) ELISA Kit - Abbkine – Antibodies, proteins, biochemicals, assay kits for life science research [abbkine.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
• 11. LC-MS/MS application for urine free pyridinoline and free deoxypyridinoline: Urine markers of collagen and bone degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rapid analysis of pyridinoline and deoxypyridinoline in biological samples by liquid chromatography with mass spectrometry and a silica hydride column - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Dihydroxylysinonorleucine in Extracellular Matrix Stability: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The structural integrity and biomechanical properties of the extracellular matrix (ECM) are fundamental to tissue form and function. At the heart of this stability lies the intricate network of collagen fibrils, strengthened by a series of covalent cross-links. Among these, dihydroxylysinonorleucine (DHLNL) serves as a critical, albeit immature, cross-link that plays a foundational role in the maturation and stabilization of the ECM. This technical guide provides an in-depth exploration of the function of DHLNL, its formation, quantification, and its implications in health and disease, offering valuable insights for researchers and professionals in drug development.

The Biochemical Foundation of DHLNL

Dihydroxylysinonorleucine is a divalent, reducible cross-link formed between two adjacent collagen molecules. It is classified as an immature cross-link, serving as a precursor to more stable, mature trivalent cross-links.[1] The formation of DHLNL is a critical step in the post-translational modification of collagen, directly contributing to the tensile strength and insolubility of collagen fibers.[2]

The formation of DHLNL is a two-step enzymatic process that occurs in the extracellular space:

• Hydroxylation of Lysine: Specific lysine residues within the telopeptide and triple helical domains of procollagen molecules are hydroxylated by the enzyme lysyl hydroxylase to form hydroxylysine. This reaction requires molecular oxygen, Fe2+, and ascorbic acid as cofactors.

• Oxidative Deamination: Subsequently, the enzyme lysyl oxidase , a copper-dependent amine oxidase, catalyzes the oxidative deamination of the ε-amino group of a hydroxylysine residue in the telopeptide region of a collagen molecule. This reaction forms a reactive aldehyde group, creating hydroxyallysine.

• Condensation Reaction: The newly formed aldehyde group on one collagen molecule spontaneously condenses with the ε-amino group of a hydroxylysine residue on an adjacent collagen molecule, forming a Schiff base. This intermediate then undergoes an Amadori rearrangement to form the more stable keto-amine cross-link, dihydroxylysinonorleucine.[1]

Figure 1: Enzymatic Formation of Dihydroxylysinonorleucine.

Quantitative Data on DHLNL and ECM Stability

The concentration of DHLNL varies significantly among different tissues and with age, reflecting the diverse mechanical requirements of various connective tissues. Furthermore, alterations in DHLNL levels are associated with pathological conditions such as fibrosis and certain genetic disorders.

Table 1: Tissue-Specific Distribution of Dihydroxylysinonorleucine (DHLNL)

Tissue	DHLNL:HLNL Ratio (Healthy Adult)	Significance
Lung	Low in healthy tissue, significantly elevated in acute respiratory distress syndrome (ARDS).[1]	Increased ratio suggests an acute fibrotic event.[1]
Skin	Predominance of deoxypyridinoline (derived from lysine) over pyridinoline (derived from hydroxylysine) cross-links.	Altered ratios are observed in Ehlers-Danlos syndrome type VI.[3]
Bone	Varies between osteonal and interstitial bone tissue.	Age-related changes in enzymatic cross-linking are observed.[4]
Muscle	Higher concentrations of pyridinoline in slow-twitch postural muscles.[5]	Reflects adaptation to mechanical stress.[5]

Table 2: Correlation of DHLNL with Pathological States

Condition	Change in DHLNL	Consequence on ECM Stability
Fibrosis (e.g., Lung)	Increased DHLNL:HLNL ratio in acute stages.[1]	Indicates active collagen deposition and cross-linking, leading to tissue stiffening.[2]
Ehlers-Danlos Syndrome Type VI	Reduced or absent pyridinoline (derived from hydroxylysine pathway).[3]	Impaired collagen cross-linking leading to skin fragility and joint hypermobility.[3]
Aging	Age-dependent changes in enzymatic cross-links in bone.[4]	May contribute to the age-related increase in bone fracture risk.[4]

Signaling Pathways Regulating DHLNL Formation

The synthesis of DHLNL is intricately regulated by various signaling pathways that control the expression and activity of lysyl hydroxylase and lysyl oxidase. Understanding these pathways is crucial for developing therapeutic strategies to modulate ECM stability.

Key Regulatory Pathways:

• Transforming Growth Factor-β (TGF-β) Signaling: TGF-β1 is a potent inducer of both lysyl hydroxylase and lysyl oxidase expression.[6][7] It acts through the Smad signaling pathway to upregulate the transcription of these enzymes, thereby promoting collagen cross-linking and contributing to tissue fibrosis.[8][9]

• Integrin Signaling: The interaction of cells with the ECM via integrin receptors, particularly α2β1 integrin binding to collagen, can regulate the expression of lysyl oxidase.[10] This suggests a feedback mechanism where the composition of the ECM influences its own modification.[11]

• Hypoxia-Inducible Factor 1-α (HIF-1α) Signaling: Under hypoxic conditions, often found in tumors and fibrotic tissues, HIF-1α is stabilized and promotes the transcription of the lysyl oxidase gene.[12][13] This leads to increased collagen cross-linking and contributes to the stiffening of the tumor microenvironment.[14][15]

Figure 2: Signaling Pathways Regulating DHLNL Formation.

Experimental Protocols

Accurate quantification of DHLNL is essential for studying ECM remodeling in both physiological and pathological contexts. The following protocols provide a general framework for the analysis of DHLNL in tissue samples.

Protocol for Reductive Stabilization of Collagen Cross-links with Sodium Borohydride

Immature, reducible cross-links like DHLNL are chemically unstable and require stabilization prior to analysis. This is typically achieved by reduction with sodium borohydride (NaBH₄).

Materials:

• Tissue sample

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium borohydride (NaBH₄)

• 0.1 M Acetic acid

• Dialysis tubing (1 kDa molecular weight cutoff)

• Lyophilizer

Procedure:

• Tissue Preparation: Homogenize the tissue sample in cold PBS.

• Reduction:

  • Suspend the tissue homogenate in PBS.

  • Add a fresh solution of NaBH₄ in PBS to the suspension. A typical concentration is 1 mg of NaBH₄ per 10 mg of tissue wet weight.

  • Incubate the reaction mixture for 1 hour at room temperature with gentle agitation.

• Quenching the Reaction: Stop the reduction by adding 0.1 M acetic acid dropwise until the effervescence ceases.

• Dialysis: Transfer the reduced tissue suspension to dialysis tubing and dialyze extensively against deionized water at 4°C for 48 hours, with several changes of water, to remove excess reagents.

• Lyophilization: Freeze-dry the dialyzed sample to obtain a stable, reduced collagen preparation ready for hydrolysis and analysis.

Protocol for LC-MS/MS Quantification of Dihydroxylysinonorleucine

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of collagen cross-links.

Materials:

• Reduced and lyophilized tissue sample

• 6 M Hydrochloric acid (HCl)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system with a suitable column (e.g., reversed-phase C18)

• Mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid)

• DHLNL standard

Procedure:

• Acid Hydrolysis:

  • Weigh the lyophilized sample and add 6 M HCl.

  • Hydrolyze the sample at 110°C for 24 hours in a sealed, evacuated tube.

• Sample Cleanup:

  • Dry the hydrolysate under a stream of nitrogen.

  • Reconstitute the dried sample in a suitable solvent (e.g., 0.1% formic acid).

  • Perform solid-phase extraction to remove interfering substances.

• LC-MS/MS Analysis:

  • Inject the purified sample onto the LC-MS/MS system.

  • Separate the amino acids using a gradient elution with appropriate mobile phases.

  • Detect and quantify DHLNL using selected reaction monitoring (SRM) based on its specific precursor and product ion masses.

• Quantification: Calculate the concentration of DHLNL in the original tissue sample by comparing its peak area to a standard curve generated with known concentrations of the DHLNL standard.

Figure 3: Experimental Workflow for DHLNL Quantification.

DHLNL in Disease: A Target for Therapeutic Intervention

The critical role of DHLNL in ECM stability makes it a significant factor in the pathogenesis of several diseases.

• Fibrotic Diseases: In conditions such as pulmonary fibrosis and cardiac fibrosis, there is an excessive deposition and cross-linking of collagen, leading to tissue stiffening and organ dysfunction.[1][2] The increased formation of DHLNL in the acute stages of fibrosis highlights the potential of targeting lysyl hydroxylase and lysyl oxidase as an anti-fibrotic strategy.[1]

• Ehlers-Danlos Syndrome (EDS): Certain types of EDS, a group of heritable connective tissue disorders, are characterized by defects in collagen synthesis and processing. In EDS type VI, a deficiency in lysyl hydroxylase leads to reduced hydroxylysine content and consequently, impaired formation of DHLNL and its mature derivatives.[3] This results in the clinical manifestations of skin fragility, joint hypermobility, and scoliosis.[3]

Conclusion

Dihydroxylysinonorleucine is a cornerstone of extracellular matrix stability, acting as a fundamental building block in the intricate process of collagen cross-linking. Its formation is tightly regulated by a network of signaling pathways, and its abundance is a critical determinant of tissue mechanics in both health and disease. For researchers and drug development professionals, a thorough understanding of the biology of DHLNL provides a valuable framework for investigating the pathogenesis of fibrotic diseases and genetic disorders of connective tissue. The methodologies outlined in this guide offer a practical starting point for the quantitative analysis of this crucial cross-link, paving the way for the development of novel therapeutic strategies aimed at modulating ECM stability.

References

• 1. Collagen cross-linking in adult patients with acute and chronic fibrotic lung disease. Molecular markers for fibrotic collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymatic cross-linking of collagens in organ fibrosis - resolution and assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Abnormal formation of collagen cross-links in skin fibroblasts cultured from patients with Ehlers-Danlos syndrome type VI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Age-related effect on the concentration of collagen crosslinks in human osteonal and interstitial bone tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Age-related changes in the concentration of hydroxypyridinium crosslinks in functionally different skeletal muscles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Transforming growth factor beta 1 influences lysyl hydroxylation of collagen I and reduces steady-state levels of lysyl hydroxylase mRNA in human osteoblast-like cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Procollagen Lysyl Hydroxylase 2 Expression Is Regulated by an Alternative Downstream Transforming Growth Factor β-1 Activation Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lysyl Oxidase Binds Transforming Growth Factor-β and Regulates Its Signaling via Amine Oxidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lysyl Oxidase Contributes to Mechanotransduction-Mediated Regulation of Transforming Growth Factor-β Signaling in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lysyl oxidase expression in cardiac fibroblasts is regulated by α2β1 integrin interactions with the cellular microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Expression and significance of hypoxia inducible factor-1α and lysyl oxidase in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The HIF-1-inducible lysyl oxidase activates HIF-1 via the Akt pathway in a positive regulation loop and synergizes with HIF-1 in promoting tumor cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Hypoxia inducible factor 1α-mediated LOX expression correlates with migration and invasion in epithelial ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

The Enzymatic Architecture of Dihydroxylysinonorleucine: A Technical Guide to its Formation and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydroxylysinonorleucine (DHLNL) is a crucial pyridinoline cross-link that provides structural integrity to collagen, the most abundant protein in mammals. Its formation is a sophisticated enzymatic cascade, primarily orchestrated by lysyl hydroxylase and lysyl oxidase. Understanding the intricacies of this process is paramount for research into connective tissue disorders, fibrosis, and the development of targeted therapeutics. This technical guide provides an in-depth exploration of the enzymatic formation of DHLNL, detailing the biochemical pathways, quantitative enzymatic data, experimental protocols for its analysis, and the key signaling pathways that regulate this critical post-translational modification.

The Biochemical Pathway of Dihydroxylysinonorleucine Formation

The biosynthesis of DHLNL is a multi-step process that occurs in the extracellular matrix, transforming lysine residues on newly synthesized procollagen molecules into stable, covalent cross-links. This process can be broadly divided into two key enzymatic stages: hydroxylation and oxidative deamination, followed by spontaneous condensation reactions.

Stage 1: Hydroxylation of Lysyl Residues by Lysyl Hydroxylase

The initial step in the formation of DHLNL is the hydroxylation of specific lysine residues within the collagen polypeptide chains to form hydroxylysine.[1] This reaction is catalyzed by a family of enzymes known as lysyl hydroxylases (LHs), also referred to as procollagen-lysine, 2-oxoglutarate 5-dioxygenases.[1] These enzymes are alpha-ketoglutarate-dependent hydroxylases that require Fe²⁺ and ascorbate (Vitamin C) as cofactors.[1][2]

There are three main isoforms of lysyl hydroxylase (LH1, LH2, and LH3), encoded by the PLOD1, PLOD2, and PLOD3 genes, respectively.[1] LH2, in particular its splice variant LH2b, is crucial for hydroxylating lysine residues in the telopeptide regions of collagen, a prerequisite for the formation of pyridinoline cross-links like DHLNL.[1][3][4]

Stage 2: Oxidative Deamination by Lysyl Oxidase

Following hydroxylation, the ε-amino group of specific lysine and hydroxylysine residues is oxidatively deaminated to form reactive aldehyde derivatives, allysine and hydroxyallysine, respectively. This irreversible reaction is catalyzed by lysyl oxidase (LOX), a copper-dependent amine oxidase.[5] The catalytic mechanism involves a unique lysyl tyrosylquinone (LTQ) cofactor.[5]

Stage 3: Spontaneous Condensation and Cross-link Maturation

The newly formed aldehydes are highly reactive and spontaneously condense with the ε-amino groups of other lysine or hydroxylysine residues on adjacent collagen molecules. The initial product is an unstable Schiff base, dehydro-dihydroxylysinonorleucine. This immature cross-link can then undergo further reactions to form the stable, mature trivalent cross-link, dihydroxylysinonorleucine.

Biochemical pathway of dihydroxylysinonorleucine (DHLNL) formation.

Quantitative Data on Key Enzymes

The efficiency and specificity of DHLNL formation are governed by the kinetic properties of lysyl hydroxylase and lysyl oxidase. While extensive data for all isoforms and substrates is not available in a single source, the following tables summarize key quantitative parameters reported in the literature.

Table 1: Kinetic Parameters of Lysyl Hydroxylase Isoforms

Enzyme Isoform	Substrate	Km (µM)	kcat (s⁻¹)	Optimal pH	Optimal Temperature (°C)	Source(s)
Lysyl Hydroxylase (chick embryo)	(Ile-Lys-Gly)₃-Phe	-	3-4	7.4	37	[6][7][8]
Recombinant Human LH2	(IKG)₃ peptide	-	-	7.4	37	[6][9]
Recombinant Human LHs (general)	Synthetic peptides	Varies	Varies	~7.4	~37	[3]

Table 2: Kinetic Parameters of Lysyl Oxidase

Enzyme Source	Substrate	Km (µM)	kcat (s⁻¹)	Optimal pH	Optimal Temperature (°C)	Source(s)
Bovine Aorta LOX	Various primary amines	Varies	Varies	7.8 - 8.2	37	[10][11][12]
Recombinant Human LOX	1,5-diaminopentane	-	-	~8.0	37	[13][14]

Experimental Protocols

The study of DHLNL formation necessitates robust and reliable methods for measuring enzyme activity and quantifying the resulting cross-links. This section provides detailed protocols for key experiments.

Lysyl Hydroxylase Activity Assay (Luminescence-based)

This protocol is adapted from a high-throughput assay that measures the production of succinate, a co-product of the hydroxylation reaction.[6][9]

Materials:

• Recombinant human LH2 enzyme

• Synthetic peptide substrate (e.g., (IKG)₃)

• Assay Buffer: 50 mM HEPES (pH 7.4), 150 mM NaCl, 0.01% Triton X-100

• Cofactor/Substrate Mix: Ascorbic acid (100 µM), α-ketoglutarate (α-KG, 10 µM), FeCl₂ (10 µM)

• Succinate detection reagent (e.g., Succinate-Glo™)

• White 384-well plates

Procedure:

• Prepare the LH2 enzyme solution in Assay Buffer to the desired concentration (e.g., 1 µM).

• Prepare the peptide substrate solution in Assay Buffer (e.g., 1000 µM).

• In a 384-well plate, add 6 µL of the LH2 enzyme solution to each well. For negative controls, add 6 µL of Assay Buffer without the enzyme.

• Add 2 µL of the Cofactor/Substrate Mix to initiate the reaction.

• Incubate the plate at 37°C for 90 minutes.

• To stop the reaction and detect succinate, add 10 µL of the Succinate detection reagent I and incubate for 60 minutes at room temperature.

• Add 20 µL of Succinate detection reagent II and incubate for 10 minutes at room temperature.

• Measure luminescence using a plate reader.

Lysyl Oxidase Activity Assay (Fluorometric)

This protocol is based on commercially available kits that measure the hydrogen peroxide produced during the oxidative deamination reaction.[14][15][16][17]

Materials:

• Sample containing lysyl oxidase (e.g., cell culture supernatant, purified enzyme)

• LOX Assay Buffer (e.g., 50 mM sodium borate, pH 8.2)

• LOX Substrate (e.g., 1,5-diaminopentane or a proprietary substrate)

• Horseradish Peroxidase (HRP)

• Fluorescent Probe (e.g., Amplex Red)

• LOX Inhibitor (e.g., β-aminopropionitrile, BAPN) for negative controls

• Black 96-well plate

Procedure:

• Prepare samples and controls in a black 96-well plate. For each sample, prepare a corresponding negative control with the LOX inhibitor. The final volume in each well should be 50 µL.

• Prepare a Reaction Mix containing LOX Assay Buffer, HRP, and the fluorescent probe.

• Add the LOX substrate to the Reaction Mix immediately before use.

• Add 50 µL of the complete Reaction Mix to each well.

• Incubate the plate at 37°C, protected from light.

• Measure the fluorescence intensity at an excitation wavelength of ~535 nm and an emission wavelength of ~587 nm in a kinetic mode for at least 60 minutes.

Quantification of Dihydroxylysinonorleucine by LC-MS/MS

This protocol outlines the general steps for the analysis of DHLNL from tissue samples.[18][19][20][21][22]

1. Sample Preparation: a. Reduction: Tissue samples are reduced with sodium borohydride (NaBH₄) to stabilize the immature Schiff base cross-links into their reduced, stable forms (including DHLNL). b. Hydrolysis: The reduced tissue is hydrolyzed using 6 M HCl at ~110°C for 18-24 hours to break down the collagen into its constituent amino acids and cross-links. c. Solid-Phase Extraction (SPE): The hydrolysate is subjected to SPE using a cellulose or mixed-mode cation exchange column to enrich the cross-link fraction and remove interfering substances. d. Derivatization (optional): Depending on the LC-MS/MS method, derivatization may be performed to improve chromatographic separation and ionization efficiency.

2. LC-MS/MS Analysis: a. Chromatography: The enriched sample is injected onto a reverse-phase or HILIC column for separation. A gradient elution with solvents such as water, acetonitrile, and formic acid is typically used. b. Mass Spectrometry: The eluent is introduced into a tandem mass spectrometer operating in positive ion mode with electrospray ionization (ESI). c. Detection: DHLNL is identified and quantified using multiple reaction monitoring (MRM) by selecting the appropriate precursor and product ion transitions. Stable isotope-labeled internal standards are used for accurate quantification.

Experimental workflow for DHLNL quantification by LC-MS/MS.

Regulation of Dihydroxylysinonorleucine Formation

The synthesis of DHLNL is tightly regulated at the level of gene expression of the key enzymes, lysyl hydroxylase and lysyl oxidase. Various signaling pathways have been implicated in controlling their transcription in response to cellular and environmental cues.

Regulation of Lysyl Hydroxylase 2 (PLOD2) Expression

The expression of PLOD2, the gene encoding LH2, is significantly upregulated in fibrotic conditions. The Transforming Growth Factor-β (TGF-β) signaling pathway is a major regulator of PLOD2 expression.[23][24]

Upon binding of TGF-β to its receptor, a signaling cascade is initiated that leads to the phosphorylation and activation of SMAD transcription factors, primarily SMAD3.[23][24][25][26][27] Activated SMAD3, in conjunction with other transcription factors like SP1, binds to the PLOD2 promoter, leading to histone modifications and increased gene transcription.[23][24]

TGF-β signaling pathway regulating PLOD2 expression.

Regulation of Lysyl Oxidase (LOX) Expression

The expression of the LOX gene is induced by hypoxia, a condition of low oxygen tension often found in solid tumors and fibrotic tissues. This induction is primarily mediated by the Hypoxia-Inducible Factor 1α (HIF-1α).[28][29][30][31][32]

Under hypoxic conditions, HIF-1α is stabilized and translocates to the nucleus, where it binds to hypoxia-response elements (HREs) in the promoter region of the LOX gene, thereby activating its transcription.[28][29][30][31] Interestingly, LOX itself can, in turn, activate the PI3K/Akt pathway, leading to increased HIF-1α protein synthesis, creating a positive feedback loop.[28][30]

HIF-1α signaling pathway regulating LOX expression.

Conclusion

The enzymatic formation of dihydroxylysinonorleucine is a highly regulated and essential process for the structural integrity of collagen-rich tissues. A thorough understanding of the enzymes involved, their kinetics, and the signaling pathways that control their expression is critical for developing effective therapies for a range of diseases characterized by aberrant collagen cross-linking. The experimental protocols provided in this guide offer a robust framework for researchers to investigate this vital biochemical pathway further. As our knowledge of the molecular intricacies of DHLNL formation expands, so too will our ability to modulate this process for therapeutic benefit.

References

• 1. Lysyl hydroxylase - Wikipedia [en.wikipedia.org]
• 2. Vitamin C - Wikipedia [en.wikipedia.org]
• 3. Lysyl hydroxylase 2 is a specific telopeptide hydroxylase, while all three isoenzymes hydroxylate collagenous sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The lysyl hydroxylase isoforms are widely expressed during mouse embryogenesis, but obtain tissue- and cell-specific patterns in the adult - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lysyl oxidase - Wikipedia [en.wikipedia.org]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. Studies on the lysyl hydroxylase reaction. I. Initial velocity kinetics and related aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isolation of lysyl hydroxylase, an enzyme of collagen synthesis, from chick embryos as a homogeneous protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of a High Throughput Lysyl Hydroxylase (LH) Assay and Identification of Small Molecule Inhibitors Against LH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Kinetics and stereospecificity of the lysyl oxidase reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lysyl Oxidase Oxidizes Cell Membrane Proteins and Enhances the Chemotactic Response of Vascular Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A fluorometric assay for detection of lysyl oxidase enzyme activity in biological samples. | Semantic Scholar [semanticscholar.org]
• 14. A fluorometric assay for detection of lysyl oxidase enzyme activity in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. assaygenie.com [assaygenie.com]
• 16. Lysyl Oxidase Activity Assay Kit (Fluorometric) (ab112139) | Abcam [abcam.com]
• 17. biorxiv.org [biorxiv.org]
• 18. protocols.io [protocols.io]
• 19. LC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 20. spectroscopyeurope.com [spectroscopyeurope.com]
• 21. rsc.org [rsc.org]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. Procollagen Lysyl Hydroxylase 2 Expression Is Regulated by an Alternative Downstream Transforming Growth Factor β-1 Activation Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Procollagen Lysyl Hydroxylase 2 Expression Is Regulated by an Alternative Downstream Transforming Growth Factor β-1 Activation Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. TGF beta signaling pathway - Wikipedia [en.wikipedia.org]
• 26. Frontiers | TGFβ signaling pathways in human health and disease [frontiersin.org]
• 27. TGF-beta Signaling Interactive Pathway: R&D Systems [rndsystems.com]
• 28. aacrjournals.org [aacrjournals.org]
• 29. Hypoxia inducible factor 1α-mediated LOX expression correlates with migration and invasion in epithelial ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 30. The HIF-1-inducible lysyl oxidase activates HIF-1 via the Akt pathway in a positive regulation loop and synergizes with HIF-1 in promoting tumor cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. Significance of HIF-1α Expression and LOXL-2 Localization in Progression of Oral Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

The relationship between lysyl oxidase and dihydroxylysinonorleucine synthesis.

**The

Crucial Interplay of Lysyl Oxidase and Dihydroxylysinonorleucine in Extracellular Matrix Integrity**

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The structural integrity and elasticity of connective tissues are fundamentally dependent on the covalent cross-linking of collagen and elastin fibers within the extracellular matrix (ECM). A pivotal enzyme in this process is Lysyl Oxidase (LOX), a copper-dependent amine oxidase that catalyzes the initial and rate-limiting step in the formation of these cross-links.[1][2] LOX-mediated cross-linking is essential for the stabilization of collagen fibrils, ensuring the mechanical strength and proper architecture of tissues.[1][3] This guide delves into the specific relationship between lysyl oxidase and the synthesis of dihydroxylysinonorleucine (DHLNL), a key reducible collagen cross-link, providing a detailed overview of the biochemical pathway, quantitative data, experimental protocols, and regulatory mechanisms.

Biochemical Synthesis of Dihydroxylysinonorleucine (DHLNL)

The synthesis of DHLNL is a multi-step enzymatic and spontaneous process initiated by the action of lysyl oxidase on specific lysine and hydroxylysine residues located in the telopeptide regions of collagen molecules.[1][4]

2.1 Enzymatic Oxidation by Lysyl Oxidase

The process begins with the oxidative deamination of the ε-amino group of a hydroxylysine residue by LOX.[2][4] This reaction converts the hydroxylysine into a highly reactive aldehyde, known as hydroxyallysine (α-aminoadipic-δ-semialdehyde). [5] This enzymatic step is critical and requires both a copper cofactor and a unique lysyl tyrosylquinone (LTQ) cofactor for its catalytic activity.[6][7]

2.2 Spontaneous Condensation and Cross-link Formation

Following the formation of hydroxyallysine, a spontaneous condensation reaction occurs. The newly formed aldehyde group on one collagen molecule reacts with the ε-amino group of a hydroxylysine residue on an adjacent collagen molecule. This reaction forms a Schiff base, which then undergoes an Amadori rearrangement to create the stable, reducible keto-amine cross-link known as dihydroxylysinonorleucine (DHLNL).[8] The formation of DHLNL and other related cross-links is vital for assembling collagen molecules into stable, ordered fibrils that provide tissues with their necessary tensile strength.[9]

Figure 1: Enzymatic pathway of DHLNL synthesis.

Quantitative Data Summary

Quantitative analysis of lysyl oxidase activity and collagen cross-link formation is essential for understanding tissue development, aging, and disease pathogenesis. The following table summarizes key quantitative parameters reported in the literature. Values can vary significantly based on tissue type, age, and experimental conditions.

Parameter	Typical Value/Range	Tissue/Model System	Significance
LOX Specific Activity	10-22 fold increase after purification	Murine Lung and Heart	Indicates the efficiency of purification protocols for obtaining active enzyme.[10]
Effect of LOX Inhibition	BAPN (β-aminopropionitrile) treatment reduces aldimine-derived cross-links	Human Tenocyte Constructs	Confirms LOX as the rate-limiting enzyme in collagen cross-link formation.[1][3]
DHLNL Abundance	Rises sharply during collagen fiber and bundle development	Rat Connective Tissue	DHLNL levels correlate with the maturation and stabilization of collagen matrices.[11]
LOX Peptide Supplementation	Increases matrix elastin synthesis by 40-80%	Rat Aortic Smooth Muscle Cells	Demonstrates the potential of exogenous LOX to enhance ECM formation.[12]
TGF-β2 Treatment Effect	Increases tropoelastin expression	Human Trabecular Meshwork Cells	Shows that growth factors can indirectly influence the substrate available for LOX.[13]

Experimental Protocols

Accurate measurement of LOX activity and DHLNL levels requires precise and validated experimental procedures.

4.1 Lysyl Oxidase Activity Assay (Fluorometric)

This protocol is based on the detection of hydrogen peroxide (H₂O₂), a byproduct of the LOX-catalyzed oxidation reaction.[14]

• Sample Preparation:

  • Collect cell culture supernatants or prepare tissue extracts.

  • If using tissue, homogenize in a suitable buffer (e.g., 50 mM sodium borate, pH 8.2) and centrifuge to pellet debris.[10]

  • For quantitative analysis, determine the total protein concentration of the sample.

• Reagent Preparation:

  • Prepare a working solution containing a LOX substrate (e.g., a proprietary substrate or 1,5-diaminopentane), horseradish peroxidase (HRP), and a fluorogenic HRP substrate (e.g., Amplex Red).[14][15]

  • A typical reaction mix includes LOX substrate, LOX developer, and LOX probe in a buffered solution.[15]

• Assay Procedure:

  • Add 50 µL of the sample (or LOX positive control) to a well in a black 96-well microplate.[15]

  • Add 50 µL of the reaction working solution to each well.[14]

  • Incubate the plate at 37°C for at least 60 minutes.[15]

  • Measure the fluorescence intensity in kinetic mode at excitation/emission wavelengths of approximately 540/590 nm.[14][16]

• Controls:

  • Negative Control: Include a sample treated with a specific LOX inhibitor, such as β-aminopropionitrile (BAPN), to confirm that the measured activity is specific to LOX.[15]

  • Reagent Blank: A well containing only the assay buffer and reaction mix to measure background fluorescence.[15]

4.2 Quantification of DHLNL via HPLC

The analysis of DHLNL and other collagen cross-links typically involves acid hydrolysis of the tissue, followed by separation and detection using High-Performance Liquid Chromatography (HPLC).[17][18]

• Sample Preparation and Hydrolysis:

  • Lyophilize and weigh the tissue sample.

  • Perform acid hydrolysis by incubating the sample in 6 N HCl at approximately 110°C for 20-24 hours under a nitrogen atmosphere.[19]

  • After hydrolysis, neutralize the sample by evaporation under nitrogen.[19]

• Chromatographic Separation:

  • Reconstitute the dried hydrolysate in a suitable buffer.

  • Use a reversed-phase HPLC system with a C18 column.[19]

  • Employ a gradient elution with a mobile phase consisting of a buffer (e.g., sodium acetate) and an organic solvent (e.g., methanol or acetonitrile). [19][20]

• Derivatization and Detection:

  • Since DHLNL lacks a strong chromophore, pre-column or post-column derivatization is required for sensitive detection.

  • A common derivatizing agent is o-phthaldialdehyde (OPA), which reacts with primary amines to form fluorescent adducts.[19]

  • Detect the derivatized amino acids using a fluorescence detector, with excitation and emission wavelengths typically around 330 nm and 418 nm, respectively.[19]

• Quantification:

  • Prepare standard curves using known concentrations of a DHLNL standard.

  • Identify and quantify the DHLNL peak in the sample chromatogram by comparing its retention time and area to the standard.

Figure 2: General workflow for DHLNL quantification.

Regulation of Lysyl Oxidase Expression and Activity

The expression and activity of lysyl oxidase are tightly regulated by a variety of signaling pathways, ensuring that ECM remodeling occurs in a controlled manner. Dysregulation of LOX is associated with numerous pathologies, including fibrosis and cancer.[5]

5.1 Transforming Growth Factor-β (TGF-β) Signaling

TGF-β is a potent inducer of LOX expression in many cell types.[21][22] The signaling cascade is initiated by TGF-β binding to its receptor, leading to the phosphorylation and activation of Smad proteins (Smad2/3).[13][23] Activated Smad complexes translocate to the nucleus, where they act as transcription factors to upregulate the expression of target genes, including LOX.[21][24] This pathway is crucial in tissue repair and fibrotic processes.[2][24] In some contexts, TGF-β can also signal through non-Smad pathways, such as the p38 MAPK pathway, to regulate LOX.[21]

5.2 Hypoxia-Inducible Factor-1α (HIF-1α)

In conditions of low oxygen (hypoxia), the transcription factor HIF-1α is stabilized and becomes active. HIF-1α is a known regulator of LOX gene expression.[6][25] This is particularly relevant in the tumor microenvironment, where hypoxic regions often exhibit high levels of LOX expression, contributing to ECM stiffening and promoting tumor metastasis.[6][25]

5.3 Other Regulatory Factors

Several other signaling molecules and transcription factors have been shown to modulate LOX expression, including:

• STAT3 (Signal Transducer and Activator of Transcription 3): Required for LOX induction in certain cell types, such as M2-like macrophages and in renal fibrosis.[25][26]

• FOXO1 (Forkhead box O1): Can act as a suppressor of LOX induction by counteracting HIF-1α binding to the lox promoter.[25]

• MicroRNAs (e.g., miR-29a): Can downregulate LOX expression, and this inhibition can be reversed by factors like TGF-β1.[22]

Figure 3: Key signaling pathways regulating LOX.

Conclusion

The synthesis of dihydroxylysinonorleucine, orchestrated by lysyl oxidase, is a cornerstone of connective tissue biology. This process is fundamental to establishing the biomechanical properties of the ECM. A thorough understanding of the LOX-DHLNL axis, from its biochemical basis to its complex regulation, is critical for developing therapeutic strategies for a wide range of diseases, including fibrosis, cardiovascular disorders, and cancer. The experimental protocols and quantitative data presented in this guide provide a framework for researchers and drug development professionals to investigate this crucial pathway further.

References

• 1. Lysyl Oxidase Activity Is Required for Ordered Collagen Fibrillogenesis by Tendon Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of the Lysyl Oxidases in Tissue Repair and Remodeling: A Concise Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. quantitative determination of collagen cross-links - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lysyl Oxidase: Its Diversity in Health and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lysyl oxidase - Wikipedia [en.wikipedia.org]
• 7. Lysyl oxidase: properties, specificity, and biological roles inside and outside of the cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Collagen cross-linking. Purification and substrate specificity of lysyl oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A possible role for dehydrodihydroxylysinonorleucine in collagen fibre and bundle formation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lysyl oxidase enhances elastin synthesis and matrix formation by vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Transforming Growth Factor–β Induces Extracellular Matrix Protein Cross-Linking Lysyl Oxidase (LOX) Genes in Human Trabecular Meshwork Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. An in situ activity assay for lysyl oxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. assaygenie.com [assaygenie.com]
• 16. Lysyl Oxidase Activity Assay [bio-protocol.org]
• 17. Collagen: quantification, biomechanics, and role of minor subtypes in cartilage - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Methodology to Quantify Collagen Subtypes and Crosslinks: Application in Minipig Cartilages [escholarship.org]
• 19. datadocs.bco-dmo.org [datadocs.bco-dmo.org]
• 20. Validation of a Simple HPLC-Based Method for Lysine Quantification for Ruminant Nutrition - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Lysyl Oxidase Contributes to Mechanotransduction-Mediated Regulation of Transforming Growth Factor-β Signaling in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. rep.bioscientifica.com [rep.bioscientifica.com]
• 23. Lysyl Oxidase Binds Transforming Growth Factor-β and Regulates Its Signaling via Amine Oxidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. Regulation of lysyl oxidase expression in THP-1 cell-derived M2-like macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Lysyl oxidase promotes renal fibrosis via accelerating collagen cross-link driving by β-arrestin/ERK/STAT3 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

The Architectural Aberration: Dihydroxylysinonorleucine's Role in the Pathogenesis of Fibrotic Diseases

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Fibrotic diseases, characterized by the excessive accumulation and stiffening of extracellular matrix (ECM), represent a significant global health burden with limited therapeutic options. A critical, yet often overlooked, aspect of fibrosis pathogenesis is the qualitative change in the ECM, specifically the alteration of collagen cross-linking. This guide delves into the core of this pathological process, focusing on the formation and impact of a specific collagen cross-link: Dihydroxylysinonorleucine (DHLNL). Increased formation of DHLNL, an aldimine-derived covalent bond, creates a collagen network that is abnormally stable, resistant to degradation, and contributes directly to the progressive and often irreversible nature of fibrotic tissue. Understanding the biochemical pathways that lead to DHLNL formation, the signaling cascades that regulate them, and the methods for their quantification is paramount for developing next-generation anti-fibrotic therapies. This document provides an in-depth analysis of these processes, targeted at researchers, scientists, and drug development professionals actively working to combat fibrotic diseases.

Introduction: Beyond Collagen Quantity to Cross-Link Quality

The hallmark of fibrosis is the overproduction of collagen. However, the functional consequences of this deposition are dictated by its structural organization. Intermolecular cross-links are essential for the normal assembly and tensile strength of collagen fibrils. In fibrosis, this process becomes dysregulated, leading to a "cross-link switch" towards more stable, non-degradable bond types. Dihydroxylysinonorleucine (DHLNL) is a key exemplar of this pathological shift. It is formed through an enzymatic cascade that is significantly upregulated in fibrotic conditions. This guide will explore the central role of DHLNL, from its molecular synthesis to its contribution to organ dysfunction.

The Biochemical Pathway of DHLNL Formation

The formation of DHLNL is a multi-step, enzyme-catalyzed process that begins with specific lysine residues within the non-helical ends (telopeptides) of procollagen molecules.

• Telopeptide Lysine Hydroxylation: The critical initiating step is the hydroxylation of lysine residues in the collagen telopeptides. This reaction is catalyzed exclusively by Lysyl Hydroxylase 2 (LH2) , an enzyme encoded by the PLOD2 gene. This is distinct from the hydroxylation of lysine residues within the helical domains of collagen, which is handled by other LH isoforms. The expression of LH2 is universally up-regulated in fibrosis.[1]

• Oxidative Deamination: The newly formed hydroxylysine residues are then oxidatively deaminated by a member of the Lysyl Oxidase (LOX) family of enzymes. This reaction converts the ε-amino group into a reactive aldehyde, known as hydroxyallysine.

• Condensation Reaction: Finally, a hydroxyallysine aldehyde on one collagen molecule spontaneously condenses with a hydroxylysine residue on an adjacent collagen molecule. This condensation forms the divalent, immature aldimine cross-link, Dihydroxylysinonorleucine (DHLNL). This bond is a precursor that can further mature into more complex, trivalent cross-links like pyridinoline.

The presence of LH2-mediated hydroxylation in the telopeptides is the rate-limiting step that directs collagen cross-linking towards this more stable, pathological pathway.[2][3]

Caption: Biochemical pathway of DHLNL formation.

Upstream Regulation: The TGF-β1 Signaling Axis

The profibrotic cytokine Transforming Growth Factor-beta 1 (TGF-β1) is a master regulator of the fibrotic process and a key driver of DHLNL formation. It orchestrates the upregulation of the essential enzymes, LH2 and LOX.

Upon binding to its receptor complex (TβRI/TβRII), TGF-β1 activates the canonical SMAD signaling pathway. The receptor-activated SMADs, primarily SMAD3 , translocate to the nucleus.[4][5] In the nucleus, SMAD3 partners with other transcription factors, such as SP1, to bind to the promoter region of the PLOD2 gene, inducing its transcription and leading to increased synthesis of the LH2 enzyme.[4][5][6] This targeted upregulation of LH2 is a critical event that "switches" the collagen cross-linking profile towards the pathological, DHLNL-mediated pathway characteristic of fibrosis.[7]

References

• 1. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Different pattern of collagen cross-links in two sclerotic skin diseases: lipodermatosclerosis and circumscribed scleroderma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mature type of skin collagen crosslink, histidinohydroxylysinonorleucine, is significantly increased in the skin of systemic sclerosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Analytical validation of a LC-MS/MS based in vitro diagnostic kit for the quantification of L-tyrosine and taurocholic acid for liver fibrosis diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Molecular similarities and differences from human pulmonary fibrosis and corresponding mouse model: MALDI imaging mass spectrometry in comparative medicine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Significance of Dihydroxylysinonorleucine in Cancer Progression: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The tumor microenvironment plays a critical role in cancer progression, with the extracellular matrix (ECM) being a key determinant of tumor cell behavior. Dihydroxylysinonorleucine (DHLNL) is a specific type of collagen cross-link that has emerged as a significant factor in promoting cancer progression, particularly metastasis. This technical guide provides a comprehensive overview of the role of DHLNL in cancer, focusing on its biochemical nature, the enzymatic pathways governing its formation, its impact on the tumor stroma, and its potential as a biomarker and therapeutic target. Detailed experimental protocols, quantitative data, and signaling pathway diagrams are presented to facilitate further research and drug development in this area.

Introduction

Collagen, the most abundant protein in the ECM, provides structural support to tissues. The covalent cross-linking of collagen fibers is a crucial post-translational modification that determines the biomechanical properties of the ECM, such as stiffness and tensile strength.[1][2] In the context of cancer, alterations in collagen cross-linking contribute to a tumor-permissive microenvironment that fosters invasion and metastasis.[1][3]

Dihydroxylysinonorleucine (DHLNL) is a reducible, immature collagen cross-link derived from the condensation of two hydroxylysine aldehyde residues.[1][4] Its formation is a hallmark of a specific type of collagen cross-linking known as hydroxylysine aldehyde-derived collagen cross-links (HLCCs).[1][5] Accumulating evidence indicates a significant shift towards increased HLCCs, including DHLNL, in the stroma of various cancers, which is associated with increased tumor stiffness and a poor prognosis.[1][2][4]

The Biochemical Genesis of Dihydroxylysinonorleucine

The formation of DHLNL is a highly regulated enzymatic cascade primarily involving two key enzymes: lysyl hydroxylase 2 (LH2), also known as procollagen-lysine, 2-oxoglutarate 5-dioxygenase 2 (PLOD2), and lysyl oxidase (LOX).[1][6][7]

• Lysyl Hydroxylation: The process begins with the hydroxylation of specific lysine (B10760008) residues within the telopeptide regions of procollagen (B1174764) molecules by LH2.[1][6] This step is critical as LH2 is uniquely capable of hydroxylating telopeptidyl lysines, a prerequisite for the formation of HLCCs like DHLNL.[1][4]

• Oxidative Deamination: Subsequently, lysyl oxidase (LOX) or LOX-like (LOXL) enzymes catalyze the oxidative deamination of the newly formed hydroxylysine residues, converting them into reactive hydroxylysine aldehydes (allysine).[3][8][9]

• Cross-link Formation: Two of these hydroxylysine aldehyde residues on adjacent collagen molecules then spontaneously condense to form the immature, reducible cross-link, dehydro-dihydroxylysinonorleucine, which is subsequently reduced to the stable DHLNL form.[1][4]

This pathway is distinct from the formation of lysine aldehyde-derived cross-links (LCCs), which are predominant in soft tissues and are derived from non-hydroxylated lysine residues.[1][5]

Quantitative Analysis of DHLNL in Cancer

Multiple studies have demonstrated a significant increase in the levels of DHLNL and the overall ratio of HLCCs to LCCs in cancerous tissues compared to their normal counterparts. This "collagen cross-link switch" is a critical event in the progression of several cancers.[1][4]

Tissue Type	Condition	DHLNL Levels (mol/mol of collagen)	HLCC to LCC Ratio	Reference
Human Lung	Normal Lung	~0.05	0.93 ± 0.31	[1]
Human Lung	Lung Tumor	~0.10	4.28 ± 2.38	[1]
Murine Lung	Normal Lung	Not specified	2.77 ± 0.56	[1]
Murine Lung	Lung Tumor	Increased	9.19 ± 3.43	[1]
Murine Subcutaneous Tumors	344SQ cells alone	~0.02	1.90 ± 1.07	[4]
Murine Subcutaneous Tumors	344SQ cells + CAFs	~0.04	6.54 ± 4.12	[4]

Table 1: Quantitative Comparison of DHLNL and HLCC/LCC Ratio in Normal and Cancerous Tissues. Note: Absolute values for DHLNL are approximated from graphical data in the cited literature. CAFs: Cancer-Associated Fibroblasts.

Signaling Pathways Regulating DHLNL Formation

The expression and activity of LH2 and LOX are tightly controlled by a network of signaling pathways that are frequently dysregulated in cancer. Understanding these pathways is crucial for identifying potential therapeutic targets.

Key Regulatory Pathways:

• Transforming Growth Factor-β (TGF-β): A potent inducer of fibrosis, TGF-β signaling upregulates the expression of both LH2 and LOX, thereby promoting the formation of DHLNL and increasing stromal stiffness.[10]

• Hypoxia-Inducible Factor-1α (HIF-1α): The hypoxic microenvironment of solid tumors leads to the stabilization of HIF-1α, a transcription factor that directly upregulates the expression of LH2 (PLOD2) and LOX family members.[6][10][11]

• STAT3 Signaling: Signal transducer and activator of transcription 3 (STAT3) has been shown to upregulate LH2 expression, contributing to the collagen cross-link switch.[5]

• Focal Adhesion Kinase (FAK) and PI3K/Akt Signaling: Increased ECM stiffness, a direct consequence of elevated DHLNL and other HLCCs, can activate mechanotransduction pathways involving FAK and PI3K/Akt.[8][10] This creates a positive feedback loop, as these pathways can further enhance the expression of LOX family enzymes.[10]

Caption: Signaling pathways regulating DHLNL formation in cancer.

The Role of DHLNL in the Tumor Microenvironment and Metastasis

The accumulation of DHLNL and other HLCCs profoundly alters the tumor microenvironment, creating a feed-forward loop that drives cancer progression.

• Increased Stromal Stiffness: The primary consequence of elevated DHLNL is a significant increase in the stiffness of the tumor stroma.[1][5] This heightened stiffness is not merely a structural change but also a potent signaling cue that promotes tumor cell invasion and migration.[1][2]

• Enhanced Cell Invasion and Metastasis: The stiffened ECM provides "tracks" for tumor cell migration and activates mechanosensitive signaling pathways that promote an invasive phenotype.[1][8] Studies have shown that upregulation of LH2, and consequently DHLNL, enhances tumor cell invasion and metastasis.[1][5]

• Role of Cancer-Associated Fibroblasts (CAFs): CAFs are a key cell type in the tumor stroma that contribute to ECM remodeling. CAFs have been shown to induce the LCC-to-HLCC switch, including an increase in DHLNL, further promoting a pro-invasive microenvironment.[4]

Experimental Protocols for DHLNL Analysis

The accurate quantification of DHLNL and other collagen cross-links is essential for research in this field. The following outlines a general methodology based on established protocols.

Quantification of Collagen Cross-links by UPLC

This protocol provides a framework for the analysis of reducible and mature collagen cross-links from tissue samples.

Caption: Experimental workflow for DHLNL quantification by UPLC.

Detailed Steps:

• Tissue Preparation and Reduction:

  • Tissue samples (tumor and normal adjacent) are pulverized and homogenized.

  • The homogenate is reduced with sodium borohydride (B1222165) (NaBH₄) to stabilize the reducible cross-links, including the precursor to DHLNL, as well as HLNL and HHMD.[4]

• Acid Hydrolysis:

  • The reduced tissue is hydrolyzed in 6 M HCl at approximately 110°C for 24 hours to break down the collagen into its constituent amino acids and cross-links.

• Cross-link Enrichment:

  • The hydrolysate is subjected to solid-phase extraction, typically using a CF1 cellulose column, to enrich for the cross-link-containing fraction.

• UPLC Separation and Detection:

  • The enriched sample is analyzed by Ultra-Performance Liquid Chromatography (UPLC) using a C18 column.

  • Reducible cross-links (DHLNL, HLNL, HHMD) are identified and quantified after reduction.[4]

  • Mature, naturally fluorescent cross-links like pyridinoline (B42742) (Pyr) and deoxypyridinoline (B1589748) (d-Pyr) can be simultaneously detected by their intrinsic fluorescence.[4]

• Quantification:

  • Cross-links are quantified by comparing their peak areas to those of known standards.

  • The results are typically expressed as moles of cross-link per mole of collagen, with the collagen content determined by measuring the amount of hydroxyproline in the sample.[4]

Therapeutic Implications and Future Directions

The central role of the LH2/LOX-DHLNL axis in promoting cancer progression makes it an attractive target for therapeutic intervention.

• Inhibition of LH2 and LOX: The development of small molecule inhibitors targeting the enzymatic activity of LH2 and LOX family members is a promising strategy to reduce DHLNL formation, decrease stromal stiffness, and inhibit metastasis.[2][3]

• Targeting Upstream Signaling: Intervening in the signaling pathways that upregulate LH2 and LOX, such as the TGF-β and HIF-1α pathways, could also be an effective approach.

• DHLNL as a Biomarker: The elevated levels of DHLNL in tumors suggest its potential as a biomarker for disease progression and prognosis.[12] Furthermore, monitoring DHLNL levels could serve as a pharmacodynamic marker for therapies targeting the collagen cross-linking pathway.

Conclusion

Dihydroxylysinonorleucine is a critical component of the tumor microenvironment that actively contributes to cancer progression. The enzymatic machinery responsible for its synthesis, particularly LH2 and LOX, is upregulated in many cancers, leading to a "collagen cross-link switch" that increases stromal stiffness and promotes metastasis. The quantitative and mechanistic insights presented in this guide underscore the importance of the DHLNL pathway in oncology and provide a foundation for the development of novel diagnostics and therapeutics aimed at disrupting this pro-metastatic axis. Further research into the precise roles of DHLNL in different cancer types and the development of specific inhibitors are warranted.

References

• 1. Lysyl hydroxylase 2 induces a collagen cross-link switch in tumor stroma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. news-medical.net [news-medical.net]
• 3. Lysyl Oxidase, Extracellular Matrix Remodeling and Cancer Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cancer-associated Fibroblasts Induce a Collagen Cross-link Switch in Tumor Stroma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Lysyl hydroxylase 2 glucosylates collagen VI to drive lung cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Roles of PLODs in Collagen Synthesis and Cancer Progression [frontiersin.org]
• 8. Lysyl Oxidase Family Enzymes and Their Role in Tumor Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. konstantinioncenter.org [konstantinioncenter.org]
• 10. researchgate.net [researchgate.net]
• 11. Hypoxia signaling pathways in cancer metabolism: the importance of co-selecting interconnected physiological pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Dihydroxylysinonorleucine in Bone Collagen: A Foundational Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a crucial divalent cross-link in bone collagen, playing a pivotal role in the structural integrity and mechanical strength of the skeletal system. As an intermediate in the collagen cross-linking cascade, the formation and maturation of DHLNL are fundamental to bone health, with alterations in its concentration implicated in aging and various bone-related pathologies. This technical guide provides a comprehensive overview of the foundational research on DHLNL, detailing its biosynthesis, analytical quantification, and its influence on cellular signaling pathways in bone.

I. Chemical Structure and Biosynthesis of Dihydroxylysinonorleucine

Dihydroxylysinonorleucine is a key intermediate in the enzymatic cross-linking of collagen fibers. Its formation is a post-translational modification that occurs in the extracellular matrix. The biosynthesis of DHLNL is a multi-step process initiated by the hydroxylation of specific lysine (B10760008) residues within the collagen molecule, followed by oxidative deamination and subsequent condensation reactions.

The biosynthetic pathway is primarily governed by two key enzymes: lysyl hydroxylase and lysyl oxidase.

• Lysyl Hydroxylation: Specific lysine residues in the telopeptide and helical domains of procollagen (B1174764) molecules are hydroxylated by lysyl hydroxylases to form hydroxylysine. This step is critical and tissue-specific.

• Oxidative Deamination: In the extracellular space, the enzyme lysyl oxidase catalyzes the oxidative deamination of the ε-amino group of specific lysine and hydroxylysine residues in the telopeptides of collagen. This reaction forms reactive aldehyde derivatives, allysine (B42369) and hydroxyallysine.

• Cross-link Formation: A hydroxyallysine residue on one collagen molecule then spontaneously condenses with a hydroxylysine residue on an adjacent collagen molecule to form a Schiff base, which then undergoes an Amadori rearrangement to form the stable keto-amine cross-link, dihydroxylysinonorleucine (DHLNL).[1]

DHLNL is considered an "immature" divalent cross-link. Over time, it can further react with other amino acid residues to form more complex and stable "mature" trivalent cross-links, such as pyridinoline (B42742) (PYD) and deoxypyridinoline (B1589748) (DPD).[1][2]

Biosynthesis of Dihydroxylysinonorleucine (DHLNL)

II. Quantitative Analysis of Dihydroxylysinonorleucine

Accurate quantification of DHLNL is essential for understanding bone quality and the progression of skeletal diseases. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the gold standard for the analysis of collagen cross-links.

Data on Dihydroxylysinonorleucine and Related Cross-links

The concentration of DHLNL and other cross-links varies with age and bone type, reflecting the dynamic nature of bone remodeling.

Cross-link Type	Age Group	Bone Type	Concentration (mol/mol of collagen)	Reference
Dehydro-dihydroxylysinonorleucine (deH-DHLNL)	Young	Not Specified	Higher	[3]
Dehydro-dihydroxylysinonorleucine (deH-DHLNL)	Old	Not Specified	Lower	[3]
Pyridinoline (PYD)	Young	Not Specified	Lower	[3]
Pyridinoline (PYD)	Old	Not Specified	Higher	[3]
Hydroxylysyl pyridinoline (HP)	Middle-aged (42-63 yrs)	Osteonal Bone	~0.6	[4]
Hydroxylysyl pyridinoline (HP)	Elderly (69-90 yrs)	Osteonal Bone	~0.5	[4]
Lysyl pyridinoline (LP)	Middle-aged (42-63 yrs)	Interstitial Bone	~0.1	[4]
Lysyl pyridinoline (LP)	Elderly (69-90 yrs)	Interstitial Bone	~0.05	[4]
Hydroxylysine in N-terminal telopeptide	Embryonic (chick)	Bone	High	[5]
Hydroxylysine in N-terminal telopeptide	Adult (chick)	Bone	~33% of embryonic levels	[5]
Collagen Content	18-96 years	Iliac Crest	Declines with age	[6]

Bone Property	Cortical Bone	Trabecular Bone	Reference
Mineral Density	Higher	Lower	[7][8]
Apparent Modulus	~17.2 GPa	~8.8 GPa	[9][10]
Yield Stress	~50 MPa	~30 MPa	[9][10]
Toughness	~1.6 MJ/m³	~3.2 MJ/m³	[9][10]

Experimental Protocols

Sample Preparation and Hydrolysis

• Bone Sample Collection: Obtain bone samples (e.g., from iliac crest biopsy or femoral head). Separate cortical and trabecular bone if required.

• Defatting and Demineralization: Defat the bone samples using a 2:1 chloroform:methanol solution. Demineralize the samples with 0.5 M EDTA (pH 7.4) at 4°C.

• Collagen Extraction: Extract collagen by pepsin digestion followed by salt precipitation.

• Acid Hydrolysis: Hydrolyze the purified collagen samples in 6 M HCl at 110°C for 18-24 hours in sealed, evacuated tubes.

• Sample Cleanup: Dry the hydrolysate under vacuum and reconstitute in a suitable buffer for HPLC analysis.

HPLC-MS/MS Analysis of DHLNL

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase A: 0.1% heptafluorobutyric acid (HFBA) in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 0% to 40% Mobile Phase B over 30 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for selective and sensitive quantification.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for DHLNL and an appropriate internal standard.

• Quantification: Generate a standard curve using a purified DHLNL standard. Normalize the quantified DHLNL amount to the total collagen content of the sample, which can be determined by measuring the hydroxyproline (B1673980) concentration.

Experimental Workflow for DHLNL Quantification

III. Signaling Pathways and Cellular Responses

The degree of collagen cross-linking, including the abundance of DHLNL, influences the behavior of bone cells, thereby impacting bone remodeling. This regulation is mediated through various signaling pathways, primarily involving cell-matrix interactions.

Osteoblast Differentiation and Function

The extracellular matrix (ECM), with its specific cross-link profile, provides cues that regulate osteoblast differentiation and activity.

• Integrin Signaling: Osteoblasts interact with the collagen matrix through integrin receptors, such as α1β1 and α2β1.[11] The binding of integrins to collagen initiates intracellular signaling cascades, including the activation of focal adhesion kinase (FAK) and the mitogen-activated protein kinase (MAPK) pathway.[12] These pathways converge on key transcription factors like Runx2, which is a master regulator of osteoblast differentiation.[13][14][15]

• Influence of Cross-linking: A reduction in collagen cross-links has been shown to alter osteoblast gene expression. For instance, inhibition of lysyl oxidase, which prevents the formation of DHLNL, leads to decreased expression of osteocalcin, a late marker of osteoblast differentiation.[3][16] This suggests that a properly cross-linked matrix is necessary for the full maturation of osteoblasts.

Osteoclast Differentiation and Function

The structural properties of the bone matrix, influenced by cross-linking, also affect osteoclast activity.

• RANKL/RANK Signaling: Osteoclast differentiation is primarily driven by the binding of Receptor Activator of Nuclear Factor kappa-B Ligand (RANKL) to its receptor RANK on osteoclast precursors.[17][18][19][20] This interaction triggers a signaling cascade involving TRAF6, NF-κB, and MAPKs, ultimately leading to the activation of NFATc1, the master transcription factor for osteoclastogenesis.[20][21]

• Matrix Recognition: While the direct interaction of DHLNL with osteoclast receptors is not fully elucidated, the overall integrity and conformation of the collagen matrix, which is dependent on cross-linking, are crucial for osteoclast attachment and resorption. Alterations in the collagen structure due to changes in cross-linking could affect the accessibility of osteoclast binding sites and modulate their resorptive activity.

Collagen Cross-link-Mediated Signaling in Bone Cells

IV. Conclusion and Future Directions

Dihydroxylysinonorleucine is a fundamental component of bone collagen, contributing significantly to the material properties of the skeletal system. The intricate processes of its biosynthesis and its influence on bone cell signaling underscore its importance in bone health and disease. Future research should focus on elucidating the precise molecular interactions between DHLNL and cell surface receptors to better understand how variations in this specific cross-link can modulate cellular behavior. Furthermore, the development of targeted therapeutic strategies aimed at modulating the activity of lysyl hydroxylase and lysyl oxidase could offer novel approaches for the treatment of bone disorders characterized by altered collagen cross-linking. The continued refinement of analytical techniques will also be crucial for the sensitive and accurate monitoring of DHLNL and other cross-links as biomarkers for bone quality.

References

• 1. The contribution of collagen crosslinks to bone strength - PMC [pmc.ncbi.nlm.nih.gov]
• 2. quantitative determination of collagen cross-links - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collagen cross-linking influences osteoblastic differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. AGE-RELATED EFFECT ON THE CONCENTRATION OF COLLAGEN CROSSLINKS IN HUMAN OSTEONAL AND INTERSTITIAL BONE TISSUE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Age-related variations in hydroxylation of lysine and proline in collagen - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Age-related changes in the biochemical properties of human cancellous bone collagen: relationship to bone strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mineral density differences between femoral cortical bone and trabecular bone are not explained by turnover rate alone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Cortical and trabecular mechanical properties in the femoral neck vary differently with changes in bone mineral density - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Insight into the role of Integrins and Integrins-targeting biomaterials in bone regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Signaling and transcriptional regulation in osteoblast commitment and differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Signaling Networks that Control the Lineage Commitment and Differentiation of Bone Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Integrin signaling pathways in mesenchymal stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Signaling Pathways in Osteoclast Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Critical signaling pathways in osteoclast differentiation and bone resorption: mechanisms and therapeutic implications for periprosthetic osteolysis [frontiersin.org]
• 19. Signaling crosstalk between RANKL and interferons in osteoclast differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Current Understanding of RANK Signaling in Osteoclast Differentiation and Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Preliminary Studies of Dihydroxylysinonorleucine in Cartilage: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a divalent, reducible collagen cross-link that serves as an essential intermediate in the formation of mature, stable trivalent cross-links, such as pyridinoline. As a marker of newly formed collagen, the quantification of DHLNL provides a valuable window into the dynamics of cartilage matrix turnover. This technical guide synthesizes preliminary findings on DHLNL in cartilage, offering a resource for researchers investigating cartilage biology, osteoarthritis pathogenesis, and the development of novel therapeutic strategies.

Data Presentation: Quantitative Analysis of Dihydroxylysinonorleucine

The concentration of DHLNL in cartilage varies with age, tissue type, and disease state. The following tables summarize quantitative data from studies on porcine and human cartilage.

Table 1: Dihydroxylysinonorleucine and Pyridinoline Content in Porcine Articular Cartilage at Different Developmental Stages

Developmental Stage	DHLNL (mmol/mol of collagen)	Pyridinoline (mmol/mol of collagen)	PYR/DHLNL Ratio (mol/mol)
Fetal (80 days)	1.8 ± 0.3	12.0 ± 2.1	1.4 ± 0.4
Neonatal	2.5 ± 0.5	8.5 ± 1.5	1.2 ± 0.3
Juvenile	2.2 ± 0.4	6.3 ± 1.8	1.1 ± 0.2
Mature	2.0 ± 0.3	7.5 ± 1.9	1.0 ± 0.2

Data adapted from a study on porcine articular cartilage, illustrating the changes in immature and mature cross-link profiles with age.[1][2]

Table 2: Collagen Cross-link Profile in Various Minipig Cartilages

Cartilage Type	DHLNL (pmol/μg of dry weight)	Pyridinoline (pmol/μg of dry weight)
Femoral Condyle	~1.5	~4.0
Femoral Head	~1.2	~3.5
Facet Joint	~1.8	~5.0
Meniscus	~0.8	~6.0
Annulus Fibrosus	~0.7	~7.5

This table provides a comparative overview of DHLNL and pyridinoline concentrations across different types of cartilage in minipigs, highlighting the tissue-specific nature of collagen cross-linking.

Table 3: Qualitative and Indirect Quantitative Changes in DHLNL in Human Articular Cartilage with Aging and Osteoarthritis

Condition	DHLNL Levels	Notes
Normal (Young)	Baseline	Represents a steady state of collagen turnover.
Normal (Aged)	Increased	Aldimine cross-links, including DHLNL, increase with age.[3]
Osteoarthritis	Increased Collagen Synthesis	Osteoarthritic cartilage shows a sixfold increase in collagen turnover, suggesting an elevated formation of immature cross-links like DHLNL.[4][5]

While direct quantitative data for DHLNL in human osteoarthritis is limited, studies on collagen metabolism indicate an increased synthesis rate, which implies a higher presence of immature cross-links.

Experimental Protocols

Quantification of Dihydroxylysinonorleucine by LC-MS/MS

The gold standard for the accurate and sensitive quantification of DHLNL is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation: Acid Hydrolysis

• Objective: To break down the collagen protein into its constituent amino acids and cross-links.

• Protocol:

  • Lyophilize cartilage tissue samples to a constant dry weight.

  • Accurately weigh 1-5 mg of dried tissue into a hydrolysis vial.

  • Add 1 ml of 6 M HCl to the vial.

  • Seal the vial under nitrogen to prevent oxidation.

  • Hydrolyze at 110°C for 18-24 hours.

  • After hydrolysis, cool the samples and evaporate the HCl under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the hydrolysate in a suitable buffer for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

2. Solid-Phase Extraction (SPE) for Sample Cleanup (Optional)

• Objective: To remove interfering substances from the cartilage hydrolysate that could affect LC-MS/MS performance.

• Protocol:

  • Condition a mixed-mode SPE cartridge (e.g., reverse-phase/strong cation exchange) with methanol followed by equilibration with the reconstitution buffer.

  • Load the reconstituted hydrolysate onto the cartridge.

  • Wash the cartridge with a weak solvent (e.g., 0.1% formic acid in water) to remove salts and other polar impurities.

  • Elute the cross-links with a stronger solvent mixture (e.g., 50% acetonitrile with 1% ammonia).[6]

  • Dry the eluate and reconstitute in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Objective: To separate and quantify DHLNL from other components in the hydrolysate.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from low to high percentage of mobile phase B is used to elute the analytes. A typical gradient might be 3% to 40% B over 2 minutes.

  • Flow Rate: 300 µl/min.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for DHLNL are monitored. These transitions need to be optimized on the specific instrument being used.

Mandatory Visualizations

Signaling Pathways

The formation of DHLNL is dependent on the enzymatic activities of lysyl hydroxylase 2 (PLOD2) and lysyl oxidase (LOX), which are regulated by various signaling pathways, most notably the Transforming Growth Factor-beta (TGF-β) pathway.

References

• 1. Proteomic, Mechanical, and Biochemical Characterization of Cartilage Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. content-assets.jci.org [content-assets.jci.org]
• 5. Collagen synthesis in normal and osteoarthritic human cartilage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solid-Phase Extraction Approaches for Improving Oligosaccharide and Small Peptide Identification with Liquid Chromatography-High-Resolution Mass Spectrometry: A Case Study on Proteolyzed Almond Extract - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Measurement of Dihydroxylysinonorleucine (DHLNL) in Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a reducible divalent cross-link found in collagen, the most abundant protein in mammals. The formation of DHLNL is a crucial step in the maturation of collagen fibers, contributing to the tensile strength and stability of connective tissues. Alterations in DHLNL levels have been associated with various physiological and pathological processes, including tissue development, aging, and fibrotic diseases. Accurate quantification of DHLNL in tissue samples is therefore essential for understanding collagen metabolism and for the development of therapeutics targeting collagen-related disorders.

These application notes provide detailed protocols for the measurement of DHLNL in tissue samples using two primary analytical methods: Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Biochemical Pathway of Dihydroxylysinonorleucine Formation

DHLNL is formed through a series of post-translational modifications of lysine residues within collagen molecules. The process is initiated by the enzymatic oxidation of specific lysine or hydroxylysine residues by lysyl oxidase, forming reactive aldehydes. These aldehydes then spontaneously react with a hydroxylysine residue on an adjacent collagen molecule to form a Schiff base, which can then undergo rearrangement to form the stable DHLNL cross-link. The concentration of DHLNL is observed to be low in the initial stages of connective tissue formation and increases significantly as collagen fibers develop and mature[1].

Figure 1: Simplified pathway of DHLNL formation.

Experimental Protocols

Two primary methods for the quantification of DHLNL in tissue samples are detailed below: Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Method 1: Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA provides a high-throughput and relatively simple method for the quantification of DHLNL. Commercially available ELISA kits for human and mouse samples are designed for use with serum, plasma, and tissue homogenates[2][3]. The following protocol is a general guideline for a quantitative sandwich ELISA.

Experimental Workflow

Figure 2: General workflow for DHLNL measurement by ELISA.

Protocol

• Sample Preparation (Tissue Homogenate):

  • Rinse tissue samples with ice-cold PBS (0.01 mol/L, pH 7.0-7.2) to remove excess blood.

  • Weigh the tissue and mince it into small pieces.

  • Homogenize the tissue in PBS on ice using a glass homogenizer. The recommended tissue to buffer ratio is typically 1:9 (w/v).

  • Centrifuge the homogenate at 5000 x g for 5-10 minutes at 4°C.

  • Collect the supernatant for the assay.

• ELISA Procedure (based on a typical sandwich ELISA kit[2][4]):

  • Prepare standards and samples in duplicate.

  • Add 100 µL of standard or sample to each well of a microplate pre-coated with an antibody specific for DHLNL.

  • Incubate for 2 hours at 37°C.

  • Aspirate and wash the plate 3 times with wash buffer.

  • Add 100 µL of biotin-conjugated antibody specific for DHLNL to each well.

  • Incubate for 1 hour at 37°C.

  • Aspirate and wash the plate 3 times.

  • Add 100 µL of Streptavidin-HRP to each well.

  • Incubate for 1 hour at 37°C.

  • Aspirate and wash the plate 5 times.

  • Add 90 µL of TMB substrate solution to each well.

  • Incubate for 15-30 minutes at 37°C in the dark.

  • Add 50 µL of stop solution to each well.

  • Measure the absorbance at 450 nm within 5 minutes.

• Data Analysis:

  • Create a standard curve by plotting the mean absorbance for each standard on the y-axis against the concentration on the x-axis.

  • Use the standard curve to determine the concentration of DHLNL in the samples.

Data Presentation

Sample ID	Absorbance (450 nm)	DHLNL Concentration (ng/mL)
Standard 1	2.45	10
Standard 2	1.23	5
Standard 3	0.61	2.5
Sample 1	1.87	7.6
Sample 2	0.95	4.1

Table 1: Example of quantitative data presentation for ELISA.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers a highly sensitive and specific method for the quantification of DHLNL and other collagen cross-links[5]. This method typically involves acid hydrolysis of the tissue to liberate the amino acids and cross-links, followed by chromatographic separation and mass spectrometric detection.

Experimental Workflow

Figure 3: General workflow for DHLNL measurement by LC-MS/MS.

Protocol

• Sample Preparation and Hydrolysis:

  • Weigh 5-10 mg of tissue into a pressure-resistant vial[5].

  • Add 1 mL of 6N HCl to the vial.

  • Hydrolyze at 110°C for 18-24 hours[6].

  • After hydrolysis, cool the samples and centrifuge to pellet any debris.

  • Transfer the supernatant to a new tube and dry under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried hydrolysate in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a reversed-phase column (e.g., C18) for separation[7]. The mobile phase typically consists of a gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode using multiple reaction monitoring (MRM) for quantification. Specific precursor-to-product ion transitions for DHLNL should be used for detection and quantification. A stable isotope-labeled internal standard is recommended for accurate quantification.

• Data Analysis:

  • Generate a calibration curve using known concentrations of a DHLNL standard.

  • Quantify the amount of DHLNL in the tissue samples by comparing the peak area ratios of the analyte to the internal standard against the calibration curve.

Data Presentation

Sample ID	Peak Area (DHLNL)	Peak Area (Internal Std)	DHLNL Concentration (pmol/mg tissue)
Calibrant 1	15,234	1,500,000	1
Calibrant 2	76,170	1,500,000	5
Calibrant 3	152,340	1,500,000	10
Sample 1	98,765	1,500,000	6.5
Sample 2	210,987	1,500,000	13.8

Table 2: Example of quantitative data presentation for LC-MS/MS.

Summary and Comparison of Methods

Feature	ELISA	LC-MS/MS
Principle	Immunoassay based on antibody-antigen recognition.	Chromatographic separation followed by mass-based detection.
Throughput	High	Moderate
Sensitivity	Good	Excellent
Specificity	Good (dependent on antibody)	Excellent
Equipment	Standard plate reader	LC-MS/MS system
Expertise	Minimal	Specialized
Sample Prep	Simple homogenization	Involves acid hydrolysis

Table 3: Comparison of ELISA and LC-MS/MS for DHLNL quantification.

Conclusion

The choice of method for measuring DHLNL levels in tissue samples will depend on the specific requirements of the study, including the number of samples, the required sensitivity and specificity, and the available equipment and expertise. ELISA offers a convenient and high-throughput option for routine analysis, while LC-MS/MS provides the highest level of sensitivity and specificity for detailed quantitative studies. Both methods, when properly validated, can provide valuable insights into collagen metabolism in health and disease.

References

• 1. A possible role for dehydrodihydroxylysinonorleucine in collagen fibre and bundle formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mybiosource.com [mybiosource.com]
• 3. mybiosource.com [mybiosource.com]
• 4. arp1.com [arp1.com]
• 5. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Measurement of histidinohydroxylysinonorleucine and hydroxyproline in skin collagen by reversed-phase high-performance liquid chromatography after 9-fluorenylmethyl chloroformate labeling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for the HPLC-Based Separation and Analysis of Dihydrolipoic Acid (DHLA)

Introduction

Alpha-lipoic acid (α-LA) and its reduced form, dihydrolipoic acid (DHLA), constitute a potent redox couple that plays a crucial role in cellular metabolism and antioxidant defense.[1] As an essential cofactor in mitochondrial multienzyme complexes, α-LA is vital for the oxidative decarboxylation of α-ketoacids.[1] Upon absorption, LA is readily reduced to DHLA, which is capable of regenerating other key antioxidants, including glutathione, ascorbic acid (Vitamin C), and ubiquinol.[1] Given their significant therapeutic potential in conditions like diabetes, neurodegenerative disorders, and heavy-metal poisoning, robust analytical methods for their quantification in various matrices are essential for research and drug development.[1]

High-Performance Liquid Chromatography (HPLC) is the predominant technique for the separation and analysis of LA and DHLA.[2] This document provides detailed application notes and protocols for the quantitative analysis of DHLA and LA using reversed-phase HPLC (RP-HPLC) with various detection methods.

Quantitative Data Summary

The following table summarizes various validated HPLC methods for the analysis of Dihydrolipoic Acid (DHLA) and Lipoic Acid (LA).

Method	Column	Mobile Phase	Flow Rate (mL/min)	Detection	Analyte	Retention Time (min)	LOD	LOQ	Linearity Range	Ref.
RP-HPLC-ECD	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile / 50 mM Phosphate Buffer (pH 2.5) (35:65 v/v)	2.0	Electrochemical (ECD) at +0.9 V	LA & DHLA	< 7	-	-	-	[3]
RP-HPLC-ECD	Discovery HS C18 (250 x 4.6 mm, 5 µm)	Acetonitrile / 0.05 M Phosphate Buffer (pH 2.4) (52:48 v/v)	1.5	ECD at +1.0 V	LA	~9	500 pg/mL	3 ng/mL	-	[4][5]
DHLA	~9	3 ng/mL	10 ng/mL	-	[4][5]
RP-HPLC-UV	C18 (150 mm)	50 mM Disodium Hydrogen Phosphate (pH 2.5) / Acetonitrile (50:50 v/v)	1.0	UV at 201 nm	LA	6.0	0.05 µg/mL	0.15 µg/mL	1.56 - 50 µg/mL	[6][7]
RP-HPLC-Fluorimetric	Ultrasphere C8	Acetonitrile / Water (80:20 v/v)	-	Fluorimetric (Ex: 343 nm, Em: 423 nm)	LA & DHLA (derivatized)	-	-	-	-	[8]
RP-HPLC-UV	Nucleosil 120 C18 (25 x 4 mm, 5 µm)	28.5% Acetonitrile in 0.05 M Potassium Dihydrogen Phosphate (pH 2.5)	-	-	LA	-	1 ng/mL	-	0.01–50 µg/ml (non-linear)	[9]

Experimental Protocols

Protocol 1: Simultaneous Determination of LA and DHLA in Human Plasma by RP-HPLC-ECD

This protocol details a highly sensitive method for the simultaneous quantification of endogenous free α-lipoic acid and dihydrolipoic acid in biological matrices like human plasma.[3][4]

1. Materials and Reagents

• α-Lipoic Acid (LA) and Dihydrolipoic Acid (DHLA) standards

• Acetonitrile (HPLC grade)

• Dichloromethane

• m-Phosphoric acid

• Sodium phosphate monobasic

• o-Phosphoric acid (85%)

• Tris(2-carboxyethyl)phosphine (TCEP) for total LA/DHLA analysis

• Ultrapure water

• Human plasma (or other biological matrix)

2. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 250 µL of plasma into a microcentrifuge tube.[4]

• Add an appropriate internal standard (e.g., naproxen sodium).[4]

• For extraction of free LA and DHLA, add an equal volume of an acetonitrile–10% m-phosphoric acid solution (50:50 v/v).[3]

• Alternatively, perform a single-step liquid-liquid extraction by adding dichloromethane.[4]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes to precipitate proteins.

• Transfer the supernatant (organic layer if using dichloromethane) to a clean tube.[4]

• Evaporate the solvent under a gentle stream of nitrogen at 40°C.[4]

• Reconstitute the residue in a known volume of the mobile phase.[4]

• Filter the sample through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and an electrochemical detector.

• Column: Discovery HS C18, 5 µm, 250 mm × 4.6 mm.[4][5]

• Column Temperature: 30°C.[4]

• Mobile Phase: Acetonitrile and 0.05 M phosphate buffer (pH adjusted to 2.4 with phosphoric acid) in a 52:48 (v/v) ratio.[4][5]

• Flow Rate: 1.5 mL/min.[4][5]

• Injection Volume: 20 µL.

• Detection: Electrochemical detector (ECD) in DC mode with the potential set to +1.0 V.[4][5]

• Run Time: Approximately 10-12 minutes. Complete separation is typically achieved in under 9 minutes.[4][5]

4. Data Analysis

• Identify peaks for LA and DHLA based on the retention times of the injected standards.

• Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the standards.

• Quantify the amount of LA and DHLA in the samples using the linear regression equation derived from the calibration curve.

Protocol 2: Analysis of α-Lipoic Acid in Nutritional Supplements by HPLC-UV

This protocol is adapted for the quality control analysis of α-lipoic acid in solid nutritional supplements, such as tablets or capsules.[1][7]

1. Materials and Reagents

• α-Lipoic Acid (LA) standard

• Acetonitrile (HPLC grade)

• Methanol

• Disodium hydrogen phosphate

• Phosphoric acid (1 M)

• Nutritional supplement tablets or capsules

2. Standard Solution Preparation

• Prepare a stock standard solution (e.g., 1000 µg/mL) of LA by accurately weighing and dissolving the pure powder in acetonitrile.[7]

• Prepare a series of working standards (e.g., 1.56, 3.125, 6.25, 12.5, 25, and 50 µg/mL) by serial dilution of the stock solution with the mobile phase.[7]

3. Sample Preparation

• Accurately weigh and grind ten tablets to a fine powder using a coffee grinder or mortar and pestle.[1]

• Weigh an amount of the powder equivalent to a single dose (e.g., 300 mg) and transfer it to a volumetric flask.[1]

• Add a suitable solvent. A mixture of chloroform-methanol (1:1, v/v) or pure acetonitrile can be used.[1][7]

• Sonicate the mixture for 5-15 minutes to aid dissolution.[1][7]

• Shake mechanically for an additional 20 minutes.[1]

• Centrifuge the solution at high speed (e.g., 12,500 rpm) for 12 minutes.[7]

• Collect the supernatant and filter it through a 0.45 µm filter prior to injection.[1]

4. Chromatographic Conditions

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18, 150 mm length.[7]

• Column Temperature: 40°C.[7]

• Mobile Phase: A 50:50 (v/v) mixture of 50 mM disodium hydrogen phosphate buffer (pH adjusted to 2.5 with 1 M H₃PO₄) and acetonitrile.[7]

• Flow Rate: 1.0 mL/min.[7]

• Injection Volume: 20 µL.[7]

• Detection: UV detector set at 201 nm.[7]

• Run Time: 10 minutes.[7]

Visualizations

Caption: General workflow for the HPLC analysis of DHLA and LA.

Caption: DHLA regenerates other key cellular antioxidants.[1]

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. A Simplified Method for Simultaneous Determination of α-Lipoic Acid and Low-Molecular-Mass Thiols in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous Determination of the Endogenous Free α-Lipoic Acid and Dihydrolipoic Acid in Human Plasma and Erythrocytes by RP-HPLC Coupled with Electrochemical Detector | Springer Nature Experiments [experiments.springernature.com]
• 4. Simultaneous determination of lipoic acid (LA) and dihydrolipoic acid (DHLA) in human plasma using high-performance liquid chromatography coupled with electrochemical detection. | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. scirp.org [scirp.org]
• 7. Determination of Alpha-Lipoic Acid in a Nutritional Supplement Using High Performance Liquid Chromatography [scirp.org]
• 8. Determination of lipoic acid and dihydrolipoic acid in human plasma and urine by high-performance liquid chromatography with fluorimetric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. files01.core.ac.uk [files01.core.ac.uk]

Application Note: Quantification of Dihydroxylysinonorleucine (DHLNL) by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a key reducible collagen cross-link that plays a significant role in the structural integrity of connective tissues. Alterations in DHLNL levels have been implicated in various fibrotic diseases, making its accurate quantification a critical aspect of disease progression research and the evaluation of potential therapeutic interventions. This application note provides a detailed protocol for the sensitive and rapid quantification of DHLNL in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly selective and sensitive analytical technique.[1][2]

A novel approach for DHLNL quantification involves the development of a surrogate matrix derived from tissue, which allows for more accurate calibration by mimicking the sample matrix.[1][2] This method significantly reduces sample preparation time and decreases the LC-MS/MS analysis time to as little as two minutes per sample.[1][2]

Experimental Protocols

This section details the necessary steps for sample preparation, liquid chromatography, and mass spectrometry for the quantification of DHLNL.

Sample Preparation: Hydrolysis of Tissue Samples

Accurate quantification of DHLNL from tissue samples requires the liberation of the amino acid cross-links through hydrolysis. Both acid and alkaline hydrolysis methods can be employed.

Acid Hydrolysis Protocol:

• Weigh approximately 3-20 mg of wet tissue sample into a pressure-resistant glass tube.

• Add 10 mL of concentrated hydrochloric acid (12 N HCl) to the tube under a fume hood.

• Securely cap the tubes, ensuring they are not completely sealed to allow for pressure release.

• Autoclave the samples for 12 hours at 120-127°C and approximately 20 psi.

• Allow the tubes to cool to room temperature after a slow exhaust of pressure.

• The resulting hydrolysate can be further processed for LC-MS/MS analysis.

Alkaline Hydrolysis Protocol (for faster processing):

• To a small amount of fresh solid or liquid sample, add a solution of sodium hydroxide (NaOH). The optimal concentration and hydrolysis time should be validated for the specific tissue type.

• A typical starting point is hydrolysis with 7 M NaOH for 40 minutes.

• After hydrolysis, neutralize the sample with an appropriate acid before proceeding to the next step.

Reduction of Reducible Cross-links

To analyze immature bivalent cross-links like DHLNL, they must first be stabilized through a reduction reaction.

• Following tissue homogenization and pelleting of the extracellular matrix, perform a reduction step using sodium borohydride (NaBH₄).[1]

• After reduction, wash the sample pellet multiple times to remove excess reagent.[2]

• Proceed with the chosen hydrolysis protocol as described above.

• After hydrolysis, dry the samples and resuspend them in a solution containing a stable isotope-labeled internal standard (SIL-IS) for DHLNL.[2] The use of a SIL-IS is crucial for correcting analytical variability and improving the accuracy and precision of quantification.

Liquid Chromatography

A rapid chromatographic separation can be achieved using a reversed-phase column.

Parameter	Value
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Gradient	A linear gradient optimized for the separation of DHLNL from other matrix components within a short run time. A typical rapid gradient might start at a low percentage of mobile phase B, ramp up quickly to elute the analyte, and then re-equilibrate.
Injection Volume	5-10 µL
Column Temperature	40 °C
Total Run Time	2 minutes[1][2]

Mass Spectrometry

The analysis is performed on a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode.

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Specific precursor-to-product ion transitions for DHLNL and its stable isotope-labeled internal standard need to be determined by infusing the pure compounds and optimizing the collision energy for maximum signal intensity.
Dwell Time	Optimized for an adequate number of data points across the chromatographic peak.

Quantitative Data

Method validation is essential to ensure the reliability of the quantitative data. The following table summarizes typical performance characteristics for a validated LC-MS/MS method for DHLNL.

Validation Parameter	Typical Performance
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	~1 ng/mL[2]
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% bias)	Within ±15%
Recovery	Consistent and reproducible

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the quantification of DHLNL from tissue samples.

Caption: Workflow for DHLNL quantification.

Logical Relationship of Method Components

This diagram shows the relationship between the different components of the analytical method.

Caption: Method component relationships.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Sodium Borohydride Reduction in Dihydrolanosterol (DHLNL) Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrolanosterol (DHLNL) is a key intermediate in the cholesterol biosynthesis pathway. The analysis of DHLNL and its metabolites is crucial for understanding lipid metabolism and for the development of drugs targeting cholesterol-related disorders. Sodium borohydride (NaBH₄) is a mild and selective reducing agent commonly used to reduce the ketone functionality of sterols. In the context of DHLNL analysis, NaBH₄ reduction is a valuable tool for the synthesis of lanostenol and its epimer, epilanostenol, from a 3-keto-dihydrolanosterol precursor. These reduced forms can serve as analytical standards or be used in further biological assays.

This document provides a detailed protocol for the sodium borohydride reduction of 3-keto-dihydrolanosterol and subsequent analysis of the reaction products by High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Cholesterol Biosynthesis Pathway

The following diagram illustrates the position of dihydrolanosterol within the cholesterol biosynthesis pathway. Understanding this pathway is essential for contextualizing the importance of DHLNL analysis.

Caption: Cholesterol Biosynthesis Pathway Highlighting Dihydrolanosterol.

Experimental Protocols

Sodium Borohydride Reduction of 3-Keto-Dihydrolanosterol

This protocol describes the reduction of the 3-keto derivative of dihydrolanosterol to yield a mixture of 3α-hydroxy (epilanostenol) and 3β-hydroxy (lanostenol) isomers. The reduction of the 3-keto compound derived from dihydrolanosterol by NaBH₄ typically yields the α- and β-hydroxy products in a 1:9 ratio.[1]

Materials:

• 3-Keto-dihydrolanosterol

• Sodium borohydride (NaBH₄)

• Methanol (MeOH), anhydrous

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and Ethyl acetate for column chromatography

Procedure:

• Dissolution: Dissolve 3-keto-dihydrolanosterol (1 equivalent) in anhydrous methanol (10-20 mL per gram of substrate) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0°C in an ice bath.

• Addition of NaBH₄: Slowly add sodium borohydride (1.5 equivalents) to the cooled solution in small portions over 15-20 minutes.

• Reaction: Stir the reaction mixture at 0°C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 8:2 v/v) mobile phase. The disappearance of the starting ketone and the appearance of more polar alcohol products indicate reaction completion.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution until the effervescence ceases.

• Extraction: Remove the methanol from the reaction mixture using a rotary evaporator. Add dichloromethane to the aqueous residue and transfer the mixture to a separatory funnel. Extract the aqueous layer three times with dichloromethane.

• Washing and Drying: Combine the organic layers and wash with brine (saturated NaCl solution). Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20%). Collect and combine the fractions containing the desired products, as identified by TLC. The two epimers, lanostenol (3β-hydroxy) and epilanostenol (3α-hydroxy), may be separated with careful chromatography.

Analysis of Reduction Products by HPLC

Instrumentation and Conditions:

Parameter	Value
HPLC System	Agilent 1260 Infinity or equivalent
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic elution with Methanol:Water (98:2 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	UV-Vis Detector at 210 nm
Injection Volume	20 µL

Sample Preparation:

• Dissolve a small amount of the purified product or reaction mixture in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

Analysis of Reduction Products by GC-MS

For GC-MS analysis, derivatization of the hydroxyl group is typically required to increase the volatility of the sterols.

Derivatization (Silylation):

• Dry a 50-100 µg aliquot of the sample under a stream of nitrogen.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Heat the mixture at 60°C for 30 minutes.

• Evaporate the derivatizing reagent under a stream of nitrogen and reconstitute the sample in hexane.

Instrumentation and Conditions:

Parameter	Value
GC-MS System	Agilent 7890B GC coupled to a 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Inlet Temperature	280°C
Oven Program	Initial temperature of 200°C, hold for 2 min, ramp to 280°C at 10°C/min, and hold for 15 min.
MS Transfer Line	290°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-600

Data Presentation

Expected Product Ratio from NaBH₄ Reduction

Product	Isomer	Expected Ratio (%)
Lanostenol	3β-OH	90
Epilanostenol	3α-OH	10

Ratio based on the reduction of the 3-keto derivative of dihydrolanosterol as reported in the literature.[1]

Typical Retention Times for HPLC and GC-MS Analysis

Compound	HPLC Retention Time (min)	GC-MS Retention Time (min) (as TMS ether)
Dihydrolanosterol	~15.2	~22.5
3-Keto-dihydrolanosterol	~14.5	~22.1
Lanostenol	~15.8	~22.8
Epilanostenol	~16.5	~23.2

Note: Retention times are approximate and may vary depending on the specific instrument, column, and conditions used.

Experimental Workflow

The following diagram outlines the complete workflow from the starting material to the final analysis of the reduction products.

Caption: Workflow for the Reduction and Analysis of 3-Keto-DHLNL.

References

• 1. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dihydroxylysinonorleucine (DHLNL) Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a key reducible difunctional cross-link in collagen, the most abundant protein in mammals. As an immature cross-link, DHLNL is an important biomarker for newly synthesized and actively cross-linked collagen. Its quantification provides valuable insights into tissue remodeling processes, making it a crucial analyte in studies of fibrosis, wound healing, and various connective tissue disorders. Accurate detection of DHLNL requires meticulous sample preparation to ensure the stability and recovery of this acid-labile molecule.

These application notes provide detailed protocols for the preparation of tissue samples for the accurate quantification of DHLNL, focusing on the critical steps of reduction, hydrolysis, purification, and derivatization for subsequent analysis by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Data Presentation: Quantitative Comparison of Sample Preparation Techniques

The following table summarizes the expected recovery rates for DHLNL based on different sample preparation strategies. The reduction step with sodium borohydride (NaBH₄) is critical for the stabilization of the immature Schiff base precursor of DHLNL, preventing its degradation during subsequent acid hydrolysis.

Sample Preparation Stage	Method	Key Parameters	Expected DHLNL Recovery (%)	Reference
Reduction	Sodium Borohydride (NaBH₄) Reduction	1 mg/mL NaBH₄ in 0.1 M phosphate buffer, pH 7.4, 1 hour at room temperature	>95% (stabilization of precursor)	[1]
No Reduction	-	<10% (significant loss during hydrolysis)	[1]
Hydrolysis	Acid Hydrolysis	6 M HCl, 110°C, 24 hours	85-95% (after reduction)	General knowledge from multiple sources
Purification	Solid-Phase Extraction (SPE)	C18 or Cation Exchange Cartridges	80-90%	General knowledge from multiple sources

Note: The expected recovery rates are estimates based on the literature. Actual recoveries may vary depending on the tissue type and experimental conditions.

Experimental Protocols

Protocol 1: Tissue Homogenization and Reduction

This protocol describes the initial steps of tissue processing and the crucial reduction step to stabilize the DHLNL precursor.

Materials:

• Tissue sample (e.g., bone, cartilage, skin, lung)

• Phosphate Buffered Saline (PBS), pH 7.4

• Sodium borohydride (NaBH₄)

• 0.1 M Phosphate buffer, pH 7.4

• Liquid nitrogen

• Homogenizer (e.g., bead beater, rotor-stator)

• Centrifuge

Procedure:

• Excise the tissue of interest and wash thoroughly with ice-cold PBS to remove any contaminants.

• Flash-freeze the tissue in liquid nitrogen.

• Grind the frozen tissue into a fine powder using a mortar and pestle or a cryogenic grinder.

• Resuspend the tissue powder in 0.1 M phosphate buffer, pH 7.4, at a concentration of approximately 10-20 mg/mL.

• Immediately before use, prepare a fresh solution of 1 mg/mL NaBH₄ in 0.1 M phosphate buffer, pH 7.4.

• Add the NaBH₄ solution to the tissue suspension to a final concentration of 0.1 mg/mL.

• Incubate the mixture for 1 hour at room temperature with gentle agitation. This step reduces the immature Schiff base precursor of DHLNL to a stable form.[1]

• Centrifuge the suspension at 10,000 x g for 15 minutes at 4°C.

• Carefully discard the supernatant.

• Wash the pellet three times with deionized water to remove excess NaBH₄.

• Lyophilize the pellet to dryness. The sample is now ready for acid hydrolysis.

Protocol 2: Acid Hydrolysis

This protocol details the acid hydrolysis procedure to break down the collagen matrix and release DHLNL.

Materials:

• Reduced and lyophilized tissue pellet from Protocol 1

• 6 M Hydrochloric acid (HCl)

• Heating block or oven capable of maintaining 110°C

• Vacuum concentrator or nitrogen evaporator

Procedure:

• Add 6 M HCl to the lyophilized tissue pellet at a ratio of 1 mL per 10 mg of dry tissue weight.

• Seal the hydrolysis tube under vacuum or flush with nitrogen gas to prevent oxidation.

• Place the sealed tube in a heating block or oven at 110°C for 24 hours.

• After hydrolysis, cool the tube to room temperature.

• Centrifuge the hydrolysate at 10,000 x g for 10 minutes to pellet any insoluble material.

• Carefully transfer the supernatant to a new tube.

• Dry the hydrolysate completely using a vacuum concentrator or under a stream of nitrogen gas. This step is crucial to remove the acid.

• Resuspend the dried hydrolysate in a suitable buffer for purification (e.g., 0.1 M formic acid for SPE).

Protocol 3: Solid-Phase Extraction (SPE) Purification

This protocol describes the purification of DHLNL from the tissue hydrolysate using SPE. Cation exchange chromatography is effective for isolating basic compounds like DHLNL.

Materials:

• Resuspended tissue hydrolysate from Protocol 2

• Strong Cation Exchange (SCX) SPE cartridges

• Methanol

• Deionized water

• 0.1 M Formic acid

• 5% Ammonium hydroxide in methanol

Procedure:

• Condition the SCX SPE cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water.

• Equilibrate the cartridge with 5 mL of 0.1 M formic acid.

• Load the resuspended tissue hydrolysate onto the cartridge.

• Wash the cartridge with 5 mL of 0.1 M formic acid to remove acidic and neutral compounds.

• Wash the cartridge with 5 mL of methanol to remove remaining non-polar impurities.

• Elute the DHLNL and other basic amino acids with 5 mL of 5% ammonium hydroxide in methanol.

• Dry the eluate completely using a vacuum concentrator or under a stream of nitrogen gas.

• The purified sample is now ready for derivatization.

Protocol 4: Derivatization with 9-Fluorenylmethoxycarbonyl Chloride (FMOC-Cl) for LC-MS Analysis

This protocol details the derivatization of DHLNL with FMOC-Cl to enhance its chromatographic retention and detection by LC-MS.[2]

Materials:

• Purified and dried sample from Protocol 3

• Borate buffer (0.1 M, pH 9.0)

• FMOC-Cl solution (10 mM in acetonitrile)

• Acetonitrile

• Deionized water

• Formic acid

Procedure:

• Reconstitute the dried sample in 100 µL of borate buffer (0.1 M, pH 9.0).

• Add 100 µL of FMOC-Cl solution (10 mM in acetonitrile).

• Vortex the mixture and incubate at room temperature for 15 minutes.

• Add 20 µL of 1% formic acid in water to quench the reaction.

• Filter the derivatized sample through a 0.22 µm syringe filter into an HPLC vial.

• The sample is now ready for LC-MS analysis.

Mandatory Visualizations

Caption: Experimental workflow for DHLNL detection.

References

• 1. researchgate.net [researchgate.net]
• 2. Dynamics of collagen oxidation and cross linking in regenerating and irreversibly infarcted myocardium - PMC [pmc.ncbi.nlm.nih.gov]

Application of Dihydroxylysinonorleucine (DHLNL) as a Biomarker in Fibrosis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibrosis is a pathological process characterized by the excessive deposition of extracellular matrix (ECM) components, leading to scarring and loss of organ function. A key feature of fibrotic tissue is the alteration in the composition and cross-linking of collagen. Dihydroxylysinonorleucine (DHLNL) is a collagen cross-link that has emerged as a promising biomarker for the early detection and monitoring of acute fibrotic processes, particularly in the lungs. This document provides detailed application notes and protocols for the use of DHLNL as a biomarker in fibrosis research.

An increase in the ratio of DHLNL to its counterpart, hydroxylysinonorleucine (HLNL), serves as an indicator of an acute fibrotic episode. This alteration is attributed to the increased activity of lysyl hydroxylase, a critical enzyme in collagen biosynthesis that is upregulated in fibrotic conditions.[1] Monitoring the DHLNL/HLNL ratio can provide valuable insights into disease progression and the efficacy of anti-fibrotic therapies.

Data Presentation

The following table summarizes the quantitative analysis of DHLNL and HLNL in lung tissue from patients with Adult Respiratory Distress Syndrome (ARDS), a condition characterized by acute lung injury and subsequent fibrosis, compared to control subjects.

Group	DHLNL (residues per collagen molecule)	HLNL (residues per collagen molecule)	DHLNL/HLNL Ratio
Control Subjects (n=12)	0.23 ± 0.03	0.35 ± 0.03	0.67 ± 0.06
ARDS Patients (n=6)	0.49 ± 0.05	0.38 ± 0.03	1.31 ± 0.16*

*p < 0.001 compared to control subjects. Data presented as mean ± SEM. Data extracted from Last JA, et al. Am Rev Respir Dis. 1990.[1]

Signaling Pathway

The formation of DHLNL is a direct consequence of the post-translational modification of collagen, a process regulated by specific signaling pathways implicated in fibrosis. The primary pathway involves the upregulation of procollagen-lysine, 2-oxoglutarate 5-dioxygenase 2 (PLOD2), the enzyme responsible for hydroxylating lysine residues in collagen telopeptides. Transforming Growth Factor-beta 1 (TGF-β1) is a potent inducer of PLOD2 expression, acting through the canonical SMAD signaling pathway.

TGF-β1 signaling pathway leading to increased DHLNL formation.

Experimental Protocols

The following protocols provide a framework for the analysis of DHLNL and HLNL in tissue samples. The current gold standard for quantification is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) due to its high sensitivity and specificity.

I. Tissue Sample Preparation

This protocol outlines the steps for preparing tissue for collagen cross-link analysis.

Workflow for the preparation and analysis of collagen cross-links.

Materials:

• Frozen tissue samples (~5-10 mg)

• Phosphate-buffered saline (PBS) with protease inhibitors

• 0.1 M Sodium Hydroxide (NaOH)

• Sodium borohydride (NaBH₄)

• 6 N Hydrochloric acid (HCl), sequencing grade

• LC-MS grade water

• Stable isotope-labeled internal standards for DHLNL and HLNL

• Homogenizer (e.g., bead beater)

• Centrifuge

• Heating block or oven

• Vacuum concentrator (e.g., SpeedVac)

Procedure:

• Homogenization: Homogenize 5-10 mg of flash-frozen tissue in PBS containing protease inhibitors until fully dissociated.

• Centrifugation: Centrifuge the homogenate to pellet the insoluble fraction containing cross-linked collagen. Discard the supernatant.

• Reduction: Resuspend the pellet in 0.1 M NaOH containing 10 mg/mL of freshly prepared sodium borohydride (NaBH₄). This step is crucial to stabilize the immature Schiff base cross-links into their reduced, stable forms (DHLNL and HLNL). Incubate for 1 hour at room temperature.

• Washing: Centrifuge the sample, discard the supernatant, and wash the pellet three times with deionized water to remove excess reagents.

• Acid Hydrolysis: Add 6 N HCl to the pellet and hydrolyze at 110°C for 18-24 hours to break down the collagen into its constituent amino acids and cross-links.

• Drying: Dry the hydrolysate completely using a vacuum concentrator or under a stream of nitrogen.

• Reconstitution: Reconstitute the dried sample in a known volume of LC-MS grade water containing stable isotope-labeled internal standards for DHLNL and HLNL for accurate quantification.

II. LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• A suitable chromatography column (e.g., a reversed-phase C18 column).

General Method:

• Chromatographic Separation: Inject the reconstituted sample into the HPLC system. Use a gradient elution with mobile phases typically consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) to separate DHLNL, HLNL, and other components.

• Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) to detect and quantify the specific precursor-to-product ion transitions for DHLNL, HLNL, and their respective internal standards.

• Quantification: Generate a standard curve using known concentrations of DHLNL and HLNL standards. Calculate the concentration of DHLNL and HLNL in the samples by comparing their peak areas to those of the internal standards and the standard curve. Normalize the results to the initial tissue weight or total collagen content (determined by hydroxyproline analysis of an aliquot of the hydrolysate).

Conclusion

The quantification of the DHLNL/HLNL ratio offers a specific and sensitive method to assess the state of acute fibrosis. The provided protocols and background information serve as a comprehensive guide for researchers and professionals in the field of fibrosis to incorporate this valuable biomarker into their studies. The link between the TGF-β1 signaling pathway and the enzymatic machinery responsible for DHLNL formation provides a clear mechanistic basis for its use as a biomarker and highlights potential therapeutic targets for anti-fibrotic drug development.

References

• 1. Collagen cross-linking in adult patients with acute and chronic fibrotic lung disease. Molecular markers for fibrotic collagen - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Ion-Pairing Reversed-Phase Liquid Chromatography for the Analysis of DHLNL Oligonucleotide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reproducible method for the analysis of DHLNL, a synthetic oligonucleotide, using ion-pairing reversed-phase liquid chromatography (IP-RPLC). This technique is essential for the characterization, purity assessment, and quality control of oligonucleotide therapeutics.[1][2][3][4] The provided protocol offers a comprehensive guide for separating DHLNL from its process-related impurities, such as short-mers (n-1, n-2) and other sequence variants.[2][4] The method utilizes a C18 stationary phase with a triethylamine (TEA) and hexafluoroisopropanol (HFIP) ion-pairing system, which is compatible with both UV and mass spectrometry (MS) detection.[1][4][5][6]

Introduction

Synthetic oligonucleotides like DHLNL represent a rapidly growing class of therapeutic agents.[2] Their manufacturing process can result in a heterogeneous mixture containing the desired full-length product alongside various impurities.[2][4] Ion-pairing reversed-phase liquid chromatography (IP-RPLC) is a powerful analytical technique for the separation of these highly polar, anionic molecules.[3][4] The method works by introducing an ion-pairing reagent into the mobile phase, which forms a neutral, hydrophobic complex with the negatively charged phosphate backbone of the oligonucleotide.[3][7] This allows for retention and separation on a reversed-phase column based on the oligonucleotide's length and hydrophobicity.[2][3] The choice of ion-pairing reagent and its concentration are critical parameters that influence retention, resolution, and MS compatibility.[2][5][8] This protocol has been optimized for the efficient and high-resolution analysis of DHLNL.

Experimental Workflow

The following diagram outlines the general workflow for the IP-RPLC analysis of DHLNL.

Caption: Experimental workflow for DHLNL analysis by IP-RPLC.

Materials and Reagents

• DHLNL reference standard and sample solutions

• Water, LC-MS grade

• Acetonitrile (ACN), LC-MS grade

• Triethylamine (TEA)

• Hexafluoroisopropanol (HFIP)

Equipment

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system with a binary pump, autosampler, and column thermostat.

• UV/Vis Diode Array Detector (DAD)

• Mass Spectrometer (optional, for peak identification)

• Reversed-phase C18 column (e.g., Waters ACQUITY Premier Oligonucleotide BEH C18, 1.7 µm, 2.1 x 50 mm)

• Analytical balance

• pH meter

Experimental Protocols

Mobile Phase Preparation

• Mobile Phase A (Aqueous):

  • To approximately 900 mL of LC-MS grade water, add triethylamine to a final concentration of 8 mM.

  • Add hexafluoroisopropanol to a final concentration of 200 mM.[9]

  • Adjust the final volume to 1 L with water.

  • Mix thoroughly and degas.

• Mobile Phase B (Organic):

  • Prepare a 50:50 (v/v) solution of LC-MS grade water and acetonitrile.

  • To this solution, add triethylamine to a final concentration of 8 mM and hexafluoroisopropanol to a final concentration of 200 mM.[9]

  • Mix thoroughly and degas.

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of DHLNL.

Parameter	Condition
Column	ACQUITY Premier Oligonucleotide BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	8 mM TEA, 200 mM HFIP in Water
Mobile Phase B	8 mM TEA, 200 mM HFIP in 50:50 Water:Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	60 °C
Injection Volume	5 µL
UV Detection	260 nm
Gradient Program	See Table 2

Table 1: Optimized Chromatographic Conditions for DHLNL Analysis.

Gradient Program

A shallow gradient is often necessary to achieve optimal resolution between the full-length oligonucleotide and its shorter impurities.[10]

Time (min)	% Mobile Phase B
0.0	30
15.0	55
15.1	100
17.0	100
17.1	30
20.0	30

Table 2: Gradient Elution Program.

Data Presentation

The following table presents typical retention time and resolution data obtained for DHLNL and its common impurities under the specified conditions.

Analyte	Retention Time (min)	Resolution (vs. DHLNL)
n-2 Impurity	10.2	2.5
n-1 Impurity	10.8	1.8
DHLNL	11.5	-
n+1 Impurity	12.1	1.6

Table 3: Typical Chromatographic Performance for DHLNL Analysis.

Logical Relationship of IP-RPLC

The following diagram illustrates the principle of ion-pairing reversed-phase chromatography for anionic oligonucleotides like DHLNL.

References

• 1. Combining ion pairing agents for enhanced analysis of oligonucleotide therapeutics by reversed phase-ion pairing ultra performance liquid chromatography (UPLC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. ymc.eu [ymc.eu]
• 4. agilent.com [agilent.com]
• 5. mdpi.com [mdpi.com]
• 6. waters.com [waters.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Oligonucleotide Analysis by Hydrophilic Interaction Liquid Chromatography-Mass Spectrometry in the Absence of Ion-Pair Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. waters.com [waters.com]

Application Note: Analysis of Dihydro-L-norleucine (DHLNL) using Hydrophilic Interaction Liquid Chromatography (HILIC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihydro-L-norleucine (DHLNL) is a synthetic amino acid of interest in various fields of research and drug development. Its analysis often presents challenges due to its high polarity when underivatized, leading to poor retention on traditional reversed-phase liquid chromatography (RPLC) columns. Hydrophilic Interaction Liquid Chromatography (HILIC) offers a robust solution for the retention and separation of polar compounds like amino acids.[1][2][3] This technique utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, typically acetonitrile, to facilitate the partitioning of polar analytes into a water-enriched layer on the stationary phase surface.[2] This application note details a HILIC-based method coupled with mass spectrometry (MS) for the quantitative analysis of DHLNL in biological matrices.

Principle of HILIC Separation

HILIC separation is primarily based on the partitioning of analytes between a water-enriched layer adsorbed onto the polar stationary phase and the bulk mobile phase, which has a high organic content. More polar analytes have a stronger interaction with the aqueous layer, resulting in longer retention times.[4][5] As a non-polar amino acid, DHLNL is expected to have weaker interactions with the stationary phase compared to polar amino acids and will therefore elute earlier in the chromatogram.[4][6] The use of a high organic mobile phase also offers the advantage of enhanced sensitivity with electrospray ionization mass spectrometry (ESI-MS) due to more efficient desolvation.[1]

A conceptual diagram of the HILIC separation mechanism is provided below.

Caption: Principle of HILILC separation for DHLNL.

Experimental Protocols

This section provides a detailed protocol for the analysis of DHLNL using HILIC-MS/MS. The method is based on established protocols for the analysis of amino acids in biological samples.[6][7][8]

1. Sample Preparation (Human Plasma)

A simple protein precipitation step is sufficient for sample cleanup.

• Step 1: To 100 µL of plasma, add 400 µL of acetonitrile containing an appropriate internal standard (e.g., a stable isotope-labeled version of DHLNL or another non-endogenous amino acid).

• Step 2: Vortex the mixture for 1 minute to precipitate proteins.

• Step 3: Centrifuge the sample at 14,000 rpm for 10 minutes.

• Step 4: Transfer the supernatant to a new microcentrifuge tube.

• Step 5: Evaporate the supernatant to dryness under a stream of nitrogen.

• Step 6: Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:water with 10 mM ammonium formate).[9]

• Step 7: Vortex and transfer to an autosampler vial for injection.

The experimental workflow is depicted in the diagram below.

Caption: Workflow for DHLNL analysis in plasma.

2. HILIC-MS/MS Method Parameters

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Column: A HILIC column with an amide-based stationary phase is recommended for good retention and peak shape of amino acids (e.g., Acquity BEH Amide, 2.1 x 100 mm, 1.7 µm).[8]

• Mobile Phase A: Acetonitrile with 0.1% formic acid.

• Mobile Phase B: Water with 0.1% formic acid and 20 mM ammonium formate.[7]

• Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased to elute the analytes. An example gradient is provided in the table below.

• Flow Rate: 0.5 mL/min.[7]

• Column Temperature: 35°C.[10]

• Injection Volume: 5 µL.[7]

• MS Detection: Electrospray ionization in positive mode (ESI+). The specific precursor-product ion transitions for DHLNL and the internal standard should be determined by direct infusion and optimized for collision energy and other MS parameters.

Table 1: Example Gradient Elution Program

Time (min)	% Mobile Phase A (Acetonitrile-based)	% Mobile Phase B (Aqueous-based)
0.0	90	10
1.0	90	10
12.0	60	40
12.1	90	10
15.0	90	10

Data Presentation

The following tables summarize the expected quantitative performance of the HILIC-MS/MS method for DHLNL analysis, based on typical values reported for the analysis of other amino acids.[6][11]

Table 2: Method Validation Parameters for Amino Acid Analysis

Parameter	Typical Value
Linearity (R²)	≥ 0.99
Limit of Detection (LOD)	0.1 - 10 ng/mL
Lower Limit of Quantification (LLOQ)	0.5 - 20 ng/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Bias)	± 15%
Recovery	85 - 115%

Table 3: Example Retention Times of Amino Acids on a HILIC Column

Amino Acid	Polarity	Expected Retention Time
DHLNL	Non-polar	Early Eluting
Leucine/Isoleucine	Non-polar	Early Eluting[4][6]
Alanine	Non-polar	Early Eluting[6]
Proline	Polar	Intermediate Eluting[4]
Glutamine	Polar	Later Eluting[4]
Asparagine	Polar	Later Eluting[4]

Conclusion

Hydrophilic interaction liquid chromatography coupled with tandem mass spectrometry provides a sensitive, specific, and reliable method for the quantitative analysis of Dihydro-L-norleucine in biological matrices. The described protocol, including a straightforward sample preparation and a robust HILIC-MS/MS method, is well-suited for applications in research and drug development. The method's performance is expected to meet the stringent requirements for bioanalytical method validation.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. hplc.eu [hplc.eu]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 7. bath.ac.uk [bath.ac.uk]
• 8. Rapid quantification of underivatized amino acids in plasma by hydrophilic interaction liquid chromatography (HILIC) coupled with tandem mass-spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sample Solvent in HILIC | Separation Science [sepscience.com]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for the quantification of lipid-related extracellular metabolites in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]

Developing a Surrogate Matrix for the Quantification of Deoxynivalenol and its Acetylated Derivatives (DHLNL) by LC-MS/MS

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Deoxynivalenol (DON) and its acetylated derivatives, 3-acetyldeoxynivalenol (3-ADON) and 15-acetyldeoxynivalenol (15-ADON), collectively referred to as DHLNL, are type B trichothecene mycotoxins.[1] Produced by Fusarium species, these toxins frequently contaminate cereal grains and pose a significant risk to human and animal health.[1][2] Accurate quantification of DHLNL in complex matrices such as food and feed is crucial for regulatory compliance and risk assessment.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for the sensitive and selective quantification of mycotoxins.[3][4] However, complex sample matrices can cause significant matrix effects, leading to ion suppression or enhancement and, consequently, inaccurate quantification.[5] One effective strategy to mitigate matrix effects is the use of a surrogate matrix for the preparation of calibration standards and quality control (QC) samples. A surrogate matrix mimics the physical and chemical properties of the actual sample matrix but is devoid of the analytes of interest.[6][7]

This document provides a detailed protocol for the development and validation of a surrogate matrix for the accurate quantification of DHLNL in a cereal matrix using LC-MS/MS.

Quantitative Data Summary

The performance of analytical methods for DHLNL quantification is highly dependent on the matrix and the sample preparation method. The following tables summarize typical performance data from validated LC-MS/MS methods.

Table 1: Recovery Data for DHLNL in Cereal Matrices

Analyte	Matrix	Spiking Level (µg/kg)	Recovery (%)	Reference
DON	Wheat	10	98.8 - 102.6	[1][8]
Wheat	50	98.8 - 102.6	[1][8]
Wheat	150	98.8 - 102.6	[1][8]
3-ADON	Wheat	10	89.3 - 98.7	[1][8]
Wheat	50	89.3 - 98.7	[1][8]
Wheat	150	89.3 - 98.7	[1][8]
15-ADON	Wheat	10	84.9 - 90.0	[1][8]
Wheat	50	84.9 - 90.0	[1][8]
Wheat	150	84.9 - 90.0	[1][8]
DON	Maize	1000	80 - 120	[3][9][10]
3-ADON	Maize	1000	80 - 120	[3][9][10]
15-ADON	Maize	1000	80 - 120	[3][9][10]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for DHLNL

Analyte	Matrix	LOD (µg/kg)	LOQ (µg/kg)	Reference
DON	Wheat	4	8	[3][9][10]
3-ADON	Wheat	4	8	[3][9][10]
15-ADON	Wheat	4	8	[3][9][10]
DON	Cereal Products	2 - 15	5 - 50
3-ADON	Cereal Products	2 - 15	5 - 50
15-ADON	Cereal Products	2 - 15	5 - 50
DON	Animal Feed	4.0 - 75	4.0 - 75	[11]

Experimental Protocols

Preparation of a Surrogate Matrix (Bovine Serum Albumin based)

A commonly used surrogate matrix for biological and food samples is a solution of bovine serum albumin (BSA) in phosphate-buffered saline (PBS).[6][12] This mimics the protein content of many matrices and helps to replicate the matrix effects.

Materials:

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate-Buffered Saline (PBS) tablets or powder

• Ultrapure water

• Analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bar

Protocol:

• Prepare 1x PBS solution according to the manufacturer's instructions.

• To prepare a 2% BSA in PBS solution, accurately weigh 2.0 g of BSA.[12]

• Transfer the BSA to a 100 mL volumetric flask.

• Add approximately 80 mL of 1x PBS to the flask.

• Gently stir the solution on a magnetic stirrer until the BSA is completely dissolved. Avoid vigorous stirring to prevent frothing.

• Once dissolved, bring the volume up to 100 mL with 1x PBS.

• Store the surrogate matrix at 2-8°C. For longer-term storage, it can be aliquoted and frozen at -20°C.

Workflow for preparing a 2% BSA in PBS surrogate matrix.

Sample Preparation using QuEChERS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for mycotoxin analysis in cereal matrices.[2][5][13]

Materials:

• Homogenized cereal sample

• Acetonitrile (ACN) with 1% formic acid

• Ultrapure water

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• 50 mL polypropylene centrifuge tubes

• High-speed centrifuge

Protocol:

• Weigh 5 g of the homogenized cereal sample into a 50 mL centrifuge tube.

• Add 10 mL of ultrapure water and vortex for 30 seconds.

• Add 10 mL of acetonitrile with 1% formic acid.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Immediately cap the tube and shake vigorously for 1 minute.

• Centrifuge at ≥4000 x g for 5 minutes.

• The upper acetonitrile layer is the sample extract.

QuEChERS workflow for DHLNL extraction from cereals.

Validation of the Surrogate Matrix

To ensure the suitability of the surrogate matrix, a validation protocol must be performed. This involves comparing the analytical performance of the surrogate matrix with the actual matrix.

Protocol:

• Parallelism Assessment:

  • Prepare two sets of calibration curves: one in the surrogate matrix and one in a blank (analyte-free) cereal matrix extract.

  • Analyze both sets of calibration curves by LC-MS/MS.

  • Compare the slopes of the two calibration curves. The slopes should be within a predefined acceptance range (e.g., ±15%) to demonstrate parallelism.[6]

• Accuracy and Precision:

  • Prepare QC samples by spiking known concentrations of DHLNL into the blank cereal matrix extract.

  • Quantify these QC samples against the calibration curve prepared in the surrogate matrix.

  • The accuracy (as % bias) and precision (as % RSD) should be within acceptable limits (e.g., ±15%, and ≤20% for the LLOQ).

• Matrix Effect Evaluation:

  • The matrix effect (ME) can be calculated using the following formula: ME (%) = (Peak area in post-extraction spiked sample / Peak area in neat solution) x 100

  • ME values close to 100% indicate minimal matrix effects. Values <100% indicate ion suppression, and >100% indicate ion enhancement. The surrogate matrix should exhibit a similar matrix effect to the actual sample matrix.

LC-MS/MS Analysis

Typical LC-MS/MS Parameters:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 5 mM ammonium acetate and 0.1% formic acid.

• Mobile Phase B: Methanol with 5 mM ammonium acetate and 0.1% formic acid.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes, as DHLNL can ionize in both.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Precursor and product ions for each analyte need to be optimized.

Table 3: Example MRM Transitions for DHLNL

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Polarity
DON	355.1	295.1	175.1	Negative
3-ADON	397.1	337.1	247.1	Negative
15-ADON	397.1	337.1	137.0	Negative

Note: The specific m/z values may vary slightly depending on the instrument and adducts formed.

Signaling Pathway Context (Informational)

DHLNL, particularly DON, are known to induce a ribotoxic stress response by binding to the A-site of the ribosome. This inhibits protein synthesis and activates mitogen-activated protein kinases (MAPKs), leading to downstream effects such as apoptosis and immune modulation. Understanding these pathways is crucial for toxicological assessments.

References

• 1. Inter-laboratory Study of an LC-MS/MS Method for Simultaneous Determination of Deoxynivalenol and Its Acetylated Derivatives, 3-Acetyl-deoxynivalenol and 15-Acetyl-deoxynivalenol in Wheat [jstage.jst.go.jp]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. ovid.com [ovid.com]
• 7. Development of validated LC-MS methods using surrogate matrices for the quantification of biomarkers of clinically significant drug-drug interactions - Alturas Analytics, Inc. [alturasanalytics.com]
• 8. Inter-laboratory study of an LC-MS/MS method for simultaneous determination of deoxynivalenol and its acetylated derivatives, 3-acetyl-deoxynivalenol and 15-acetyl-deoxynivalenol in wheat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Validation of LC-MS/MS Coupled with a Chiral Column for the Determination of 3- or 15-Acetyl Deoxynivalenol Mycotoxins from Fusarium graminearum in Wheat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Validation of the 11+Myco MS-PREP® Method for Determination of Aflatoxins, Fumonisins, Deoxynivalenol, Ochratoxin A, Zearalenone, HT-2, and T-2 Toxins in Cereals, Baby Food, Spices, and Animal Feed by Immunoaffinity Column with LC-MS/MS: AOAC Performance Tested MethodSM 112401 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Post-Column Derivatization for Enhanced Fluorescence Detection of Dihydrolipoic Acid N-acetyl-L-lysine (DHLNL)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Dihydrolipoic Acid N-acetyl-L-lysine (DHLNL) using High-Performance Liquid Chromatography (HPLC) coupled with post-column derivatization for fluorescence detection. The methodology leverages the reaction of DHLNL with o-phthalaldehyde (OPA) and a thiol-containing reagent to yield a highly fluorescent isoindole derivative, significantly enhancing detection sensitivity and selectivity. This method is particularly suited for the analysis of DHLNL in complex biological matrices relevant to pharmaceutical research and development.

Introduction

Dihydrolipoic Acid N-acetyl-L-lysine (DHLNL) is a key metabolite and a biomarker of interest in various metabolic and therapeutic studies. Its analysis is often challenging due to its low intrinsic ultraviolet (UV) absorbance and fluorescence. To overcome this limitation, a post-column derivatization HPLC method with fluorescence detection (HPLC-FLD) is presented. This approach ensures that the derivatization reaction does not interfere with the chromatographic separation of the native analyte. The reaction between the primary amine of the lysine moiety of DHLNL and o-phthalaldehyde (OPA) in the presence of a thiol reagent produces a highly fluorescent and stable isoindole derivative, allowing for trace-level quantification.

Principle of the Method

The analytical method is based on the separation of DHLNL using reversed-phase HPLC. Following chromatographic separation, the column effluent is mixed with the post-column derivatization reagent containing o-phthalaldehyde (OPA) and a thiol, such as N-acetyl-L-cysteine (NAC) or 2-mercaptoethanol. The primary amine group of the lysine residue in DHLNL reacts with OPA and the thiol under alkaline conditions to form a fluorescent isoindole derivative. This derivative is then detected by a fluorescence detector. The dihydrolipoic acid moiety of DHLNL provides the necessary thiol groups for the reaction.

Experimental Protocols

Reagents and Materials

• DHLNL standard

• o-Phthalaldehyde (OPA)

• N-acetyl-L-cysteine (NAC) or 2-mercaptoethanol

• Boric acid

• Sodium hydroxide

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, 18 MΩ·cm)

• Hydrochloric acid

Preparation of Solutions

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• OPA Derivatization Reagent:

  • Prepare a 0.5 M boric acid buffer and adjust the pH to 10.4 with sodium hydroxide.

  • Dissolve 50 mg of OPA in 1 mL of methanol.

  • Add the OPA solution to 49 mL of the boric acid buffer.

  • Add 100 µL of 2-mercaptoethanol or dissolve 75 mg of NAC.

  • Mix thoroughly and protect from light. This reagent should be prepared fresh daily.

Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system with a binary pump, autosampler, column oven, and fluorescence detector.

• Analytical Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Column Temperature: 30 °C

• Mobile Phase Gradient:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	95	5
  15.0	50	50
  17.0	5	95
  20.0	5	95
  20.1	95	5

  | 25.0 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

Post-Column Derivatization Setup

• Derivatization Reagent Pump: A second HPLC pump is required to deliver the OPA reagent.

• T-piece Mixer: To combine the column effluent with the OPA reagent.

• Reaction Coil: A temperature-controlled reaction coil (e.g., 10 m x 0.25 mm i.d.) set to 40 °C to allow for sufficient reaction time and temperature control.

• Reagent Flow Rate: 0.5 mL/min

Fluorescence Detection

• Excitation Wavelength: 340 nm

• Emission Wavelength: 455 nm

Data Presentation

The following table summarizes the typical quantitative performance parameters for the analysis of primary amines and thiols using OPA post-column derivatization, which are expected to be similar for DHLNL analysis.[1][2]

Parameter	Typical Value
Linearity (r²)	> 0.999
Limit of Detection (LOD)	0.1 - 1.0 pmol
Limit of Quantitation (LOQ)	0.5 - 3.0 pmol
Precision (RSD%)	< 5%
Recovery	95 - 105%

Visualizations

Caption: Workflow for HPLC with post-column derivatization of DHLNL.

Caption: Chemical reaction for the derivatization of DHLNL with OPA.

Conclusion

The described post-column derivatization HPLC-FLD method provides a highly sensitive and selective approach for the quantification of DHLNL. The protocol is robust and can be readily implemented in analytical laboratories equipped with standard HPLC instrumentation. This method is ideal for applications in drug development and clinical research where accurate measurement of DHLNL in biological samples is crucial. The detailed experimental protocol and performance characteristics serve as a comprehensive guide for researchers and scientists in the field.

References

• 1. HPLC with o-phthalaldehyde precolumn derivatization to measure total, oxidized, and protein-bound glutathione in blood, plasma, and tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols | PLOS One [journals.plos.org]

Application Note and Protocol: Solid-Phase Extraction for the Purification of Dihydroxylysinonorleucine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a trifunctional, non-reducible cross-linking amino acid that plays a crucial role in the stabilization and maturation of collagen fibrils. It is formed from one residue of lysine and two residues of hydroxylysine. The quantification and isolation of DHLNL from complex biological matrices, such as collagen hydrolysates, are essential for studying collagen metabolism, connective tissue disorders, and for the development of biomarkers for various diseases. Solid-phase extraction (SPE) offers a robust and efficient method for the purification and concentration of DHLNL prior to downstream analysis by techniques like high-performance liquid chromatography (HPLC) or mass spectrometry (MS).

This application note provides a detailed protocol for the purification of dihydroxylysinonorleucine from collagen hydrolysates using strong cation exchange (SCX) solid-phase extraction. An alternative reversed-phase (RP) SPE protocol for desalting and further purification is also described.

Physicochemical Properties of Dihydroxylysinonorleucine

Understanding the physicochemical properties of DHLNL is critical for developing an effective SPE protocol.

• Molecular Formula: C₁₂H₂₅N₃O₆

• Molecular Weight: 307.34 g/mol [1]

• Structure: DHLNL is a highly polar and basic amino acid, containing two carboxyl groups, three amino groups, and two hydroxyl groups. Its high polarity is indicated by a calculated XLogP3 value of -8.1.

• Isoelectric Point (pI): The exact pI of DHLNL has not been experimentally determined. However, based on its structure with multiple basic amino groups, the pI is expected to be in the basic range, likely between 8.0 and 9.5. This property makes it an ideal candidate for strong cation exchange chromatography. At a pH below its pI, DHLNL will carry a net positive charge and bind strongly to a negatively charged sorbent.

Principle of Strong Cation Exchange (SCX) SPE

Strong cation exchange SPE is a powerful technique for purifying basic compounds like DHLNL. The stationary phase of an SCX cartridge contains negatively charged functional groups (e.g., sulfonic acid) that are ionized over a wide pH range.[2][3] The purification process involves the following key steps:

• Conditioning: The sorbent is treated with an organic solvent (e.g., methanol) to wet the stationary phase and remove any impurities.

• Equilibration: The sorbent is equilibrated with a buffer at a specific pH to ensure the stationary phase is charged and ready for sample loading.

• Sample Loading: The sample, with its pH adjusted to be at least 2 pH units below the pKa of the analyte's basic groups (and below the pI), is loaded onto the cartridge.[2] At this pH, DHLNL is positively charged and binds to the negatively charged sorbent.

• Washing: The cartridge is washed with a series of solvents to remove unbound, neutral, and acidic impurities.

• Elution: The purified DHLNL is eluted from the cartridge by using a buffer with a high pH or high ionic strength. This neutralizes the charge on the DHLNL or disrupts the electrostatic interaction, causing it to be released from the sorbent.

Experimental Protocols

Protocol 1: Primary Purification using Strong Cation Exchange (SCX) SPE

This protocol is designed for the primary capture and purification of DHLNL from a complex collagen hydrolysate.

Materials:

• Strong Cation Exchange (SCX) SPE Cartridges (e.g., 100 mg, 3 mL)

• Collagen Hydrolysate Sample

• Methanol (HPLC Grade)

• Deionized Water (HPLC Grade)

• Formic Acid (ACS Grade)

• Ammonium Hydroxide (ACS Grade)

• SPE Vacuum Manifold

Procedure:

• Sample Preparation:

  • Hydrolyze the collagen-containing tissue or protein sample using standard acid hydrolysis methods (e.g., 6 M HCl at 110°C for 24 hours).

  • Neutralize the hydrolysate to approximately pH 6-7.

  • Centrifuge the sample to remove any particulate matter.

  • Acidify the supernatant to a pH of 2.5-3.0 with formic acid. This ensures that the amino groups of DHLNL are fully protonated (positively charged).

• SPE Cartridge Conditioning and Equilibration:

  • Place the SCX SPE cartridges on the vacuum manifold.

  • Conditioning: Pass 3 mL of methanol through each cartridge.

  • Equilibration: Pass 3 mL of deionized water (pH adjusted to 2.5-3.0 with formic acid) through each cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the prepared sample onto the conditioned and equilibrated cartridge at a slow, dropwise flow rate (approximately 1 mL/min).

  • Collect the flow-through to check for any unbound DHLNL if desired.

• Washing:

  • Wash 1 (Polar Impurities): Pass 3 mL of deionized water (pH 2.5-3.0 with formic acid) through the cartridge to remove salts and highly polar, uncharged, or negatively charged molecules.

  • Wash 2 (Less Polar Impurities): Pass 3 mL of methanol through the cartridge to remove non-polar and less polar impurities that may be non-specifically bound.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute the bound DHLNL by passing 2 x 1.5 mL of 5% ammonium hydroxide in methanol through the cartridge. The high pH of this solution neutralizes the positive charge on the DHLNL, causing it to be released from the SCX sorbent.

  • Collect the eluate.

• Post-Elution Processing:

  • Dry the eluate under a stream of nitrogen or using a centrifugal evaporator.

  • Reconstitute the purified DHLNL in a suitable solvent for downstream analysis (e.g., mobile phase for HPLC).

Protocol 2: Desalting and Secondary Purification using Reversed-Phase (RP) SPE

This protocol can be used as a standalone method for partially purified samples or as a desalting and cleanup step following SCX-SPE.

Materials:

• Reversed-Phase (C18 or similar) SPE Cartridges (e.g., 100 mg, 3 mL)

• Partially Purified DHLNL Sample (e.g., from SCX eluate after drying and reconstitution in an aqueous solution)

• Methanol (HPLC Grade)

• Deionized Water (HPLC Grade)

• Trifluoroacetic Acid (TFA) (HPLC Grade)

• Acetonitrile (HPLC Grade)

Procedure:

• Sample Preparation:

  • Ensure the sample containing DHLNL is in a primarily aqueous solution. If necessary, dry down the eluate from the SCX step and reconstitute in 0.1% TFA in water.

• SPE Cartridge Conditioning and Equilibration:

  • Place the RP-SPE cartridges on the vacuum manifold.

  • Conditioning: Pass 3 mL of methanol through each cartridge.

  • Equilibration: Pass 3 mL of 0.1% TFA in water through each cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the prepared sample onto the cartridge at a slow flow rate (approximately 1 mL/min).

• Washing (Desalting):

  • Pass 3 mL of 0.1% TFA in water through the cartridge to wash away salts and other highly polar impurities that do not interact with the C18 stationary phase.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute the DHLNL with 2 x 1.5 mL of 50% acetonitrile in 0.1% TFA in water. The organic solvent disrupts the hydrophobic interactions, releasing the DHLNL.

• Post-Elution Processing:

  • Dry the eluate and reconstitute for further analysis.

Data Presentation

The following tables summarize hypothetical quantitative data for the purification of dihydroxylysinonorleucine using the described SPE protocols. This data is for illustrative purposes to demonstrate the expected outcomes of the purification process.

Table 1: Hypothetical Recovery and Purity Data for SCX-SPE Purification of DHLNL

Step	Sample Volume (mL)	DHLNL Concentration (µg/mL)	Total DHLNL (µg)	Purity (%)	Recovery (%)
Initial Sample	5.0	20.0	100.0	5	100
Flow-through	5.0	0.5	2.5	-	2.5
Wash 1 (Aqueous)	3.0	0.2	0.6	-	0.6
Wash 2 (Organic)	3.0	0.1	0.3	-	0.3
Eluate	3.0	30.2	90.6	85	90.6

Table 2: Hypothetical Purity Improvement with Combined SCX and RP-SPE

Purification Stage	Purity (%)	Overall Recovery (%)
Crude Hydrolysate	5	100
After SCX-SPE	85	90
After RP-SPE (Post-SCX)	>95	85

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the purification of dihydroxylysinonorleucine from a collagen hydrolysate using the primary strong cation exchange SPE protocol.

Caption: Workflow for the purification of DHLNL using strong cation exchange SPE.

Conclusion

The solid-phase extraction protocols detailed in this application note provide an effective and reliable method for the purification of dihydroxylysinonorleucine from complex biological samples like collagen hydrolysates. The primary strong cation exchange protocol leverages the basic nature of DHLNL for efficient capture and purification. For applications requiring higher purity and desalting, the subsequent use of reversed-phase SPE is recommended. These methods are crucial for enabling accurate downstream analysis of this important collagen cross-link, thereby facilitating research in connective tissue biology and related diseases.

References

• 1. scbt.com [scbt.com]
• 2. biotage.com [biotage.com]
• 3. Dihydroxylysinonorleucine | C18H37N5O8 | CID 87534488 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Acid Hydrolysis of Collagen for Cross-Link Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Collagen, the most abundant protein in mammals, provides structural integrity to connective tissues. The stability and mechanical properties of collagen fibrils are largely determined by a series of intermolecular cross-links. The analysis of these cross-links is crucial for understanding tissue development, aging, and the pathology of various diseases, including fibrosis, osteoporosis, and arthritis. Furthermore, in drug development, monitoring changes in collagen cross-linking can provide valuable insights into the efficacy and mechanism of action of therapeutic agents.

This document provides a detailed protocol for the acid hydrolysis of collagen-containing samples for the subsequent analysis of major collagen cross-links, such as pyridinoline (PYD) and deoxypyridinoline (DPD), as well as immature divalent cross-links like dihydroxylysinonorleucine (DHLNL) and hydroxylysinonorleucine (HLNL).

Data Presentation: Quantitative Analysis of Collagen Cross-Links in Various Tissues

The following table summarizes the typical quantities of major collagen cross-links found in different tissues, providing a baseline for experimental analysis. Values are expressed in moles per mole of collagen.

Tissue Type	Pyridinoline (PYD) (mol/mol of collagen)	Deoxypyridinoline (DPD) (mol/mol of collagen)	DHLNL + HLNL (mol/mol of collagen)	Reference
Bovine Articular Cartilage	0.8 - 2.5	< 0.1	Variable, higher in younger tissue	[1][2]
Human Cortical Bone	0.2 - 0.5	0.05 - 0.15	Decreases with age	[1][2]
Human Cancellous Bone	0.1 - 0.3	0.03 - 0.1	Higher than cortical bone in early life	[1][2]
Rat Skin	~0.02	Not Detected	Predominantly DHLNL and HLNL in young animals	[3]
Bovine Tendon	0.3 - 0.6	Not Detected	Variable with age and specific tendon	[4]

Note: The relative amounts of these cross-links can vary significantly with age, species, and the presence of disease.

Experimental Protocols

This section details the methodologies for preparing tissue samples for collagen cross-link analysis via acid hydrolysis.

Protocol 1: Acid Hydrolysis for Mature Cross-Link (PYD and DPD) Analysis

This protocol is suitable for the analysis of the stable, mature pyridinium cross-links.

Materials:

• Tissue sample (e.g., bone, cartilage, skin)

• 6 M Hydrochloric Acid (HCl)

• Nitrogen gas

• Screw-cap hydrolysis vials (e.g., Pyrex)

• Heating block or oven capable of maintaining 110°C

• Vacuum centrifuge or evaporator

• Reconstitution buffer (e.g., 0.1% heptafluorobutyric acid in water/acetonitrile)

Procedure:

• Sample Preparation:

  • Lyophilize the tissue sample to a constant dry weight.

  • Weigh approximately 1-5 mg of the dried tissue into a hydrolysis vial. For mineralized tissues like bone, demineralization with EDTA prior to hydrolysis is recommended for some applications but not strictly necessary for pyridinoline analysis.[4]

• Acid Hydrolysis:

  • Add 1-2 mL of 6 M HCl to each vial.

  • Flush the vial with nitrogen gas for 1-2 minutes to remove oxygen, which can degrade certain amino acids.

  • Securely cap the vials.

  • Place the vials in a heating block or oven at 110°C for 18-24 hours.[5]

• Post-Hydrolysis Processing:

  • Allow the vials to cool to room temperature.

  • Centrifuge the vials briefly to collect any condensate.

  • Uncap the vials in a fume hood.

  • Dry the hydrolysates using a vacuum centrifuge or an evaporator.

  • Re-dissolve the dried residue in a known volume of reconstitution buffer suitable for your analytical method (e.g., HPLC, LC-MS).

  • The sample is now ready for analysis.

Protocol 2: Reductive Acid Hydrolysis for Immature and Mature Cross-Link Analysis

This protocol includes a reduction step to stabilize the immature, acid-labile Schiff base and keto-amine cross-links (DHLNL and HLNL), allowing for their quantification alongside the mature cross-links.

Materials:

• All materials listed in Protocol 1

• Sodium borohydride (NaBH₄)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Sample Preparation:

  • Prepare the tissue sample as described in Protocol 1, Step 1.

• Reduction:

  • Suspend the weighed tissue sample in PBS (pH 7.4) at a concentration of approximately 10 mg/mL.

  • Freshly prepare a solution of NaBH₄ in PBS (e.g., 1 mg/mL).

  • Add the NaBH₄ solution to the tissue suspension. The final concentration of NaBH₄ should be sufficient to fully reduce the sample (a common starting point is a 10:1 ratio of NaBH₄ to tissue dry weight).

  • Incubate at room temperature for 1-2 hours with gentle agitation.[3]

  • Stop the reaction by carefully adding a small amount of acetic acid to decompose the excess NaBH₄ (perform in a fume hood).

  • Wash the reduced tissue by centrifugation and resuspension in distilled water three times to remove excess reagents.

  • Lyophilize the washed, reduced tissue.

• Acid Hydrolysis and Post-Hydrolysis Processing:

  • Proceed with the acid hydrolysis and post-hydrolysis processing steps as described in Protocol 1, Steps 2 and 3.

Visualization of Key Pathways and Workflows

Lysyl Oxidase-Mediated Collagen Cross-Linking Pathway

The formation of the principal collagen cross-links is initiated by the enzyme lysyl oxidase. This pathway is critical for the development of tissue strength and stability.

Caption: Lysyl oxidase-mediated collagen cross-linking pathway.

Experimental Workflow for Collagen Cross-Link Analysis

The following diagram outlines the key steps in the experimental workflow for the analysis of collagen cross-links from tissue samples.

Caption: Experimental workflow for collagen cross-link analysis.

References

• 1. Collagen cross-linking in human bone and articular cartilage. Age-related changes in the content of mature hydroxypyridinium residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Collagen cross-linking in human bone and articular cartilage. Age-related changes in the content of mature hydroxypyridinium residues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Collagen reduction by sodium borohydride: effects of reconstitution, maturation and lathyrism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitation of hydroxypyridinium crosslinks in collagen by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LC–MS/MS application for urine free pyridinoline and free deoxypyridinoline: Urine markers of collagen and bone degradation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing DHLNL Detection by LC-MS/MS

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity of N,N-dimethyl-L-leucine (DHLNL) detection using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving high sensitivity for DHLNL detection by LC-MS/MS?

A1: The primary challenges include:

• Low Ionization Efficiency: DHLNL, being a small and relatively polar molecule, may not ionize efficiently in standard electrospray ionization (ESI) sources.

• Matrix Effects: Co-eluting endogenous components from biological matrices (e.g., plasma, tissue homogenates) can suppress or enhance the ionization of DHLNL, leading to inaccurate and imprecise quantification.[1][2][3][4]

• Poor Chromatographic Retention: Due to its polarity, DHLNL may exhibit poor retention on traditional reversed-phase columns, leading to co-elution with interfering matrix components.

• Low Endogenous Concentrations: In many biological studies, DHLNL is present at very low concentrations, requiring highly sensitive analytical methods for accurate measurement.

Q2: What is the most critical step for improving the sensitivity of DHLNL detection?

A2: Sample preparation is arguably the most critical step.[1] Effective sample preparation can significantly reduce matrix effects, concentrate the analyte, and improve overall assay performance. The choice of sample preparation technique can have a profound impact on the signal-to-noise ratio.

Q3: Is a stable isotope-labeled internal standard necessary for accurate DHLNL quantification?

A3: Yes, using a stable isotope-labeled (SIL) internal standard, such as DHLNL-d6, is highly recommended. A SIL internal standard co-elutes with the analyte and experiences similar matrix effects, thereby correcting for variations in sample preparation and ionization efficiency, which significantly improves the accuracy and precision of quantification.[3][5][6][7]

Q4: Can derivatization improve the sensitivity of DHLNL detection?

A4: Absolutely. Derivatization with a reagent that introduces a readily ionizable and hydrophobic moiety can significantly enhance the ionization efficiency and chromatographic retention of DHLNL.[5][8][9][10][11][12][13][14] This leads to a substantial increase in signal intensity and a lower limit of detection.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of DHLNL.

Issue 1: Low or No DHLNL Signal

Potential Cause	Troubleshooting Steps
Inefficient Ionization	Optimize ESI source parameters such as capillary voltage, gas flows (nebulizer and drying gas), and source temperature.[10][15][16][17][18] Consider using a different ionization source like Atmospheric Pressure Chemical Ionization (APCI) if ESI performance is poor.
Suboptimal MS/MS Parameters	Perform a direct infusion of a DHLNL standard to optimize the precursor and product ion selection (MRM transitions) and collision energy.[9]
Matrix Suppression	Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) instead of simple protein precipitation.[1][19][20] Dilute the sample extract to reduce the concentration of interfering matrix components.[4]
Poor Chromatographic Peak Shape	Ensure the injection solvent is compatible with the mobile phase. A stronger injection solvent can cause peak distortion. Adjust the mobile phase pH and organic content to improve peak shape.
Analyte Degradation	Ensure proper sample storage and handling to prevent degradation. Prepare fresh standards and QC samples.

Issue 2: High Variability in Results

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Automate the sample preparation workflow if possible to ensure consistency.[5] Ensure precise and accurate pipetting of all solutions.
Variable Matrix Effects	Implement a more robust sample cleanup method like SPE.[1][19] The use of a stable isotope-labeled internal standard is crucial to compensate for inter-sample variations in matrix effects.[3][5]
LC System Instability	Check for leaks in the LC system. Ensure the pump is delivering a stable and accurate flow rate. Equilibrate the column sufficiently before each injection.[4][12][18][20]
Injector Carryover	Implement a robust needle wash protocol using a strong organic solvent. Inject blank samples between high-concentration samples to assess carryover.[4]

Experimental Protocols

Protocol 1: Sample Preparation - Protein Precipitation (PPT)

This protocol is a rapid method for sample cleanup but may be more susceptible to matrix effects compared to SPE.

• Sample Aliquoting: In a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma, serum).

• Internal Standard Spiking: Add 10 µL of a stable isotope-labeled DHLNL internal standard solution (e.g., 1 µg/mL DHLNL-d6 in methanol).

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[8][21][22]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube without disturbing the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase. Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Derivatization of DHLNL with FMOC-Cl

This protocol enhances the sensitivity of DHLNL detection by introducing a hydrophobic and easily ionizable FMOC group.[12][13][14]

• Reconstituted Sample: Use the dried extract from the sample preparation step.

• Reagent Preparation:

  • Borate Buffer: Prepare a 100 mM borate buffer and adjust the pH to 9.0.

  • FMOC-Cl Solution: Prepare a 10 mM solution of 9-fluorenylmethyl chloroformate (FMOC-Cl) in acetonitrile.

• Derivatization Reaction:

  • Add 50 µL of the borate buffer to the dried sample extract.

  • Add 50 µL of the FMOC-Cl solution.

  • Vortex immediately and incubate at room temperature for 10 minutes.[12][13]

• Reaction Quenching: Add 10 µL of 1 M glycine solution to quench the excess FMOC-Cl. Vortex and let it stand for 5 minutes.

• Acidification: Add 10 µL of 1 M formic acid to acidify the sample.

• LC-MS/MS Analysis: The sample is now ready for injection.

Quantitative Data Summary

Table 1: Comparison of Sample Preparation Methods for DHLNL Recovery and Matrix Effect

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Reference
Protein Precipitation (Acetonitrile)	85 ± 8	45 ± 12 (Suppression)	[4][11][19]
Solid-Phase Extraction (Mixed-Mode Cation Exchange)	92 ± 5	15 ± 7 (Suppression)	[1][19]

Data is representative and may vary based on the specific biological matrix and experimental conditions.

Table 2: Optimized LC-MS/MS Parameters for FMOC-Derivatized DHLNL

Parameter	Setting
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% B to 95% B over 8 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Drying Gas Temperature	350°C
Drying Gas Flow	10 L/min
Nebulizer Pressure	45 psi
MRM Transition (Precursor -> Product)	To be determined empirically for FMOC-DHLNL
Collision Energy	To be determined empirically for FMOC-DHLNL

Visualizations

Caption: Workflow for sensitive DHLNL detection by LC-MS/MS.

Caption: Troubleshooting logic for low DHLNL sensitivity.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. scispace.com [scispace.com]
• 8. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 9. mdpi.com [mdpi.com]
• 10. Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Optimized Workflow for Sample Preparation in LC-MS/MS-Based Urine Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Sensitive and Selective Amino Acid Profiling of Minute Tissue Amounts by HPLC/Electrospray Negative Tandem Mass Spectrometry Using 9-Fluorenylmethoxycarbonyl (Fmoc-Cl) Derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. elementlabsolutions.com [elementlabsolutions.com]
• 18. spectroscopyonline.com [spectroscopyonline.com]
• 19. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. Protein preparation for LC-MS/MS analysis [protocols.io]

Technical Support Center: Optimizing Sodium Borohydride (NaBH₄) Reduction of Immature Cross-links

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for the stabilization of immature collagen cross-links (Schiff bases) using sodium borohydride (NaBH₄).

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using sodium borohydride in collagen cross-link analysis?

Sodium borohydride is a selective reducing agent used to stabilize immature aldehyde-derived cross-links in collagen, such as dehydrolysinonorleucine (deH-LNL) and dehydrohydroxylysinonorleucine (deH-HLNL). These immature cross-links, which are Schiff bases, are chemically unstable. NaBH₄ reduces the carbon-nitrogen double bond (imine) of the Schiff base to a stable secondary amine, allowing for accurate quantification by methods like HPLC or LC-MS/MS.[1]

Q2: What is the difference between immature and mature cross-links?

Immature cross-links are divalent Schiff base or keto-amine bonds that form first when lysyl oxidase modifies lysine or hydroxylysine residues.[1] These are chemically reversible and unstable. Mature cross-links are more complex, stable, trivalent structures like pyridinoline (Pyr) and deoxypyridinoline (dPyr) that form over time from the immature precursors.

Q3: Why is NaBH₄ preferred over stronger reducing agents like lithium aluminum hydride (LiAlH₄)?

Sodium borohydride is a milder reducing agent, which provides crucial selectivity for this application. It efficiently reduces aldehydes, ketones, and imines (Schiff bases) but does not typically reduce more stable functional groups like esters, amides, or carboxylic acids under standard conditions.[2] This selectivity is critical for preserving the integrity of the protein backbone while specifically targeting the immature cross-links. LiAlH₄ is far more reactive and less selective, and it reacts violently with protic solvents like water or methanol which are often used in these protocols.

Q4: How do I choose the right solvent for the reduction?

Methanol and ethanol are the most common solvents for NaBH₄ reductions in a laboratory setting.[3] They offer good solubility for NaBH₄ and are compatible with most tissue samples. It's important to note that NaBH₄ reacts slowly with alcohols, so it's best to prepare solutions fresh and use a sufficient excess of the reducing agent. For some applications, aqueous buffers are used, but the pH must be controlled as NaBH₄ decomposes rapidly in acidic conditions.

Q5: How can I stop or "quench" the reduction reaction?

The reaction is typically quenched by the addition of a weak acid, which neutralizes the excess borohydride. A common and effective method is the addition of acetone or a dilute acid like acetic acid or hydrochloric acid until the effervescence (hydrogen gas evolution) ceases. For sensitive downstream applications, dropwise addition of acetone is a gentle quenching method.

Experimental Protocols & Data

Protocol 1: Reduction of Immature Cross-links in Tissue Samples

This protocol provides a general guideline for the reduction of collagenous tissues prior to hydrolysis and HPLC or LC-MS/MS analysis.

Materials:

• Tissue sample (e.g., tendon, cartilage, skin)

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Acetic Acid (glacial) or Acetone

• Centrifuge and tubes

Procedure:

• Sample Preparation: Finely mince the tissue sample on ice. Wash the minced tissue extensively with cold PBS to remove non-collagenous proteins. Lyophilize the washed tissue to dryness and record the dry weight.

• Reduction Solution Preparation: Prepare a fresh solution of NaBH₄. A typical concentration is 1.0 mg/mL of NaBH₄ in the chosen solvent (e.g., 10 mg NaBH₄ in 10 mL of 95% Ethanol). Note: Always prepare this solution immediately before use.

• Reduction Step: Resuspend the lyophilized tissue in the NaBH₄ solution. Use a sufficient volume to fully immerse the tissue (e.g., 10 mL per 100 mg dry tissue).

• Incubation: Incubate the suspension for 1-2 hours at room temperature with gentle agitation. For some samples, a longer incubation of up to 24 hours may be necessary for complete reduction.[4]

• Quenching: Carefully quench the reaction by the dropwise addition of glacial acetic acid or acetone until bubbling stops. This should be performed in a fume hood as hydrogen gas is evolved.

• Washing: Pellet the reduced tissue by centrifugation (e.g., 3000 x g for 10 minutes). Discard the supernatant.

• Final Wash: Wash the pellet three times with deionized water to remove residual reagents, centrifuging between each wash.

• Storage: Lyophilize the final washed pellet. The stabilized tissue is now ready for acid hydrolysis and subsequent cross-link analysis.

Data Presentation: Recommended Reaction Parameters

The optimal conditions can vary depending on the tissue type, age, and the specific cross-link of interest. The following table provides a starting point for optimization.

Parameter	Recommended Range	Notes
NaBH₄ Concentration	1 - 5 mg/mL (in alcohol) or 10-100 molar excess over reducible cross-links	Higher concentrations may be needed for dense tissues.[4]
Solvent	Methanol, Ethanol, or neutral pH buffer	Alcohols offer better NaBH₄ stability than neutral aqueous solutions.
Reaction Time	1 - 4 hours	Can be extended up to 24 hours; monitor for completeness.[4]
Temperature	4°C to Room Temperature (20-25°C)	Lower temperatures slow the reaction but also reduce NaBH₄ decomposition.
pH (if aqueous)	7.0 - 9.0	NaBH₄ is more stable at higher pH but reactivity may decrease.

Troubleshooting Guide

Problem 1: Incomplete Reduction (Low yield of stabilized cross-links)

• Possible Cause A: Inactive NaBH₄.

  • Solution: Sodium borohydride is moisture-sensitive. Ensure it has been stored in a desiccator. Always prepare the NaBH₄ solution immediately before use. Do not use old solutions.

• Possible Cause B: Insufficient Reagent.

  • Solution: Increase the concentration of NaBH₄ or the reaction volume relative to the tissue mass. Dense or thick tissue samples may require more reagent to ensure full penetration.

• Possible Cause C: Insufficient Reaction Time.

  • Solution: Extend the incubation time. A time course experiment (e.g., 1, 2, 4, 8 hours) can help determine the optimal duration for your specific sample type.

Problem 2: Poor Reproducibility Between Samples

• Possible Cause A: Inconsistent NaBH₄ Activity.

  • Solution: Prepare a single, fresh batch of NaBH₄ solution and use it for all samples in an experimental set to ensure consistent reagent activity.

• Possible Cause B: Variable Sample Penetration.

  • Solution: Ensure all tissue samples are minced to a consistent and fine size. Use consistent and continuous agitation during the reduction to ensure uniform exposure to the reagent.

• Possible Cause C: Incomplete Quenching.

  • Solution: Ensure the quenching step is carried through to completion for all samples (i.e., no more gas evolution is observed). Residual NaBH₄ can interfere with downstream processing.

Problem 3: Appearance of Unexpected Peaks in HPLC/LC-MS Analysis

• Possible Cause A: Side Reactions.

  • Solution: While NaBH₄ is selective, side reactions can occur, particularly with denatured collagen, leading to the formation of α-amino alcohols.[5] Ensure the tissue is handled at low temperatures before reduction to minimize denaturation. Consider purifying the sample post-hydrolysis using solid-phase extraction (SPE) to remove interfering compounds.

• Possible Cause B: Contamination from Reagents.

  • Solution: Use high-purity solvents and reagents (e.g., HPLC or LC-MS grade). Run a "reagent blank" (all steps without tissue) to identify any peaks originating from the reagents themselves.

Problem 4: Loss of Sensitivity or Peak Tailing in LC-MS

• Possible Cause A: Matrix Effects.

  • Solution: Residual salts or quenching reagents can suppress ionization in the mass spectrometer. Ensure the post-reduction washing steps are thorough. If problems persist, implement a sample clean-up step like SPE before LC-MS analysis.[6]

• Possible Cause B: Column Contamination.

  • Solution: The sample matrix may contaminate the analytical column. Flush the column according to the manufacturer's instructions.[7] Using a guard column can help extend the life of the main analytical column.

Visualized Workflows and Pathways

Caption: General workflow for the reduction and analysis of immature cross-links.

Caption: Troubleshooting logic for incomplete reduction of cross-links.

Caption: NaBH₄ reduction of a Schiff base to a stable secondary amine.

References

• 1. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Effect of NaBH4 concentration and reaction time on physical properties of glutaraldehyde-polymerized hemoglobin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. agilent.com [agilent.com]
• 7. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]

Troubleshooting poor separation of DHLNL and HLNL in HPLC.

Welcome to the technical support center for the chromatographic separation of Dihydroxylysinonorleucine (DHLNL) and Hydroxylysinonorleucine (HLNL). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the HPLC analysis of these polar collagen cross-links.

Frequently Asked Questions (FAQs)

Q1: What are DHLNL and HLNL, and why is their separation challenging?

A1: Dihydroxylysinonorleucine (DHLNL) and Hydroxylysinonorleucine (HLNL) are immature divalent cross-links found in collagen.[1] They are highly polar, hydrophilic molecules, which makes them poorly retained on traditional reversed-phase (RP) HPLC columns like C18.[2] Their structural similarity further complicates achieving baseline separation.

Q2: What are the primary HPLC methods for separating DHLNL and HLNL?

A2: The two main strategies for separating these polar compounds are:

• Ion-Pair Reversed-Phase (IP-RP) HPLC: This technique uses an ion-pairing agent in the mobile phase to increase the retention of the charged analytes on a non-polar stationary phase.[3][4]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent to retain and separate polar analytes.[5]

Q3: My peaks for DHLNL and HLNL are broad and tailing. What are the likely causes?

A3: Peak broadening and tailing for these analytes can stem from several factors:

• Secondary Interactions: Unwanted interactions between the analytes and the stationary phase, particularly with residual silanol groups on silica-based columns.

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of the analytes, it can lead to mixed ionization states and poor peak shape.[6]

• Column Overload: Injecting too much sample can saturate the column, leading to distorted peaks.[7]

• Extra-column Volume: Excessive tubing length or a large flow cell can contribute to band broadening.

Q4: I am not getting enough retention for DHLNL and HLNL on my C18 column. What should I do?

A4: Poor retention on a C18 column is expected for these polar compounds. To increase retention, you can:

• Introduce an Ion-Pairing Agent: Add an agent like heptafluorobutyric acid (HFBA) to the mobile phase.[4]

• Switch to a HILIC Column: A HILIC column is specifically designed for the retention of polar compounds.[5]

• Decrease the Organic Solvent Concentration: In reversed-phase, reducing the amount of organic solvent (e.g., acetonitrile) in the mobile phase will increase retention.

Troubleshooting Guide

Issue 1: Poor Resolution Between DHLNL and HLNL Peaks

Poor resolution is a common challenge due to the structural similarity of DHLNL and HLNL. The following steps can help improve the separation.

Troubleshooting Workflow for Poor Resolution

Caption: Troubleshooting workflow for improving peak resolution.

1.1. Mobile Phase Optimization (Ion-Pair RP-HPLC)

The composition of the mobile phase is a powerful tool for manipulating selectivity.

Parameter	Initial Condition	Modified Condition 1	Modified Condition 2	Expected Outcome
Acetonitrile (%)	20%	15%	10%	Increased retention time, potentially improved resolution.
Mobile Phase pH	3.5	3.0	2.5	Alters analyte ionization, potentially changing elution order and improving separation.[8]
Ion-Pairing Agent	0.01 M HFBA	0.01 M TFA	0.05 M HFBA	Different ion-pairing agents can offer different selectivities.

1.2. Mobile Phase Optimization (HILIC)

In HILIC, the mobile phase composition has a different effect compared to RP-HPLC.

Parameter	Initial Condition	Modified Condition 1	Modified Condition 2	Expected Outcome
Acetonitrile (%)	85%	90%	80%	Higher organic content increases retention.[9]
Aqueous Buffer Conc.	10 mM Ammonium Formate	20 mM Ammonium Formate	5 mM Ammonium Formate	Affects the water layer on the stationary phase and can influence selectivity.
Mobile Phase pH	4.5	5.5	3.5	Can influence the charge state of both the analytes and the stationary phase, affecting retention and selectivity.

1.3. Column Selection

The choice of stationary phase is critical for the separation of polar compounds.

Column Type	Stationary Phase	Principle of Separation	Best For
Reversed-Phase	C18, C8	Hydrophobic Interactions	Separation of non-polar to moderately polar compounds. Requires ion-pairing for DHLNL/HLNL.
HILIC	Amide, Amino, Silica	Partitioning into a water-enriched layer on the stationary phase surface.	Direct analysis of highly polar and hydrophilic compounds like DHLNL and HLNL.[5]

Issue 2: Unstable Retention Times

Drifting retention times can compromise the reliability of your analytical method.

Logical Relationship for Unstable Retention Times

Caption: Causes and solutions for unstable retention times.

2.1. Column Equilibration

Insufficient equilibration is a common cause of retention time drift, especially in gradient elution and HILIC.

• Recommendation: Equilibrate the column with the initial mobile phase for at least 15-20 column volumes before the first injection and between runs. For HILIC, longer equilibration times may be necessary.

2.2. Mobile Phase Stability

The composition and pH of the mobile phase can change over time.

• Recommendation: Prepare fresh mobile phase daily. If using buffers, ensure they are within their effective buffering range. Keep mobile phase containers capped to prevent evaporation of the more volatile organic component.

Experimental Protocols

Protocol 1: Ion-Pair Reversed-Phase HPLC for DHLNL and HLNL

This method is adapted from protocols for the analysis of collagen cross-links.[2][4]

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.01 M Heptafluorobutyric acid (HFBA) in water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5-25% B

  • 20-25 min: 25-50% B

  • 25-30 min: 50% B

  • 30.1-35 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: Fluorescence (Excitation: 295 nm, Emission: 395 nm) or Mass Spectrometry.

Protocol 2: HILIC for DHLNL and HLNL

This protocol is based on general principles for separating polar amino compounds.[10]

• Column: HILIC column (e.g., Amide or Amino, 2.1 x 100 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium formate in water, pH 4.5.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 95% B

  • 2-15 min: 95-70% B

  • 15-18 min: 70% B

  • 18.1-25 min: 95% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 5 µL.

• Detection: Mass Spectrometry.

Experimental Workflow Diagram

Caption: General experimental workflow for DHLNL and HLNL analysis.

References

• 1. Collagen cross-linking in adult patients with acute and chronic fibrotic lung disease. Molecular markers for fibrotic collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Rapid assay for hard tissue collagen cross-links using isocratic ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitation of hydroxypyridinium crosslinks in collagen by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 7. halocolumns.com [halocolumns.com]
• 8. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Dihydroxylysinonorleucine (DHLNL) Analysis

Welcome to the technical support center for the analysis of dihydroxylysinonorleucine (DHLNL). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing matrix effects and troubleshooting common issues encountered during DHLNL quantification.

Frequently Asked Questions (FAQs)

Q1: What is dihydroxylysinonorleucine (DHLNL) and why is its analysis important?

A1: Dihydroxylysinonorleucine (DHLNL) is an immature, bivalent collagen cross-link.[1] Its quantification is crucial in fibrosis research and in the development of drugs for fibrotic diseases, as alterations in collagen cross-linking are known to drive the pathogenesis of these conditions.[1][2]

Q2: What are matrix effects and how do they impact DHLNL analysis?

A2: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected compounds in the sample matrix.[3] These effects, which include ion suppression or enhancement, can significantly compromise the accuracy, precision, and sensitivity of quantitative LC-MS/MS analysis of DHLNL.[4] The complex biological samples in which DHLNL is often measured, such as tissue hydrolysates, are prone to causing significant matrix effects.

Q3: What is the "gold standard" for compensating for matrix effects in DHLNL analysis?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for correcting matrix effects.[5][6] A SIL-IS for DHLNL would have nearly identical chemical and physical properties, ensuring it co-elutes and experiences the same degree of ion suppression or enhancement. By using the ratio of the analyte signal to the internal standard signal for quantification, variability due to matrix effects can be effectively normalized.[3][7]

Q4: What is a surrogate matrix approach and how can it be beneficial for DHLNL analysis?

A4: A surrogate matrix is a blank matrix that is free of the analyte of interest and mimics the characteristics of the actual sample matrix.[4][8] For endogenous analytes like DHLNL, obtaining a true blank matrix is impossible. A novel approach involves preparing a tissue-based surrogate matrix where the endogenous DHLNL is not stabilized by reduction with sodium borohydride (NaBH4), rendering it undetectable by LC-MS/MS.[1] This allows for the creation of matrix-matched calibration curves, which can improve the accuracy of quantification compared to using non-biological matrices.[1][9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of DHLNL.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Cause	Troubleshooting Action
Column Contamination	Flush the column with a strong solvent. If the problem persists, replace the column.[10]
Inappropriate Injection Solvent	Ensure the injection solvent is not significantly stronger than the initial mobile phase to avoid peak distortion.[10]
Co-elution of Interferences	Optimize the chromatographic gradient to better separate DHLNL from interfering matrix components.[11]
Column Overload	Reduce the injection volume or sample concentration.
Extra-column Volume	Minimize the length and diameter of tubing between the injector, column, and detector. Ensure all fittings are properly connected.[10]

Issue 2: Low Signal Intensity or High Signal-to-Noise Ratio

Possible Cause	Troubleshooting Action
Ion Suppression	Implement a more rigorous sample cleanup method, such as Solid-Phase Extraction (SPE), to remove interfering matrix components.[12][13] Optimize chromatographic conditions to separate DHLNL from suppressive interferences.[11] Utilize a stable isotope-labeled internal standard to compensate for signal loss.[5][6]
Suboptimal MS Parameters	Tune the mass spectrometer for DHLNL to ensure optimal ionization and fragmentation. Check and optimize source temperature, gas flows, and voltages.[11]
Inefficient Sample Preparation	Ensure complete acid hydrolysis and reduction of the tissue samples. Verify the efficiency of the SPE cleanup.
Instrument Contamination	Clean the ion source and other components of the mass spectrometer.[14]
Analyte Degradation	Ensure proper sample storage and handling to prevent degradation of DHLNL.

Issue 3: Inconsistent or Irreproducible Results

Possible Cause	Troubleshooting Action
Variable Matrix Effects	Incorporate a stable isotope-labeled internal standard in all samples, calibrators, and quality controls to correct for sample-to-sample variations in matrix effects.[5][6]
Inconsistent Sample Preparation	Standardize all sample preparation steps, including tissue homogenization, hydrolysis, reduction, and SPE. Ensure consistent timing and reagent concentrations.
Instrument Instability	Perform regular system suitability tests to monitor instrument performance. Check for fluctuations in pump pressure, retention time, and signal intensity.[14]
Calibration Curve Issues	Prepare fresh calibration standards for each analytical run. Consider using a surrogate matrix for calibration to better mimic the sample matrix.[1][9]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Technique	Principle	Relative Cost	Time Investment	Effectiveness in Matrix Removal
Protein Precipitation	Addition of a solvent or acid to precipitate proteins.	Low	Low	Low to Moderate
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Low to Moderate	Moderate	Moderate
Solid-Phase Extraction (SPE)	Selective retention of the analyte or interferences on a solid sorbent.[15]	Moderate to High	Moderate to High	High
Surrogate Matrix Approach	Use of an analyte-free matrix for calibration to mimic matrix effects.[1][9]	Moderate	Moderate	Compensates for, but does not remove, matrix components.

Table 2: Quantitative Impact of Matrix Effects on Analyte Response

Analyte	Matrix	Matrix Effect (%) *	Interpretation
DHLNL (Hypothetical)	Tissue Hydrolysate (No Cleanup)	50%	Significant Ion Suppression
DHLNL (Hypothetical)	Tissue Hydrolysate (with SPE)	95%	Minimal Ion Suppression
Amino Acid Mix	Plasma	85-110%	Variable Suppression/Enhancement
Amino Acid Mix	Urine	70-120%	Significant Variability

*Matrix Effect (%) = (Peak area in matrix / Peak area in neat solution) x 100. A value <100% indicates ion suppression, and >100% indicates ion enhancement.

Experimental Protocols

Protocol 1: General Sample Preparation for DHLNL Analysis from Tissue

• Tissue Homogenization: Homogenize flash-frozen tissue samples in a suitable buffer.

• Reduction: To stabilize the immature cross-links, reduce the homogenized tissue with sodium borohydride (NaBH4).[1]

• Washing: Centrifuge the sample and wash the pellet multiple times to remove excess reagents.

• Acid Hydrolysis: Hydrolyze the washed pellet with 6N HCl at 110°C for 16-24 hours to break down the collagen into its constituent amino acids and cross-links.

• Drying: Dry the hydrolysate under vacuum or nitrogen.

• Reconstitution: Reconstitute the dried sample in an appropriate solvent for LC-MS/MS analysis, typically the initial mobile phase.

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup of Tissue Hydrolysates

• Column Conditioning: Condition a C18 SPE cartridge with methanol followed by equilibration with an aqueous solution (e.g., 0.1% formic acid in water).

• Sample Loading: Load the reconstituted tissue hydrolysate onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences like salts.

• Elution: Elute the DHLNL and other cross-links with a stronger organic solvent (e.g., acetonitrile or methanol with 0.1% formic acid).

• Drying and Reconstitution: Dry the eluate and reconstitute in the mobile phase for LC-MS/MS analysis.

Visualizations

References

• 1. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. phenomenex.com [phenomenex.com]
• 4. The Use of Surrogate Matrix for Calibrators in the Analysis of Dried Blood Samples - A Feasibility Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. imreblank.ch [imreblank.ch]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. shimadzu.at [shimadzu.at]
• 12. Solid Phase Extraction Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. zefsci.com [zefsci.com]
• 15. affinisep.com [affinisep.com]

Technical Support Center: Best Practices for Tissue Sample Storage for DHL/HGBL Analysis

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the proper storage of tissue samples intended for the analysis of Double-Hit Lymphoma (DHL) and other High-Grade B-cell Lymphomas (HGBL). Adherence to these best practices is critical for maintaining sample integrity and ensuring the accuracy and reproducibility of downstream analytical procedures such as histopathology, immunohistochemistry (IHC), and molecular assays.

Frequently Asked Questions (FAQs)

Q1: What is the most critical immediate step after tissue biopsy for DHL/HGBL analysis?

A1: The most critical step is the prompt and proper fixation of the tissue. Delays in fixation can lead to autolysis (self-digestion) and degradation of cellular components, including nucleic acids and proteins, which can compromise subsequent analyses. Formalin fixation is the standard method for many pathological examinations.

Q2: What is the recommended fixative for tissue samples intended for both histopathology and molecular analysis?

A2: 10% neutral buffered formalin (NBF) is the most commonly recommended fixative. It preserves tissue morphology for histological examination while still allowing for the successful extraction of DNA and, to some extent, RNA for molecular studies. For optimal nucleic acid preservation, especially for RNA, alternative fixatives or fresh-frozen samples should be considered.

Q3: How long should tissue be fixed in 10% NBF?

A3: The duration of fixation is crucial. Generally, tissues should be fixed in 10% NBF for 6 to 72 hours. Under-fixation can result in poor tissue morphology and compromised antigenicity for IHC, while over-fixation can lead to nucleic acid degradation and antigen masking, making some molecular and IHC analyses challenging. The optimal time depends on the size of the tissue sample.

Q4: Can I use other fixatives besides formalin?

A4: While 10% NBF is standard, other fixatives can be used depending on the intended downstream applications. For instance, alcohol-based fixatives like ethanol or methanol are sometimes used, particularly if high-quality DNA preservation is a priority. However, these can cause cellular shrinkage and may not be ideal for morphological assessment. It is essential to validate any alternative fixative for the specific analyses you plan to perform.

Troubleshooting Guide

Issue 1: Poor or inconsistent staining in Immunohistochemistry (IHC).

• Possible Cause: Improper fixation. Both under-fixation and over-fixation can negatively impact IHC results by altering antigenicity.

• Solution: Ensure that the tissue is fixed in 10% NBF for the recommended duration (6-72 hours) and that the volume of fixative is at least 10-20 times the volume of the tissue to ensure proper penetration. For inconsistent results, review and standardize your fixation protocol.

Issue 2: Failed or low-yield DNA/RNA extraction from formalin-fixed, paraffin-embedded (FFPE) tissues.

• Possible Cause: Prolonged fixation in formalin can cause chemical modifications and cross-linking of nucleic acids, leading to fragmentation and reduced extraction yields.

• Solution: Whenever possible, minimize the fixation time within the recommended 6-72 hour window. For studies heavily reliant on high-quality nucleic acids, consider banking fresh-frozen tissue in parallel with FFPE samples. Using specialized kits designed for nucleic acid extraction from FFPE tissues can also improve yields.

Issue 3: Discrepancies between histological findings and molecular analysis results.

• Possible Cause: This can arise from several factors, including tumor heterogeneity and pre-analytical variables in sample handling. Improper storage can lead to the degradation of specific cellular markers or nucleic acids in parts of the tissue.

• Solution: Careful gross examination and sectioning of the tissue can help ensure that the portion sent for molecular analysis is representative of the histology. Additionally, maintaining a consistent and well-documented pre-analytical workflow, from collection to storage, is crucial for minimizing variability.

Quantitative Data Summary

The choice of storage method significantly impacts the quality of nucleic acids that can be extracted from tissue samples. The following table summarizes the general expectations for DNA and RNA quality from different storage methods.

Storage Method	Typical DNA Quality	Typical RNA Quality	Suitability for Downstream Applications
Fresh-Frozen (-80°C or Liquid Nitrogen)	High molecular weight, intact	High integrity (RIN > 8)	Excellent for genomics, transcriptomics (e.g., RNA-seq), and proteomics.
Formalin-Fixed Paraffin-Embedded (FFPE)	Fragmented, chemically modified	Highly degraded (RIN < 5)	Suitable for PCR of short amplicons, targeted sequencing panels, and IHC. Less ideal for whole-genome or transcriptome analysis.
RNAlater (or similar stabilizing solution)	High molecular weight, intact	High integrity (RIN > 7)	Excellent for transcriptomics. Morphology is not well-preserved for histology.

RIN (RNA Integrity Number) is a common metric for assessing RNA quality, with a scale from 1 (most degraded) to 10 (most intact).

Experimental Protocols

Protocol 1: Standard Fixation of Tissue Samples in 10% Neutral Buffered Formalin (NBF)

• Tissue Collection: Immediately after excision, place the fresh tissue sample into a container with a sufficient volume of 10% NBF. The volume of the fixative should be at least 10-20 times the volume of the tissue.

• Fixation Duration: Store the container at room temperature for 6 to 72 hours. The exact duration will depend on the size of the tissue. Smaller biopsies may require less time than larger resection specimens.

• Transfer to Ethanol: After fixation, transfer the tissue to 70% ethanol for storage if processing will be delayed. This step is crucial to stop the cross-linking action of formalin.

• Paraffin Embedding: Process the fixed tissue through a series of graded ethanol solutions, followed by clearing with xylene, and finally, infiltration with and embedding in paraffin wax.

• Storage of FFPE Blocks: Store the resulting FFPE blocks at room temperature in a dry, dark environment.

Protocol 2: Fresh-Freezing of Tissue Samples

• Tissue Collection: Immediately after excision, place the fresh tissue sample into a sterile cryovial or wrap it in aluminum foil.

• Snap-Freezing: Immediately snap-freeze the tissue by immersing it in liquid nitrogen or placing it on dry ice. This rapid freezing process minimizes the formation of ice crystals that can damage cell structures.

• Long-Term Storage: For long-term storage, transfer the frozen tissue to an ultra-low temperature freezer (-80°C) or a liquid nitrogen freezer (-196°C).

• Handling: When accessing the sample, avoid thawing and refreezing, as this can compromise sample integrity. If necessary, chip off a small piece of the frozen tissue on dry ice.

Visualizations

A decision workflow for tissue sample preservation based on intended downstream analyses.

Technical Support Center: Sample Preparation for Collagen Cross-Link Analysis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their sample preparation for the analysis of collagen cross-links, such as pyridinoline (PYD) and deoxypyridinoline (DPD).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for analyzing collagen cross-links?

A1: The most common methods for analyzing collagen cross-links are High-Performance Liquid Chromatography (HPLC) with fluorescence detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2][3] Immunoassays like ELISA are also used, particularly for specific cross-linked peptides in urine and serum.[4]

Q2: Why is acid hydrolysis a necessary step in collagen cross-link analysis?

A2: Acid hydrolysis is crucial for liberating the pyridinoline (PYD) and deoxypyridinoline (DPD) cross-links from the collagen protein backbone. This process breaks down the peptide bonds, allowing for the subsequent extraction and quantification of the individual cross-link molecules.[4]

Q3: What is the purpose of Solid-Phase Extraction (SPE) in the sample preparation workflow?

A3: Solid-Phase Extraction (SPE) is a critical purification step that removes interfering substances from the hydrolyzed sample. This cleanup process improves the accuracy and reliability of the subsequent HPLC or LC-MS/MS analysis by reducing matrix effects and background noise.

Q4: What are the key differences between pyridinoline (PYD) and deoxypyridinoline (DPD)?

A4: PYD and DPD are both mature collagen cross-links. However, DPD is found almost exclusively in bone and dentin, making it a more specific marker for bone resorption. PYD is more ubiquitous and is found in various connective tissues, including cartilage, ligaments, and tendons, in addition to bone.

Q5: How can I minimize pre-analytical variability in urine samples for cross-link analysis?

A5: To minimize pre-analytical variability, it is recommended to collect second morning void urine samples after an overnight fast. This helps to reduce the impact of circadian rhythm and dietary intake on cross-link excretion. Consistent collection timing is crucial for longitudinal studies.

Troubleshooting Guide

Low Analyte Recovery

Question	Possible Cause	Suggested Solution
Q: My recovery of PYD and DPD after SPE is consistently low. What should I check?	A: Incomplete elution from the SPE column. The elution solvent may not be strong enough to displace the analytes from the sorbent.	A: Increase the strength of your elution solvent. For reversed-phase SPE, this typically means increasing the percentage of the organic solvent (e.g., acetonitrile or methanol). You can also try a different, stronger elution solvent altogether.
A: Sample overload on the SPE column.	A: Reduce the sample volume loaded onto the SPE column or use a column with a larger sorbent mass.
A: Analyte breakthrough during sample loading.	A: Ensure the sample is loaded at an appropriate flow rate to allow for sufficient interaction between the analytes and the sorbent. Diluting the sample with a weaker solvent can also enhance retention.
A: Improper column conditioning.	A: Ensure the SPE column is properly conditioned with the recommended solvents (e.g., methanol followed by water for reversed-phase) to activate the sorbent. Do not let the column dry out before loading the sample.
Q: I suspect my acid hydrolysis is inefficient, leading to low cross-link yield. How can I optimize it?	A: Insufficient hydrolysis time or temperature.	A: The optimal conditions for acid hydrolysis of collagen are typically around 107-110°C for 18-24 hours using 6M HCl. Ensure your heating block or oven maintains a consistent temperature.
A: Degradation of cross-links during hydrolysis.	A: While necessary, prolonged exposure to strong acid and high temperatures can lead to some degradation. Stick to established protocols and avoid excessive heating times.

High Variability in Results

Question	Possible Cause	Suggested Solution
Q: I'm seeing high variability between my technical replicates. What could be the cause?	A: Inconsistent sample loading or elution during SPE.	A: Use a vacuum manifold or automated SPE system to ensure consistent flow rates across all samples. Manually applying pressure can introduce variability.
A: Pipetting errors during sample and reagent preparation.	A: Calibrate your pipettes regularly and use proper pipetting techniques to ensure accuracy and precision.
A: Incomplete mixing of samples.	A: Vortex samples thoroughly at each step of the preparation process, especially after adding reagents or performing dilutions.
Q: My results show significant day-to-day variation. How can I improve reproducibility?	A: Inconsistent preparation of reagents and standards.	A: Prepare fresh reagents and standards for each batch of experiments. If using stock solutions, ensure they are stored correctly and have not expired.
A: Variations in ambient laboratory conditions.	A: Perform experiments in a controlled environment where temperature and humidity are stable.

Chromatography Issues (HPLC)

Question	Possible Cause	Suggested Solution
Q: I'm observing peak tailing or fronting in my chromatograms. What's the problem?	A: Column degradation.	A: The stationary phase of the HPLC column can degrade over time. Try flushing the column with a strong solvent or, if the problem persists, replace the column.
A: Inappropriate mobile phase pH.	A: The pH of the mobile phase can affect the ionization state of the analytes and their interaction with the stationary phase. Ensure the pH is optimized for your specific method.
A: Presence of interfering substances from the sample matrix.	A: Improve your SPE cleanup procedure to remove more of the matrix components. You can also try using a guard column to protect your analytical column.
Q: I'm seeing extraneous peaks or a high baseline in my chromatograms.	A: Contamination of the mobile phase or HPLC system.	A: Use HPLC-grade solvents and filter your mobile phases before use. Regularly flush the HPLC system to remove any contaminants.
A: Carryover from previous injections.	A: Implement a robust needle wash protocol between injections to prevent carryover.

Data Presentation

Table 1: Comparison of Acid Hydrolysis Conditions for Collagen Cross-Link Analysis

Parameter	Condition 1	Condition 2	Condition 3
Acid	6M HCl	6M HCl	12M HCl
Temperature	107°C	110°C	105°C
Time	18 hours	24 hours	16 hours
Reported Recovery	Good	Optimal	Acceptable
Reference	[5]	[6]	[7]

Table 2: Performance of Solid-Phase Extraction (SPE) in Pyridinoline Analysis

SPE Sorbent	Sample Matrix	Mean Recovery (%)	Intra-assay CV (%)	Inter-assay CV (%)	Reference
Cellulose CF1	Urine	PYD: 91.5, DPD: 106.1	PYD: 1.39, DPD: 0.16	PYD: 3.71, DPD: 1.32	[5]
Not Specified	Urine	PYD: 100.8, DPD: 98.1	PYD: 3.8, DPD: 4.1	PYD: 8.2, DPD: 9.1	[8]
Cellulose Slurry	Urine	PYD: 106.5, DPD: 104.2	Not Reported	PYD: 10.3, DPD: 10.0	[2]

Experimental Protocols

Protocol: Sample Preparation and HPLC Analysis of Pyridinoline (PYD) and Deoxypyridinoline (DPD) in Urine

1. Acid Hydrolysis

• Pipette 1 mL of urine into a screw-cap glass tube.

• Add an equal volume of 12M HCl to achieve a final concentration of 6M HCl.

• Securely cap the tubes and place them in a heating block or oven at 107°C for 18 hours.

• After hydrolysis, allow the tubes to cool to room temperature.

• Centrifuge the hydrolysates to pellet any solid debris.

2. Solid-Phase Extraction (SPE)

• Use a cellulose-based SPE cartridge (e.g., CF1).

• Conditioning: Pass 5 mL of methanol through the cartridge, followed by 5 mL of deionized water. Do not allow the column to dry.

• Sample Loading: Load the supernatant from the hydrolyzed sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water to remove unbound impurities.

• Elution: Elute the PYD and DPD cross-links with 2 mL of an appropriate elution solvent (e.g., a mixture of water and an organic solvent like acetonitrile with an ion-pairing agent).

• Dry the eluted sample under a stream of nitrogen or by lyophilization.

3. HPLC Analysis

• Reconstitute the dried sample in a known volume of the HPLC mobile phase.

• Inject an aliquot of the reconstituted sample into the HPLC system.

• HPLC Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., containing heptafluorobutyric acid as an ion-pairing agent) and an organic solvent (e.g., acetonitrile or methanol).[2][5]

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Detection: Fluorescence detector with excitation at ~295 nm and emission at ~395 nm.

• Quantify the PYD and DPD peaks by comparing their peak areas to those of known standards.

Visualizations

Signaling Pathway of Collagen Cross-Link Formation

Caption: Enzymatic pathway of collagen cross-link formation.

Experimental Workflow for Collagen Cross-Link Analysis

Caption: General workflow for collagen cross-link analysis.

References

• 1. Methodology to Quantify Collagen Subtypes and Crosslinks: Application in Minipig Cartilages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC–MS/MS application for urine free pyridinoline and free deoxypyridinoline: Urine markers of collagen and bone degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Advances in collagen cross-link analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lysyl Oxidase Activity Is Required for Ordered Collagen Fibrillogenesis by Tendon Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Lysyl oxidase promotes renal fibrosis via accelerating collagen cross-link driving by β-arrestin/ERK/STAT3 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing DNA-Encoded Library (DEL) Analysis Throughput

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common limitations in the throughput of DNA-Encoded Library (DEL) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary bottlenecks that limit the throughput of a typical DEL screening workflow?

A1: The primary bottlenecks in a DEL screening workflow often occur at several key stages:

• Library Synthesis and Quality Control: Ensuring the purity and integrity of vast libraries can be time-consuming.

• Affinity Selection: The incubation, washing, and elution steps can be manual and require careful optimization for each target.

• PCR Amplification and Quantification: Primer-dimer formation, amplification bias, and accurate quantification of enriched DNA tags can pose challenges.

• Next-Generation Sequencing (NGS) Data Analysis: Handling and interpreting the large datasets generated from NGS requires significant computational resources and bioinformatics expertise.

• Hit Validation: Resynthesis and validation of off-DNA compounds for the identified hits is a critical, and often rate-limiting, step.[1]

Q2: How can automation improve the throughput of DEL screening?

A2: Automation is crucial for enhancing the efficiency and reproducibility of DEL screening. Automated liquid handling systems can significantly increase throughput in several areas:

• Library Synthesis: Parallel synthesis of chemical libraries is greatly accelerated, reducing manual errors.[2]

• Affinity Selection: Automated platforms can handle multiple selection experiments in parallel, with precise control over incubation times, washing steps, and elution.

• Sample Preparation for NGS: Automation of library preparation for NGS, including ligation and purification, reduces hands-on time and variability.

Q3: What are the key considerations for DNA-compatible chemistry in DEL synthesis to ensure high throughput?

A3: To maintain high throughput during DEL synthesis, the chosen chemical reactions must be DNA-compatible. Key criteria include:

• Mild Reaction Conditions: Reactions should proceed under conditions that do not damage the DNA tag, such as aqueous or polar solvents, neutral pH, and moderate temperatures.[3]

• High Yields: Reactions should have high yields to minimize the accumulation of side products that can complicate downstream analysis.[3]

• Broad Substrate Scope: The chemistry should be applicable to a wide range of building blocks to maximize the chemical diversity of the library.[3]

• Compatibility with Split-and-Pool Synthesis: The reactions must be amenable to the split-and-pool format, which is fundamental to generating large combinatorial libraries.[3]

Troubleshooting Guides

Issue 1: Low Hit Enrichment or High Background in Affinity Selection

Symptoms:

• NGS data shows poor enrichment of specific library members after selection.

• High number of non-specific binders are identified.

Possible Causes and Solutions:

Cause	Solution
Suboptimal Target Immobilization	- Ensure the protein target is correctly folded and active after immobilization.- Test different immobilization strategies (e.g., His-tag, biotin-streptavidin) to find the one that best preserves protein function.
Insufficient Washing	- Increase the number and/or stringency of wash steps to remove non-specific binders.- Optimize wash buffer composition (e.g., adjust salt concentration, add detergents).
Library Member Aggregation	- Modify DNA to improve solubility in various solvents, for example, through PEGylation.[4]- Include additives in the binding buffer to reduce aggregation.
Non-specific Binding to Solid Support	- Block the solid support (e.g., beads, plates) with a suitable blocking agent (e.g., BSA, salmon sperm DNA) before adding the library.

Issue 2: PCR Artifacts and Amplification Bias

Symptoms:

• Presence of significant primer-dimer peaks in post-PCR analysis.

• Skewed representation of library members in NGS data that is not due to affinity selection.

Possible Causes and Solutions:

Cause	Solution
Poor Primer Design	- Design primers with optimal melting temperatures (Tm) and minimal self-complementarity.- Use software tools to check for potential primer-dimer formation.
Suboptimal PCR Conditions	- Optimize annealing temperature and extension time.- Titrate primer and magnesium concentrations.
High Number of PCR Cycles	- Reduce the number of PCR cycles to avoid over-amplification and the introduction of bias.- Use a high-fidelity DNA polymerase to minimize errors.
DNA Template Quality	- Ensure the eluted DNA from the affinity selection is clean and free of inhibitors.

Issue 3: Difficulty in Validating Hits Off-DNA

Symptoms:

• Compounds that show high enrichment in the DEL screen are inactive when resynthesized without the DNA tag.

Possible Causes and Solutions:

Cause	Solution
DNA Tag Influencing Binding	- The DNA tag itself may be contributing to the binding affinity.- Consider synthesizing a small, focused library of analogs to explore the structure-activity relationship (SAR) around the hit.
Incorrect Hit Identification	- Byproducts or starting materials from the library synthesis may be the true binders.[1]- Use affinity selection mass spectrometry to confirm the molecular weight of the binding ligand.[1]
Poor Solubility of Off-DNA Compound	- The off-DNA compound may have poor aqueous solubility, leading to apparent inactivity.- Optimize the assay buffer or use solubility-enhancing excipients.

Experimental Protocols & Workflows

DNA-Encoded Library (DEL) Screening Workflow

This diagram illustrates the major steps in a typical high-throughput DEL screening campaign.

References

• 1. researchgate.net [researchgate.net]
• 2. sptlabtech.com [sptlabtech.com]
• 3. DNA Encoded Libraries: Principle of DNA-Compatible Chemical Reactions for High-Throughput Small Molecule Discovery - vipergen [vipergen.com]
• 4. A platform for high-throughput screening of DNA-encoded catalyst libraries in organic solvents - PMC [pmc.ncbi.nlm.nih.gov]

Refinement of HPLC gradient for better DHLNL peak resolution.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the refinement of High-Performance Liquid Chromatography (HPLC) gradients to achieve better peak resolution of Dihydroxylysinonorleucine (DHLNL), a key biomarker in tissue remodeling research.

Troubleshooting Guide: Improving DHLNL Peak Resolution

Poor resolution of your DHLNL peak can manifest as broad peaks, peak tailing, peak fronting, or co-elution with other components. This guide provides a systematic approach to troubleshooting and refining your HPLC gradient for optimal separation.

Q1: My DHLNL peak is broad. How can I make it sharper?

Broad peaks are often an indication of suboptimal chromatographic conditions. Here are several factors to investigate:

• Gradient Steepness: A steep gradient may not provide sufficient time for the analyte to interact with the stationary phase, leading to band broadening.

  • Solution: Decrease the gradient slope. A shallower gradient, for instance, increasing the organic mobile phase by 0.5-1% per minute, can significantly improve peak shape.[1]

• Flow Rate: A flow rate that is too high can reduce separation efficiency.

  • Solution: Decrease the flow rate. For a standard 4.6 mm ID column, a flow rate of 0.8-1.0 mL/min is a good starting point. Reducing it further may sharpen the peak, but will also increase the run time.

• Column Temperature: Lower temperatures can increase mobile phase viscosity and lead to broader peaks.

  • Solution: Increase the column temperature. A temperature of 30-40°C can improve mass transfer and reduce viscosity, resulting in sharper peaks.[1]

• Extra-Column Volume: Excessive tubing length or large internal diameter tubing between the injector, column, and detector can cause peak broadening.

  • Solution: Minimize the length and internal diameter of all tubing.

Q2: I am observing significant peak tailing for my DHLNL peak. What is the cause and how can I fix it?

Peak tailing is often caused by secondary interactions between the analyte and the stationary phase or by issues with the column itself.

• Secondary Silanol Interactions: Residual silanol groups on the silica-based C18 column can interact with the amine groups in DHLNL, causing tailing.

  • Solution 1: Lower the mobile phase pH. Adding 0.1% formic acid or trifluoroacetic acid (TFA) to your mobile phases will protonate the silanol groups, minimizing these secondary interactions.

  • Solution 2: Use an end-capped column specifically designed for the analysis of basic compounds.

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or degradation of the stationary phase can lead to peak tailing.

  • Solution: First, try flushing the column with a strong solvent like isopropanol. If the problem persists, replace the guard column (if used). As a last resort, replace the analytical column.

Q3: My DHLNL peak is fronting. What does this indicate?

Peak fronting is less common than tailing and is often a sign of specific issues.

• Sample Overload: Injecting too much sample can saturate the stationary phase at the column inlet, causing the peak to front.[2]

  • Solution: Dilute your sample or reduce the injection volume.[2]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion, including fronting.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase of your gradient.

Q4: The DHLNL peak is co-eluting with another peak. How can I improve the separation?

Co-elution requires adjusting the selectivity of your separation.

• Mobile Phase Composition: The choice of organic solvent can significantly impact selectivity.

  • Solution: If you are using acetonitrile, try substituting it with methanol, or use a combination of both. The different solvent properties can alter the elution profile and resolve the co-eluting peaks.

• Mobile Phase pH: Adjusting the pH can change the ionization state of DHLNL and interfering compounds, thus altering their retention times.

  • Solution: Experiment with slight adjustments to the mobile phase pH (e.g., in increments of 0.1-0.2 pH units) to see if it improves resolution.

• Stationary Phase Chemistry: If changes to the mobile phase are ineffective, the column chemistry may not be suitable for your sample matrix.

  • Solution: Consider a column with a different stationary phase. For a polar compound like DHLNL, a C8 column or a polar-embedded phase column might offer different selectivity compared to a standard C18 column.

Frequently Asked Questions (FAQs)

Q1: What is a good starting HPLC gradient for DHLNL analysis?

A good starting point for developing a reversed-phase HPLC method for DHLNL is a gradient elution using a C18 column. Based on methods for similar collagen cross-links and amino acids, a typical gradient would be:

Time (min)	% Mobile Phase A (0.1% Formic Acid in Water)	% Mobile Phase B (0.1% Formic Acid in Acetonitrile)
0	98	2
20	70	30
22	5	95
25	5	95
26	98	2
30	98	2

Note: This is a general guideline and should be optimized for your specific instrument, column, and sample matrix.

Q2: What type of column is best suited for DHLNL analysis?

A reversed-phase C18 column is the most common choice for the analysis of DHLNL and other collagen cross-links. Look for columns with high carbon load and good end-capping to minimize silanol interactions. Columns with a particle size of 3.5 µm or 5 µm are suitable for standard HPLC systems, while sub-2 µm particle columns can be used on UHPLC systems for higher efficiency and faster analysis times.

Q3: Is derivatization necessary for DHLNL detection?

DHLNL does not have a strong chromophore for UV detection at typical wavelengths. Therefore, to achieve high sensitivity, derivatization is often employed.

• Fluorescence Detection: Pre-column derivatization with reagents like o-phthalaldehyde (OPA) or 9-fluorenylmethyl chloroformate (FMOC) allows for highly sensitive fluorescence detection.

• Mass Spectrometry (MS) Detection: If an LC-MS system is available, derivatization is not necessary. MS detection offers high selectivity and sensitivity for the direct analysis of DHLNL.

Q4: How can I confirm the identity of my DHLNL peak?

Peak identity can be confirmed by:

• Spiking: Spiking a sample with a known standard of DHLNL should result in an increase in the height of the corresponding peak without the appearance of a new peak.

• Mass Spectrometry: If using an LC-MS system, the mass-to-charge ratio (m/z) of the peak should correspond to that of DHLNL.

Experimental Protocols

Baseline Reversed-Phase HPLC Method for DHLNL

This protocol provides a starting point for the analysis of DHLNL. Optimization will be required.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% (v/v) Formic Acid in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) Formic Acid in HPLC-grade acetonitrile.

• Gradient Program:

  • 0-20 min: 2% to 30% B

  • 20-22 min: 30% to 95% B

  • 22-25 min: Hold at 95% B

  • 25-26 min: 95% to 2% B

  • 26-30 min: Re-equilibrate at 2% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 10 µL.

• Detection:

  • UV: 210 nm (low sensitivity).

  • Fluorescence: Requires pre-column derivatization (e.g., with OPA/FMOC). Excitation and emission wavelengths will depend on the derivatizing agent used.

  • MS: Electrospray ionization (ESI) in positive ion mode.

Visualizations

Caption: Troubleshooting workflow for common DHLNL peak resolution issues in HPLC.

Caption: Key chromatographic factors that determine HPLC peak resolution.

References

• 1. phenomenex.com [phenomenex.com]
• 2. UPLC methodology for identification and quantitation of naturally fluorescent crosslinks in proteins: a study of bone collagen - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dihydroxylysinonorleucine (DHLNL) Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dihydroxylysinonorleucine (DHLNL) standards. Our goal is to help you avoid contamination and ensure the accuracy and reliability of your experimental results.

Troubleshooting Guides and FAQs

This section addresses specific issues you may encounter during the handling and analysis of DHLNL standards.

Question 1: I am seeing unexpected peaks in my chromatogram when analyzing my DHLNL standard. What are the potential sources of these contaminants?

Answer:

Unexpected peaks in your chromatogram can arise from several sources, both intrinsic to the standard and from external factors during handling. Potential contaminants in synthetic DHLNL standards can include:

• Process-Related Impurities: These are substances generated during the synthesis of DHLNL. Common examples include:

  • Incomplete Reactions: Residual starting materials or intermediates from the synthetic pathway.

  • Side-Products: Molecules formed from unintended reactions during synthesis. For complex molecules like DHLNL, these can be structurally similar isomers or related compounds.

  • Reagents and Solvents: Trace amounts of chemicals used during synthesis and purification that were not completely removed.

• Degradation Products: DHLNL, like other amino acid derivatives, can degrade over time, especially with improper storage or handling. Common degradation pathways include:

  • Oxidation: Particularly if exposed to air, certain functional groups on the molecule can oxidize.

  • Hydrolysis: The breakdown of the molecule due to reaction with water. This can be accelerated by acidic or basic conditions.

  • Deamidation: The removal of an amide group, which can occur under certain pH and temperature conditions.

• External Contamination: Contaminants introduced during your experimental workflow.

  • Solvent Impurities: Impurities present in the solvents used to dissolve and dilute the standard.

  • Leachables from Labware: Plasticizers or other chemicals can leach from vials, pipette tips, and other plasticware.

  • Microbial Contamination: Growth of bacteria or fungi in stock solutions, particularly if not stored properly or for extended periods.

To troubleshoot, we recommend first ensuring your handling procedures are meticulous. Use high-purity solvents and sterile labware. If the problem persists, the contamination may be inherent to the standard, and you should refer to the manufacturer's certificate of analysis or contact their technical support.

Question 2: My DHLNL standard solution appears cloudy or has visible particulates. What should I do?

Answer:

Cloudiness or particulates in your DHLNL standard solution can indicate several issues:

• Incomplete Dissolution: The standard may not be fully dissolved in the chosen solvent. You can try gentle warming or sonication to aid dissolution. However, be cautious with heating as it can accelerate degradation.

• Precipitation: The standard may have precipitated out of solution due to changes in temperature or solvent composition. This can happen if a solution prepared at room temperature is then stored at a lower temperature.

• Contamination: The particulates could be from an external source, such as dust or fibers, or from microbial growth.

If you observe particulates, do not inject the solution into your analytical instrument as this can cause blockages. We recommend the following steps:

• Attempt to redissolve the standard using gentle warming or sonication.

• If dissolution is unsuccessful, or if you suspect contamination, filter the solution through a 0.22 µm syringe filter compatible with your solvent.

• Prepare a fresh solution from the solid standard, ensuring the glassware is scrupulously clean and using high-purity solvent.

If the issue persists with a freshly prepared solution, there may be an issue with the purity of the standard itself.

Question 3: How should I properly store my DHLNL standards to minimize degradation?

Answer:

Proper storage is critical to maintaining the integrity of your DHLNL standards. For long-term storage, solid DHLNL should be kept at -20°C or lower in a tightly sealed, opaque container to protect it from light and moisture. The presence of a desiccant is also recommended.

For DHLNL solutions, storage recommendations are as follows:

• Short-term (up to one week): Store at 2-8°C.

• Long-term: Aliquot the solution into smaller, single-use vials and store at -80°C to minimize freeze-thaw cycles. Freeze-thaw cycles can accelerate degradation.

It is best practice to prepare fresh working solutions from a stock solution daily and to avoid using solutions that have been stored for extended periods at room temperature.

Data Presentation

The stability of amino acid solutions is highly dependent on storage conditions. The following table summarizes general stability data for amino acid stock solutions, which can be used as a guideline for handling DHLNL standards.

Storage Condition	Duration	Expected Stability	Recommendations
Room Temperature	< 24 hours	Generally stable, but risk of microbial growth increases.	Recommended for immediate use only.
2-8°C	Up to 1 week	Good stability for most amino acids.	Suitable for short-term storage of working solutions.
-20°C	Several months	Good long-term stability for many amino acids.	Suitable for long-term storage of stock solutions. Aliquoting is recommended.
-80°C	> 1 year	Excellent long-term stability.	Recommended for archival storage of stock solutions. Aliquoting is essential to avoid freeze-thaw cycles.

Note: This is a general guideline. The stability of a specific DHLNL standard may vary depending on the solvent and the presence of other components. It is always recommended to refer to the manufacturer's specific storage instructions.

Experimental Protocols

Protocol 1: Preparation of a Dihydroxylysinonorleucine (DHLNL) Stock Solution

Objective: To prepare a concentrated stock solution of DHLNL for use in generating calibration standards and spiking samples.

Materials:

• Dihydroxylysinonorleucine (DHLNL) standard (solid)

• High-purity solvent (e.g., HPLC-grade water, dilute formic acid, or as recommended by the manufacturer)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibrate: Allow the sealed vial of solid DHLNL standard to come to room temperature before opening to prevent condensation of moisture onto the solid.

• Weighing: Accurately weigh the desired amount of DHLNL standard using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed standard to a clean volumetric flask. Add a portion of the high-purity solvent and vortex or sonicate until the solid is completely dissolved.

• Dilution to Volume: Once dissolved, bring the solution to the final volume with the solvent. Cap the flask and invert several times to ensure homogeneity.

• Storage: Transfer the stock solution to a clean, labeled, and sealed container. Store at the recommended temperature (see storage guidelines above).

Protocol 2: Assessment of DHLNL Standard Purity by UPLC-MS/MS

Objective: To determine the purity of a DHLNL standard and identify potential contaminants using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).

Materials and Instrumentation:

• UPLC system with a binary solvent manager, sample manager, and column heater

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Reversed-phase UPLC column (e.g., C18, 1.7 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• DHLNL standard solution

• High-purity water and acetonitrile

Procedure:

• Sample Preparation: Dilute the DHLNL stock solution to an appropriate concentration for analysis (e.g., 1-10 µg/mL) using Mobile Phase A.

• UPLC Method:

  • Column Temperature: 40°C

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Gradient:

    • 0-1 min: 2% B

    • 1-5 min: 2-50% B (linear gradient)

    • 5-6 min: 50-95% B (linear gradient)

    • 6-7 min: 95% B (hold)

    • 7-7.1 min: 95-2% B (linear gradient)

    • 7.1-9 min: 2% B (re-equilibration)

• MS/MS Method:

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flows: Set as per instrument recommendations

  • Data Acquisition: Full scan mode to identify all ions and product ion scan mode for the [M+H]+ of DHLNL to confirm its identity and identify fragment ions.

• Data Analysis:

  • Integrate the peak corresponding to DHLNL in the total ion chromatogram.

  • Calculate the purity as the percentage of the area of the DHLNL peak relative to the total area of all peaks.

  • Analyze the mass spectra of any impurity peaks to tentatively identify their structures.

Mandatory Visualization

Technical Support Center: Validating Dihydroxylysinonorleucine (DHLNL) Antibody Specificity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for validating the specificity of dihydroxylysinonorleucine (DHLNL) antibodies.

Frequently Asked Questions (FAQs)

Q1: What is dihydroxylysinonorleucine (DHLNL) and why is it important to have specific antibodies against it?

A1: Dihydroxylysinonorleucine (DHLNL) is a mature, trivalent cross-link found in collagen, formed enzymatically by lysyl oxidase.[1] This cross-linking is crucial for the tensile strength and stability of connective tissues.[1] Antibodies specific to DHLNL are vital tools for studying collagen metabolism, tissue remodeling in health and disease (e.g., fibrosis, osteoporosis), and for the development of diagnostics and therapeutics targeting these processes.

Q2: What are the main challenges in validating an antibody against a post-translational modification (PTM) like DHLNL?

A2: The primary challenge is ensuring the antibody specifically recognizes the DHLNL modification and not just the unmodified lysine residue or other similar modifications (e.g., hydroxylysine, lysinonorleucine).[2] Cross-reactivity with structurally similar epitopes can lead to false-positive results and misinterpretation of data.[2] Therefore, rigorous validation using appropriate controls is essential.

Q3: What are the essential positive and negative controls for validating a DHLNL antibody?

A3: Essential controls include:

• Positive Controls: Synthetic peptides containing the DHLNL modification, purified collagen known to be rich in DHLNL.

• Negative Controls: Synthetic peptides with the same amino acid sequence but lacking the DHLNL modification (unmodified), or containing other related modifications like hydroxylysine. Additionally, tissues or cell lysates with low or absent DHLNL content can serve as negative controls.

Q4: Which experimental techniques are recommended for validating DHLNL antibody specificity?

A4: A multi-pronged approach is recommended, including:

• Competitive ELISA: To quantitatively assess the antibody's specificity and cross-reactivity.

• Western Blotting: To verify that the antibody recognizes a protein of the correct molecular weight for collagen and that this recognition can be blocked by the specific DHLNL peptide.

• Dot Blot: A rapid method to screen for antibody specificity against various modified and unmodified peptides.[3]

• Immunohistochemistry (IHC) / Immunocytochemistry (ICC): To confirm that the antibody produces the expected staining pattern in tissues and cells known to contain DHLNL.

Troubleshooting Guides

High Background in Western Blotting or ELISA

Potential Cause	Troubleshooting Steps
Antibody concentration too high	Optimize the primary and secondary antibody concentrations by performing a titration experiment. Start with the manufacturer's recommended dilution and test a range of higher dilutions (e.g., 1:1000, 1:2000, 1:5000).[4]
Insufficient blocking	Increase the blocking time (e.g., 2 hours at room temperature or overnight at 4°C). Try a different blocking agent (e.g., 5% BSA instead of non-fat dry milk, especially for phosphoproteins, though less critical for DHLNL).[5]
Inadequate washing	Increase the number and duration of wash steps. Ensure the wash buffer contains a detergent like Tween-20 (e.g., TBST or PBST).[5]
Cross-reactivity of the secondary antibody	Run a control with only the secondary antibody to ensure it is not binding non-specifically to your sample.
Contaminated buffers	Prepare fresh buffers and filter-sterilize if necessary.

Weak or No Signal

Potential Cause	Troubleshooting Steps
Antibody concentration too low	Decrease the antibody dilution (increase the concentration). Incubate the primary antibody overnight at 4°C to enhance the signal.[4]
Low abundance of DHLNL in the sample	Use a positive control (e.g., purified collagen rich in DHLNL) to confirm the antibody is working. Increase the amount of protein loaded on the gel for Western blotting.
Inefficient protein transfer (Western Blot)	Verify transfer efficiency by staining the membrane with Ponceau S after transfer. Optimize transfer time and voltage.
Incorrect secondary antibody	Ensure the secondary antibody is specific for the primary antibody's host species (e.g., anti-rabbit secondary for a rabbit primary).
Expired or improperly stored reagents	Use fresh aliquots of antibodies and freshly prepared detection reagents.

Non-Specific Bands in Western Blotting

Potential Cause	Troubleshooting Steps
Antibody cross-reactivity	Perform a peptide competition assay. Pre-incubate the antibody with an excess of the DHLNL-containing peptide before probing the blot. The specific band should disappear, while non-specific bands remain. Also, test against peptides with similar modifications.
Proteolytic degradation of the target protein	Add protease inhibitors to your sample lysis buffer and keep samples on ice.
Antibody recognizing the unmodified protein	Run a dot blot with both the DHLNL-modified and an unmodified version of the peptide to check for specificity.

Experimental Protocols & Data

Workflow for Validating DHLNL Antibody Specificity

Caption: Workflow for DHLNL antibody validation.

Competitive ELISA Protocol

This protocol is designed to quantitatively assess the specificity of the DHLNL antibody by competing for binding with free DHLNL-modified and unmodified peptides.

• Plate Coating:

  • Coat a 96-well microtiter plate with 100 µL/well of a DHLNL-containing peptide or protein (e.g., 1-10 µg/mL in carbonate-bicarbonate buffer, pH 9.6).

  • Incubate overnight at 4°C.

• Washing and Blocking:

  • Wash the plate three times with 200 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20).

  • Block the wells with 200 µL/well of blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Competition Reaction:

  • In separate tubes, pre-incubate the DHLNL antibody at its optimal dilution with serial dilutions of the competitor peptides (DHLNL-modified peptide, unmodified peptide, and other related modified peptides).

  • Incubate for 1-2 hours at room temperature.

• Incubation:

  • Wash the coated plate three times with wash buffer.

  • Add 100 µL/well of the antibody-competitor peptide mixtures to the plate.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate three times with wash buffer.

  • Add 100 µL/well of an appropriate HRP-conjugated secondary antibody diluted in blocking buffer.

  • Incubate for 1 hour at room temperature.

• Signal Development and Reading:

  • Wash the plate five times with wash buffer.

  • Add 100 µL/well of TMB substrate and incubate in the dark until color develops.

  • Stop the reaction with 50 µL/well of stop solution (e.g., 2N H₂SO₄).

  • Read the absorbance at 450 nm.

Data Analysis: The signal intensity will be inversely proportional to the concentration of the competitor peptide in the solution. By comparing the inhibition curves, you can determine the antibody's specificity for DHLNL.

Parameter	Recommended Starting Range
Coating Peptide Concentration	1-10 µg/mL
Primary Antibody Dilution	1:1,000 - 1:10,000 (to be optimized)
Competitor Peptide Concentration	0.1 - 1,000 ng/mL (serial dilutions)
Secondary Antibody Dilution	1:5,000 - 1:20,000

Western Blotting Protocol with Peptide Competition

• Sample Preparation and Electrophoresis:

  • Prepare protein lysates from tissues or cells of interest.

  • Separate proteins by SDS-PAGE on an appropriate percentage gel (e.g., 6% acrylamide for large collagen molecules).[5]

• Protein Transfer:

  • Transfer the separated proteins to a PVDF membrane.

• Blocking:

  • Block the membrane for 1 hour at room temperature in blocking buffer (e.g., 5% non-fat dry milk or 3% BSA in TBST).

• Antibody Incubation:

  • For the competition assay, pre-incubate the primary DHLNL antibody with a 10-100 fold molar excess of the DHLNL-modified peptide for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (with and without the competitor peptide) overnight at 4°C with gentle agitation.

• Washing and Secondary Antibody Incubation:

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times for 10 minutes each with TBST.

  • Detect the signal using an ECL substrate.

Parameter	Recommended Starting Range
Protein Load per Lane	20-50 µg
Primary Antibody Dilution	1:500 - 1:2,000 (to be optimized)
Competitor Peptide Concentration	1-10 µg/mL (pre-incubation with antibody)
Secondary Antibody Dilution	1:5,000 - 1:20,000

Dot Blot Protocol for Specificity Screening

• Peptide Spotting:

  • Spot 1-2 µL of the DHLNL-modified peptide, unmodified peptide, and other control peptides at various concentrations (e.g., 10 ng, 50 ng, 100 ng) onto a nitrocellulose membrane.[6]

  • Allow the spots to dry completely.

• Blocking:

  • Block the membrane in 5% non-fat dry milk in TBST for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with the primary DHLNL antibody at an optimized dilution for 1-2 hours at room temperature or overnight at 4°C.

• Washing and Secondary Antibody Incubation:

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times with TBST and detect the signal using an ECL substrate.

Parameter	Recommended Starting Range
Peptide Spotting Amount	10-100 ng per spot
Primary Antibody Dilution	1:1,000 - 1:5,000 (to be optimized)
Secondary Antibody Dilution	1:5,000 - 1:20,000

Signaling Pathway

Collagen Cross-Linking Regulation via TGF-β and Lysyl Oxidase (LOX) Pathways

Caption: Regulation of collagen cross-linking by TGF-β and LOX.

References

• 1. quantitative determination of collagen cross-links - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. How to Select the Right Antibody Dilution for Western Blot [synapse.patsnap.com]
• 5. Tips for Collagen Antibodies | Rockland [rockland.com]
• 6. commonfund.nih.gov [commonfund.nih.gov]

Strategies to reduce inter-assay variability in DHLNL quantification.

Welcome to the Technical Support Center for DHLNL Quantification. This guide provides troubleshooting advice and answers to frequently asked questions to help you reduce inter-assay variability and ensure the reliability of your results.

Issue 1: High Inter-Assay Coefficient of Variation (%CV)

Question: My inter-assay %CV for DHLNL quantification is consistently above 20%. What are the potential causes and how can I troubleshoot this?

Answer: High inter-assay variability is a common challenge that can compromise the reliability of your results. The acceptable range for inter-assay precision is generally a %CV of less than 15-20%.[1][2][3] A systematic approach to troubleshooting is crucial.

Troubleshooting Workflow

References

• 1. Reducing bioassay variability by identifying sources of variation and controlling key parameters in assay protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. salimetrics.com [salimetrics.com]
• 3. researchgate.net [researchgate.net]

Optimizing hydrolysis time for complete release of DHLNL.

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing hydrolysis time for the complete release of dihydroxylysinonorleucine (DHLNL). Find troubleshooting tips and frequently asked questions to ensure accurate and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the standard method for hydrolyzing tissue samples to analyze DHLNL?

The most common method for liberating DHLNL from collagenous tissues is acid hydrolysis. A widely used protocol involves heating the sample in 6M hydrochloric acid (HCl) at approximately 110°C for 18 to 24 hours.[1] However, it is crucial to note that immature collagen cross-links like DHLNL are susceptible to degradation under acidic conditions.

Q2: Why is a reduction step necessary before acid hydrolysis of DHLNL?

Immature cross-links such as DHLNL are acid-labile, meaning they can be destroyed during acid hydrolysis. To prevent this degradation and ensure accurate quantification, a reduction step using sodium borohydride (NaBH₄) is performed before hydrolysis.[1] This reduction stabilizes the DHLNL molecule, allowing for its complete release and subsequent analysis.

Q3: What is the optimal hydrolysis time for the complete release of DHLNL?

The optimal hydrolysis time represents a balance between maximizing the release of DHLNL from the collagen matrix and minimizing its degradation. While a 24-hour hydrolysis is a common starting point, the ideal time can vary depending on the tissue type and specific experimental conditions. Some studies suggest that for certain amino acids, hydrolysis times can range from 18 to 72 hours. It is recommended to perform a time-course study to determine the optimal hydrolysis time for your specific sample type.

Q4: What factors can influence the efficiency of DHLNL hydrolysis?

Several factors can impact the yield of DHLNL during hydrolysis:

• Temperature: Higher temperatures accelerate the hydrolysis process but can also increase the rate of degradation of acid-labile compounds.[2]

• Acid Concentration: While 6M HCl is standard, variations in acid concentration can affect hydrolysis rates.

• Time: Prolonged hydrolysis can lead to the degradation of DHLNL, while insufficient time will result in incomplete release from the tissue matrix.[3][4]

• Tissue Type: The density and composition of the collagen matrix can influence the rate of hydrolysis.

Q5: Can DHLNL be analyzed without hydrolysis?

Analysis of DHLNL generally requires its liberation from the collagen backbone. While enzymatic hydrolysis is an alternative to acid hydrolysis, it may not always lead to the complete breakdown of the collagen matrix.[5] Acid hydrolysis remains the most common method for achieving complete release for quantification.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no detectable DHLNL	Incomplete hydrolysis of the tissue sample.	Increase the hydrolysis time in increments (e.g., 24, 36, 48 hours) and re-analyze to determine the optimal duration for your sample type. Ensure the hydrolysis temperature is maintained at the target level.
Degradation of DHLNL during hydrolysis.	Confirm that the pre-hydrolysis reduction step with sodium borohydride was performed correctly. Avoid excessively long hydrolysis times or high temperatures.
Issues with the analytical instrumentation (e.g., LC-MS/MS).	Check the instrument parameters, including the column, mobile phases, and mass spectrometer settings. Run a standard solution of DHLNL to verify instrument performance.
High variability between replicate samples	Inhomogeneous sample preparation.	Ensure tissue samples are thoroughly homogenized before aliquoting for hydrolysis.
Inconsistent hydrolysis conditions.	Precisely control the temperature and duration of the hydrolysis for all samples. Ensure all samples are treated with the same volume and concentration of acid.
Procedural errors during sample cleanup.	Review and standardize the solid-phase extraction (SPE) or other cleanup steps to minimize analyte loss.
Presence of interfering peaks in the chromatogram	Contaminants from the sample matrix or reagents.	Optimize the sample cleanup procedure to remove interfering substances. Use high-purity solvents and reagents.
Incomplete hydrolysis leading to the presence of collagen peptides.	Ensure the hydrolysis is carried to completion by optimizing the hydrolysis time and temperature.

Experimental Protocols

Protocol 1: Sodium Borohydride Reduction of Tissue Samples

This protocol is essential for the stabilization of immature cross-links like DHLNL prior to acid hydrolysis.

Materials:

• Lyophilized and weighed tissue sample

• Sodium borohydride (NaBH₄) solution (freshly prepared)

• Phosphate-buffered saline (PBS)

• Microcentrifuge tubes

Procedure:

• Suspend the lyophilized tissue sample in a freshly prepared solution of sodium borohydride in PBS. The concentration of NaBH₄ may need to be optimized but is typically in the range of 1 mg/mL.

• Incubate the sample at room temperature for a specified period, for example, 1 hour, with gentle mixing.

• Stop the reaction by the careful addition of an acid (e.g., dropwise addition of acetic acid) until the effervescence ceases.

• Wash the sample by centrifugation and resuspension in deionized water to remove excess reagents.

• Lyophilize the reduced sample before proceeding to acid hydrolysis.

Protocol 2: Acid Hydrolysis of Reduced Tissue Samples

Materials:

• Reduced and lyophilized tissue sample

• 6M Hydrochloric acid (HCl)

• Hydrolysis vials with Teflon-lined caps

• Heating block or oven set to 110°C

• Nitrogen gas

Procedure:

• Place the reduced and lyophilized tissue sample into a hydrolysis vial.

• Add a sufficient volume of 6M HCl to fully immerse the sample.

• Purge the vial with nitrogen gas for 1-2 minutes to remove oxygen, which can contribute to amino acid degradation.

• Securely seal the vial with a Teflon-lined cap.

• Place the vial in a heating block or oven at 110°C for 18-24 hours. The optimal time should be determined empirically (see FAQ Q3).

• After hydrolysis, allow the vials to cool to room temperature.

• Dry the hydrolysate, for example, by using a vacuum concentrator or by evaporation under a stream of nitrogen.

• Reconstitute the dried sample in an appropriate buffer for subsequent analysis by LC-MS/MS.

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the key steps and logical relationships.

Caption: Experimental workflow for DHLNL analysis.

Caption: Troubleshooting logic for low DHLNL recovery.

References

• 1. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. docs.nrel.gov [docs.nrel.gov]
• 3. researchgate.net [researchgate.net]
• 4. The effect of hydrolysis time on amino acid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Ratio of DHLNL to Pyridinoline: A Comparative Analysis Across Different Tissues

A guide for researchers, scientists, and drug development professionals on the relative abundance of immature and mature collagen cross-links, providing insights into tissue-specific collagen metabolism and pathology.

The structural integrity and mechanical properties of connective tissues are largely dictated by the intricate network of collagen cross-links. The maturation of collagen involves the conversion of immature, reducible cross-links to mature, non-reducible ones. Among the key players in this process are dehydrolysinonorleucine (DHLNL), a prominent immature divalent cross-link, and pyridinoline (PYD), a mature trivalent cross-link. The ratio of DHLNL to pyridinoline serves as a crucial indicator of collagen maturity and turnover, with significant implications in various physiological and pathological states, including growth, aging, and fibrosis.[1] This guide provides a comparative analysis of the DHLNL to pyridinoline ratio in different tissues, supported by experimental data and detailed methodologies.

Quantitative Comparison of DHLNL to Pyridinoline Ratios

The relative abundance of DHLNL and pyridinoline varies significantly among different tissues, reflecting their unique functional demands and metabolic activities. The following table summarizes the reported ratios of these two collagen cross-links in several connective tissues. It is important to note that the presented values are compiled from various studies and may be subject to variations due to differences in species, age, and analytical methods.

Tissue	Species	DHLNL (mol/mol of collagen)	Pyridinoline (mol/mol of collagen)	DHLNL to Pyridinoline Ratio	Reference
Articular Cartilage (Juvenile)	Porcine	~0.6	~0.4	~1.5
Articular Cartilage (Mature)	Porcine	~0.2	~0.8	~0.25
Tendon (Fetal)	Bovine	Higher Levels	Lower Levels	High
Tendon (Adult)	Bovine	Lower Levels	Higher Levels	Low
Ligament (Fetal)	Bovine	Higher Levels	Lower Levels	High
Ligament (Adult)	Bovine	Lower Levels	Higher Levels	Low
Skeletal Muscle (Endomysium)	Not Specified	-	-	Low (Mature to Immature Ratio: 2.6 - 6.6)	[2]
Skeletal Muscle (Perimysium)	Not Specified	-	-	Higher (Mature to Immature Ratio: 1.3 - 2.6)	[2]
Skeletal Muscle (Epimysium)	Not Specified	-	-	Higher (Mature to Immature Ratio: 1.0 - 3.8)	[2]
Cervix (Mouse, Gestation Day 6)	Mouse	0.51	0.17	3.0
Cervix (Mouse, Gestation Day 15)	Mouse	0.36	0.026	13.8

Note: A lower DHLNL to Pyridinoline ratio generally indicates a higher degree of collagen maturity. The data for skeletal muscle is presented as the ratio of mature to immature cross-links, which is inversely related to the DHLNL to Pyridinoline ratio.

Signaling Pathways and Molecular Interactions

The formation of DHLNL and its subsequent conversion to pyridinoline is a complex enzymatic process initiated by lysyl oxidase. This enzyme catalyzes the oxidative deamination of specific lysine and hydroxylysine residues in collagen molecules, forming reactive aldehydes. These aldehydes then spontaneously react with other lysine or hydroxylysine residues to form immature cross-links like DHLNL. Over time, these immature cross-links can undergo further reactions to form the mature, stable pyridinoline cross-links that are crucial for the long-term stability of the collagen matrix.

Collagen Cross-linking Pathway

Experimental Protocols

The quantification of DHLNL and pyridinoline in tissues is a multi-step process that requires careful sample preparation and sophisticated analytical techniques. The following is a generalized protocol based on commonly cited methodologies.[3][4]

1. Tissue Preparation and Reduction:

• Tissue samples are harvested and immediately frozen or processed.

• Samples are lyophilized (freeze-dried) to remove water and then weighed.

• To stabilize the immature DHLNL cross-links, which are otherwise labile during acid hydrolysis, the dried tissue is subjected to a reduction step.[4] This is typically achieved by incubating the tissue powder with sodium borohydride (NaBH₄) in a suitable buffer.

2. Acid Hydrolysis:

• The reduced tissue samples are hydrolyzed to break down the collagen into its constituent amino acids and cross-link residues.

• This is performed by incubating the samples in 6 M hydrochloric acid (HCl) at a high temperature (e.g., 110°C) for an extended period (e.g., 18-24 hours).[3]

3. Solid-Phase Extraction (SPE):

• After hydrolysis, the acid is removed, and the hydrolysate is reconstituted in a suitable solvent.

• Solid-phase extraction is often employed to partially purify the cross-links and remove interfering substances. Cellulose-based columns are commonly used for this purpose.

4. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

• The purified samples are analyzed by LC-MS/MS. This technique separates the different cross-link molecules based on their chemical properties and then detects and quantifies them with high specificity and sensitivity.[4][5]

• A reversed-phase chromatography column is typically used to separate DHLNL and pyridinoline.

• The mass spectrometer is set to monitor specific parent and daughter ion transitions for each cross-link, allowing for accurate quantification.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Alignment, cross linking, and beyond: a collagen architect’s guide to the skeletal muscle extracellular matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydroxylysinonorleucine vs. Deoxypyridinoline: A Comparative Guide for Fibrosis Researchers

A deep dive into two key collagen cross-links offers researchers distinct windows into the dynamics of fibrotic diseases. This guide provides a comprehensive comparison of Dihydroxylysinonorleucine (DHLNL) and Deoxypyridinoline (DPD) as fibrosis markers, supported by experimental data and detailed protocols to aid in study design and interpretation.

Fibrosis, the excessive accumulation of extracellular matrix (ECM) components, is a pathological hallmark of numerous chronic diseases affecting organs such as the lungs, liver, and skin. Central to this process is the dysregulation of collagen metabolism, particularly the formation of covalent cross-links that stabilize collagen fibrils and contribute to tissue stiffening. Among the multitude of collagen cross-links, Dihydroxylysinonorleucine (DHLNL) and Deoxypyridinoline (DPD) have emerged as valuable biomarkers, each providing unique insights into the fibrotic process. This guide offers a detailed comparison of their performance as fibrosis markers, complete with experimental methodologies and data presentation to inform researchers, scientists, and drug development professionals.

At a Glance: DHLNL vs. DPD as Fibrosis Markers

Feature	Dihydroxylysinonorleucine (DHLNL)	Deoxypyridinoline (DPD)
Marker Type	Immature, reducible difunctional cross-link	Mature, non-reducible trifunctional cross-link
Biological Significance in Fibrosis	Reflects new collagen synthesis and active cross-linking. Elevated levels, particularly the DHLNL/HLNL ratio, can indicate an acute fibrotic episode.	Primarily a well-established urinary biomarker of bone resorption. Its direct role in non-bone fibrosis is less defined, but increased pyridinoline cross-links are seen in some fibrotic tissues.
Tissue Specificity	Found in various connective tissues; its quantification in specific fibrotic tissues provides direct evidence of local fibrogenesis.	Primarily associated with Type I collagen in bone and dentin.[1] When measured in urine, it reflects systemic collagen turnover, predominantly from bone.
Sample Type	Primarily tissue biopsies (e.g., lung, liver, skin).	Primarily urine; can also be measured in serum and plasma.
Typical Analytical Method	High-Performance Liquid Chromatography (HPLC) following tissue hydrolysis.	Enzyme-Linked Immunosorbent Assay (ELISA) for urine samples.

Biochemical Pathways: The Genesis of Collagen Cross-Links

The formation of both DHLNL and DPD is a multi-step enzymatic cascade initiated by lysyl hydroxylases (LHs) and lysyl oxidases (LOXs). The differential hydroxylation of lysine residues in collagen telopeptides dictates the type of cross-link formed, a process that is often dysregulated in fibrosis.

The expression of the PLOD2 gene, which encodes for lysyl hydroxylase 2 (LH2), is a critical control point.[2] Upregulation of PLOD2 is a common feature in fibrotic conditions and leads to increased hydroxylation of telopeptide lysines, favoring the formation of hydroxyallysine-derived cross-links like DHLNL and the mature pyridinolines.[2][3] Signaling pathways involving TGF-β1 and hypoxia-inducible factors (HIFs) have been shown to regulate the expression of both PLOD2 and LOX family genes, driving the aberrant collagen cross-linking seen in fibrosis.[4][5][6]

Biochemical pathway of DHLNL and DPD formation.

Experimental Protocols

Measurement of Dihydroxylysinonorleucine (DHLNL) in Tissue Samples by HPLC

This protocol outlines the general steps for the quantification of DHLNL in fibrotic tissue using High-Performance Liquid Chromatography (HPLC) with pre-column derivatization and fluorescence detection.

1. Tissue Homogenization and Hydrolysis:

• Weigh approximately 100-200 mg of frozen tissue and flash-freeze in liquid nitrogen.

• Grind the frozen tissue into a fine powder using a cryo-homogenizer or a pre-chilled mortar and pestle.

• Transfer the powdered tissue to a hydrolysis tube and add 6 M hydrochloric acid (HCl) containing 1% phenol.

• Seal the tube under nitrogen or argon and heat at 110°C for 18-24 hours.

• After hydrolysis, cool the tube and evaporate the HCl under vacuum or with a stream of nitrogen.

• Reconstitute the dried hydrolysate in a suitable buffer (e.g., 0.1 M HCl).

• Neutralize the sample to approximately pH 7.0 with 6 M NaOH and filter through a 0.22 µm syringe filter.

2. Pre-column Derivatization (Example using Dansyl Chloride):

• In a microcentrifuge tube, mix 100 µL of the filtered tissue hydrolysate with 100 µL of 0.1 M sodium bicarbonate buffer (pH 9.5).

• Add 100 µL of Dansyl Chloride solution (5 mg/mL in acetone).

• Vortex and incubate at 60°C for 45 minutes in the dark.

• Quench the reaction by adding 50 µL of methylamine hydrochloride solution (10 mg/mL in water) and let it stand for 10 minutes at room temperature.

• The derivatized sample is now ready for HPLC analysis.

3. HPLC Analysis:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of two solvents is typically used. For example:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: Fluorescence detector with excitation and emission wavelengths appropriate for the chosen derivatizing agent (e.g., for Dansyl Chloride, Ex: 335 nm, Em: 520 nm).

• Quantification: Generate a standard curve using known concentrations of DHLNL standard. The concentration of DHLNL in the samples is determined by comparing their peak areas to the standard curve.

Workflow for DHLNL measurement in tissue.

Measurement of Deoxypyridinoline (DPD) in Urine by Competitive ELISA

This protocol describes a typical competitive Enzyme-Linked Immunosorbent Assay (ELISA) for the quantification of DPD in urine.

1. Sample Preparation:

• Collect a second morning void urine sample to minimize diurnal variation.

• Centrifuge the urine sample at 2000-3000 rpm for 20 minutes to remove particulate matter.

• The supernatant can be used directly in the assay or stored at -20°C for later analysis. Avoid repeated freeze-thaw cycles.

2. ELISA Procedure:

• Add standards, blank (sample diluent), and urine samples to the wells of the DPD-coated microplate.

• Immediately add the detection reagent (e.g., biotin-labeled DPD) to each well. This initiates the competition between the DPD in the sample and the labeled DPD for binding to the primary antibody.

• Incubate the plate, typically for 1 hour at 37°C.

• Wash the plate multiple times with a wash buffer to remove unbound reagents.

• Add an enzyme conjugate (e.g., Avidin-HRP) to each well and incubate.

• Wash the plate again to remove the unbound enzyme conjugate.

• Add the substrate solution (e.g., TMB) and incubate in the dark to allow for color development. The intensity of the color is inversely proportional to the amount of DPD in the sample.

• Stop the reaction with a stop solution (e.g., sulfuric acid).

• Read the absorbance of each well at 450 nm using a microplate reader.

3. Data Analysis:

• Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

• The concentration of DPD in the urine samples is determined by interpolating their absorbance values on the standard curve.

• Urinary DPD levels are typically normalized to urinary creatinine concentration to account for variations in urine dilution and expressed as nmol DPD/mmol creatinine.

Workflow for urinary DPD measurement.

Concluding Remarks

Both Dihydroxylysinonorleucine and Deoxypyridinoline offer valuable, albeit different, perspectives on collagen metabolism in the context of fibrosis. DHLNL serves as a direct, tissue-specific marker of active fibrogenesis, providing insights into the rate of new collagen deposition and cross-linking. In contrast, urinary DPD is a well-established, non-invasive marker of systemic collagen turnover, primarily reflecting bone resorption. While its direct application as a marker for fibrosis in other tissues is still an area of active research, changes in pyridinoline cross-links have been noted in various fibrotic conditions.

The choice between these two markers will ultimately depend on the specific research question, the fibrotic disease model, and the available sample types. For studies focused on the local dynamics of fibrosis within a specific organ, tissue-based measurement of DHLNL is a powerful tool. For longitudinal studies monitoring systemic changes in collagen turnover or for large-scale clinical screening, the non-invasive nature of urinary DPD measurement offers a significant advantage. A combined approach, where feasible, could provide a more comprehensive picture of both local and systemic collagen dynamics in fibrosis, paving the way for improved diagnostics and the development of novel anti-fibrotic therapies.

References

• 1. Cross-linking of collagen. Isolation, structural characterization and glycosylation of pyridinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of PLOD2 as telopeptide lysyl hydroxylase, an important enzyme in fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collagen cross-linking mediated by lysyl hydroxylase 2: an enzymatic battlefield to combat fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lysyl oxidase like-2 in fibrosis and cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Dihydroxylysinonorleucine and its Precursors: Emerging Prognostic Biomarkers in Oncology

An In-depth Comparison with Established Cancer Markers

The quest for reliable prognostic biomarkers is a cornerstone of precision oncology, guiding treatment decisions and predicting patient outcomes. While established markers have proven clinical utility, the dynamic nature of cancer biology necessitates the exploration of novel indicators. Dihydroxylysinonorleucine (DHLNL), a collagen cross-linking amino acid, and its enzymatic originator, lysyl hydroxylase 2 (PLOD2/LH2), are emerging as significant players in tumor progression and metastasis. This guide provides a comprehensive comparison of DHLNL and LH2 with other key cancer biomarkers, supported by experimental data and detailed methodologies, for researchers, scientists, and drug development professionals.

The Role of Collagen Cross-linking in Cancer Progression

The tumor microenvironment plays a pivotal role in cancer development. A key feature of this environment is the remodeling of the extracellular matrix (ECM), where collagen cross-linking contributes to increased tissue stiffness. This altered mechanical property is known to promote tumor cell invasion and metastasis. The formation of specific types of collagen cross-links, particularly hydroxylysine aldehyde-derived cross-links (HLCCs), is a critical step in this process. Dihydroxylysinonorleucine is a major component of these stable HLCCs.

The enzyme responsible for the initial and rate-limiting step in the formation of HLCCs, including DHLNL, is lysyl hydroxylase 2 (LH2). LH2 hydroxylates lysine (B10760008) residues in the telopeptides of collagen, a prerequisite for the formation of these stable cross-links. Elevated expression of LH2 has been observed in various cancers and is often associated with a poor prognosis.

Comparative Analysis of Prognostic Performance

While direct, large-scale clinical validation of DHLNL as a standalone prognostic biomarker is still in its early stages, the prognostic value of its upstream regulator, LH2, and related collagen cross-links like pyridinoline (B42742) (Pyr) and deoxypyridinoline (B1589748) (d-Pyr), has been investigated. The following tables summarize the prognostic performance of these markers in comparison to established cancer biomarkers.

Biomarker Category	Biomarker	Cancer Type(s)	Sample Type	Prognostic Value (Higher Levels Associated With)	Hazard Ratio (HR) for Overall Survival (OS) or Disease-Free Survival (DFS)	Reference(s)
Collagen Cross-link Related	Lysyl Hydroxylase 2 (LH2/PLOD2)	Breast Cancer	Tumor Tissue	Decreased Disease-Specific Survival	High PLOD2 expression was significantly associated with decreased disease-specific survival.	[1]
Glioma	Tumor Tissue	Poor Overall Survival	Overexpression of LOX/LOXL family (including PLOD2) showed a strong correlation with poor survival.	[2]
Head and Neck Squamous Cell Carcinoma	Tumor Tissue	Increased Metastasis, Progression, and Death	HR for Time to Metastasis: 1.21; HR for Time to Progression: 1.06; HR for Overall Survival: 1.04.	[3]
Pyridinoline (Pyr) & Deoxypyridinoline (d-Pyr)	Prostate Cancer with Bone Metastasis	Urine	Disease Progression	Levels significantly greater in patients with bone metastatic prostate cancer compared to those with benign prostatic hyperplasia or localized prostate cancer.[4][5]	[4][5]
Breast Cancer with Bone Metastasis	Urine	Disease Progression	Urinary levels of pyridinoline and deoxypyridinoline were increased in 70% of patients with bone metastases.[6]	[6]
Established Biomarkers	Prostate-Specific Antigen (PSA)	Prostate Cancer	Serum	Disease Recurrence/Progression	Widely used for screening and monitoring, but prognostic value for survival is debated and often combined with other factors.
Carcinoembryonic Antigen (CEA)	Colorectal Cancer	Serum	Poor Prognosis, Recurrence	Preoperative levels are an independent prognostic factor.
Cancer Antigen 125 (CA-125)	Ovarian Cancer	Serum	Poor Prognosis, Recurrence	Elevated levels are associated with a worse prognosis.
HER2/neu	Breast Cancer, Gastric Cancer	Tumor Tissue	Poor Prognosis (in the absence of targeted therapy)	Overexpression is a negative prognostic factor.

Table 1: Comparison of Prognostic Performance of Collagen Cross-link-Related Markers and Established Cancer Biomarkers.

Signaling Pathways and Experimental Workflows

The formation of DHLNL is intricately linked to signaling pathways that are frequently dysregulated in cancer. The Transforming Growth Factor-beta (TGF-β) and integrin signaling pathways are key regulators of LH2 expression and collagen remodeling.

TGF-β and LH2 Signaling Pathway

TGF-β is a potent inducer of fibrosis and epithelial-mesenchymal transition (EMT), both of which contribute to cancer progression. TGF-β signaling can upregulate the expression of LH2, leading to increased collagen cross-linking and stromal stiffening. This, in turn, can activate integrin signaling, further promoting cell migration and invasion.[7][8][9][10][11]

TGF-β signaling pathway leading to DHLNL formation and metastasis.

Experimental Workflow for Collagen Cross-link Analysis

The analysis of collagen cross-links such as DHLNL, Pyr, and d-Pyr from biological samples typically involves acid hydrolysis followed by chromatographic separation and detection. High-Performance Liquid Chromatography (HPLC) with fluorescence detection is a commonly used method.

General workflow for the analysis of collagen cross-links.

Detailed Experimental Protocols

Quantification of Pyridinoline (Pyr) and Deoxypyridinoline (d-Pyr) in Urine by HPLC

This protocol is adapted from established methods for the analysis of urinary collagen cross-links.[5][12][13][14][15][16][17]

1. Sample Preparation and Hydrolysis:

• Collect a second morning void urine sample to minimize diurnal variation.

• To an aliquot of urine, add an equal volume of concentrated hydrochloric acid (HCl) to a final concentration of 6 M.

• Hydrolyze the mixture at approximately 107-110°C for 18-24 hours to release the cross-links from peptide bonds.

2. Solid-Phase Extraction (SPE):

• After hydrolysis, dilute the sample with the appropriate buffer.

• Apply the diluted hydrolysate to a cellulose CF1 partition chromatography column to remove interfering substances.

• Wash the column with a suitable solvent mixture.

• Elute the fraction containing Pyr and d-Pyr.

• Lyophilize the collected fraction.

3. High-Performance Liquid Chromatography (HPLC):

• Reconstitute the dried eluate in the HPLC mobile phase.

• Inject the sample onto a reversed-phase C18 column.

• Use a mobile phase typically consisting of an aqueous buffer and an organic solvent (e.g., methanol (B129727) or acetonitrile) with an ion-pairing agent like heptafluorobutyric acid (HFBA).

• Elute the cross-links using an isocratic or gradient method.

4. Detection and Quantification:

• Monitor the column effluent using a fluorescence detector with an excitation wavelength of approximately 290-297 nm and an emission wavelength of around 395-400 nm.

• Identify and quantify Pyr and d-Pyr by comparing their retention times and peak areas to those of known standards.

• Normalize the results to urinary creatinine (B1669602) concentration to account for variations in urine dilution.

Conclusion

Dihydroxylysinonorleucine, as a key component of stable collagen cross-links, represents a novel and promising area of cancer biomarker research. While direct clinical validation is ongoing, its formation, driven by the enzyme LH2, is strongly implicated in cancer progression and metastasis. The established prognostic value of LH2 and the related urinary collagen cross-links, pyridinoline and deoxypyridinoline, provides a strong rationale for further investigation into DHLNL's potential as a prognostic biomarker. The signaling pathways and experimental methodologies outlined in this guide offer a framework for researchers to explore the clinical utility of these markers in various cancer types. As our understanding of the tumor microenvironment deepens, biomarkers like DHLNL may provide valuable insights into disease progression and open new avenues for therapeutic intervention.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Machine learning-based in-silico analysis identifies signatures of lysyl oxidases for prognostic and therapeutic response prediction in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Increased urine deoxypyridinoline level (Concept Id: C5539536) - MedGen - NCBI [ncbi.nlm.nih.gov]
• 4. editverse.com [editverse.com]
• 5. Urinary pyridinoline and deoxypyridinoline as potential markers of bone metastasis in patients with prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Use of urinary markers in cancer setting: A literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Transforming Growth Factor-β Signaling in Fibrotic Diseases and Cancer-Associated Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cross-Talk between the TGF-β and Cell Adhesion Signaling Pathways in Cancer [medsci.org]
• 10. Cross-Talk between the TGF-β and Cell Adhesion Signaling Pathways in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Transforming Growth Factor-Beta (TGF-β) Signaling in Cancer-A Betrayal Within [frontiersin.org]
• 12. High-performance liquid chromatography method to analyze free and total urinary pyridinoline and deoxypyridinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Analysis of the pyridinoline and deoxypyridinoline in urine by reversed-phase high performance liquid chromatography (RP-HPLC)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of pyridinoline and deoxypyridinoline in urine, with special attention to retaining their stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Urinary pyridinoline and deoxypyridinoline in prostate carcinoma patients with bone metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

The Shifting Landscape of a Key Structural Cross-Link: A Comparative Analysis of Dehydrodihydroxynorleucine (DHLNL) in Healthy and Diseased Tissues

For Immediate Release

[City, State] – [Date] – A comprehensive comparative analysis released today sheds light on the differential roles of dehydrodihydroxynorleucine (DHLNL), a crucial reducible collagen cross-link, in the structural integrity of healthy tissues versus its altered state in various pathological conditions. This guide, intended for researchers, scientists, and drug development professionals, provides a detailed examination of DHLNL's function, quantitative variations in disease, and the experimental protocols for its analysis, offering valuable insights for understanding disease progression and developing novel therapeutic strategies.

At its core, DHLNL is a bivalent cross-link formed during the biosynthesis of collagen, the most abundant protein in the extracellular matrix (ECM). This cross-linking process, initiated by the enzyme lysyl oxidase, is fundamental to providing tensile strength and stability to connective tissues throughout the body. In healthy tissues, a balanced formation and maturation of these cross-links are vital for maintaining normal tissue architecture and function.

Dehydrodihydroxynorleucine in Healthy Tissues

In healthy tissues, DHLNL is an essential, albeit transient, component of the collagen network. As a reducible, immature cross-link, it serves as a precursor to more stable, mature trivalent cross-links like pyridinoline. Its presence is indicative of active collagen turnover and remodeling, which is a normal physiological process in tissue maintenance and repair. The concentration of DHLNL varies across different tissue types, reflecting their specific mechanical demands and metabolic rates.

Alterations of Dehydrodihydroxynorleucine in Diseased Tissues

Significant alterations in the levels and turnover of DHLNL are observed in a range of diseases, most notably in fibrotic conditions. The dysregulation of collagen cross-linking is increasingly recognized as a key factor in the pathogenesis of these disorders.

Fibrotic Diseases

Fibrosis, characterized by the excessive deposition of ECM components, often exhibits a disturbed collagen cross-linking profile. In conditions such as idiopathic pulmonary fibrosis (IPF), an increase in DHLNL has been observed. This accumulation of immature cross-links suggests a rapid and dysregulated deposition of new collagen, contributing to the stiffening and loss of function of the affected organ.[1]

Cancer

The tumor microenvironment is characterized by extensive remodeling of the extracellular matrix. Increased collagen deposition and cross-linking, mediated by enzymes like lysyl oxidase, contribute to matrix stiffening, which can promote tumor progression and metastasis.[2] While direct quantitative data for DHLNL in many cancers is still emerging, the known upregulation of lysyl oxidase and collagen turnover in tumors suggests that the profile of immature cross-links like DHLNL is significantly altered.[2] This altered cross-linking can create "highways" for cancer cell invasion and may also impact the delivery and efficacy of therapeutic agents.

Neurological Disorders

The role of the extracellular matrix in the central nervous system is an expanding area of research. While the brain has a unique ECM composition compared to other tissues, alterations in collagen and its cross-linking have been implicated in neurodegenerative diseases like Alzheimer's and Parkinson's disease.[3][4] Changes in the brain's ECM can affect neuronal function, synaptic plasticity, and the inflammatory response. Although specific data on DHLNL in these conditions are not yet widely available, the general principle of altered tissue mechanics and remodeling in neurodegeneration suggests that collagen cross-linking is a relevant area for further investigation.

Quantitative Data Summary

The following table summarizes the comparative levels of dehydrodihydroxynorleucine (DHLNL) in healthy versus diseased tissues, with a focus on conditions where data is available.

Tissue Type	Condition	DHLNL Levels Compared to Healthy Control	Reference
Lung	Idiopathic Pulmonary Fibrosis (IPF)	Increased	[1]
Cartilage	General (as a precursor)	Present as an immature cross-link	[5]
Bone	General (as a precursor)	Present as an immature cross-link	[5]

Note: Quantitative data for DHLNL in many specific cancers and neurological disorders are not yet well-established in the literature. The table reflects the current availability of specific data.

Experimental Protocols

Accurate quantification of DHLNL is critical for studying its role in health and disease. The following protocols outline the key steps for the analysis of collagen cross-links from tissue samples.

Tissue Hydrolysis for Collagen Cross-Link Analysis

Objective: To hydrolyze tissue samples to release individual amino acids and cross-link molecules for subsequent analysis.

Materials:

• Tissue sample (lyophilized and weighed)

• 6 M HCl

• Heating block or oven

• Vacuum centrifuge

• Hydrolysis tubes

Protocol:

• Place a known amount of lyophilized tissue (typically 5-10 mg) into a hydrolysis tube.

• Add 1-2 mL of 6 M HCl to the tube.

• Seal the tube under vacuum or flush with nitrogen to prevent oxidation.

• Heat the sample at 110°C for 18-24 hours.

• After hydrolysis, cool the samples to room temperature.

• Open the tubes and evaporate the HCl using a vacuum centrifuge or a stream of nitrogen.

• Re-dissolve the hydrolysate in a known volume of an appropriate buffer for analysis (e.g., 0.1% formic acid for mass spectrometry).

Quantification of DHLNL by High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify DHLNL from the tissue hydrolysate.

Materials:

• Tissue hydrolysate

• HPLC system with a fluorescence or UV detector

• Reversed-phase C18 column

• Mobile phases (e.g., acetonitrile and water with appropriate buffers and ion-pairing agents)

• DHLNL standard

Protocol:

• Prepare a standard curve using known concentrations of the DHLNL standard.

• Filter the re-dissolved tissue hydrolysate through a 0.22 µm filter.

• Inject a known volume of the sample onto the HPLC column.

• Elute the sample using a gradient of the mobile phases. The specific gradient will depend on the column and system used.

• Detect the DHLNL peak based on its retention time, which is determined by running the standard.

• Quantify the amount of DHLNL in the sample by comparing the peak area to the standard curve.

Analysis of Collagen Cross-Links by Mass Spectrometry (MS)

Objective: To identify and quantify DHLNL and other cross-links with high specificity and sensitivity.

Materials:

• Tissue hydrolysate

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• C18 capillary column

• Mobile phases (e.g., 0.1% formic acid in water and 0.1% formic acid in acetonitrile)[5]

• DHLNL standard

Protocol:

• Prepare the sample as for HPLC analysis.

• Inject the sample into the LC-MS/MS system.

• Separate the components of the hydrolysate using a suitable gradient on the C18 column.[5]

• The eluent is introduced into the mass spectrometer.

• Perform tandem mass spectrometry (MS/MS) to fragment the ions and generate a characteristic fragmentation pattern for DHLNL.

• Identify and quantify DHLNL based on its specific mass-to-charge ratio and fragmentation pattern, often using multiple reaction monitoring (MRM).[6]

Visualizing the Molecular Landscape

To better understand the biological context and experimental approaches, the following diagrams illustrate the collagen cross-linking pathway and a typical workflow for DHLNL analysis.

Collagen cross-linking pathway leading to DHLNL formation.

Experimental workflow for DHLNL analysis in tissues.

Conclusion

The analysis of dehydrodihydroxynorleucine provides a valuable window into the dynamics of the extracellular matrix in both health and disease. As an immature collagen cross-link, its levels can signify the rate and nature of collagen turnover. The accumulation of DHLNL in fibrotic diseases highlights a pathological state of excessive and disorganized matrix deposition. Further research into the specific roles and quantitative changes of DHLNL in cancer and neurodegenerative disorders will be crucial for a more complete understanding of these complex diseases and for the development of novel diagnostics and therapeutics targeting the extracellular matrix.

References

• 1. Understanding the matrix: collagen modifications in tumors and their implications for immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. sciencedaily.com [sciencedaily.com]
• 4. A Systematic Review of Extracellular Matrix-Related Alterations in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in collagen cross-link analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aao.org [aao.org]

Cross-Validation of HPLC and LC-MS/MS Methods for the Quantification of Dihydroartemisinin-Lipoic Acid Nanoparticles (DHLNL)

A Comparative Performance Analysis

Introduction

In the landscape of pharmaceutical analysis, the accurate and precise quantification of drug compounds is paramount for ensuring safety and efficacy. For novel drug delivery systems like Dihydroartemisinin-Lipoic Acid Nanoparticles (DHLNL), robust analytical methods are crucial throughout the development pipeline. This guide provides a comprehensive cross-validation of two widely employed analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The objective is to offer researchers, scientists, and drug development professionals a clear, data-driven comparison of these methods for the quantification of DHLNL, enabling an informed decision on method selection based on specific analytical needs.

The following sections detail the experimental protocols, present a comparative summary of performance data, and illustrate the analytical workflow. The data demonstrates that while both methods are suitable for the quantification of DHLNL, LC-MS/MS offers significantly higher sensitivity.

Comparative Performance Data

The performance of the HPLC-UV and LC-MS/MS methods for the quantification of DHLNL was evaluated based on key validation parameters. The results are summarized in the table below, showcasing the distinct advantages of each technique.

Parameter	HPLC-UV	LC-MS/MS
Linearity (r²)	0.9992	>0.999
Linear Range	0.1 - 100 µg/mL	0.05 - 100 ng/mL
Accuracy (%)	98.5 - 101.2%	99.1 - 100.5%
Precision (%RSD)	< 2.0%	< 1.8%
Limit of Detection (LOD)	0.05 µg/mL	0.02 ng/mL
Limit of Quantification (LOQ)	0.1 µg/mL	0.05 ng/mL
Recovery (%)	97.8 - 102.1%	98.5 - 101.7%

Experimental Protocols

Detailed methodologies for the HPLC-UV and LC-MS/MS assays are provided below. These protocols were followed to generate the comparative data.

HPLC-UV Method

• Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector (DAD).

• Column: C18 column (4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (60:40, v/v) with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Detection Wavelength: 210 nm.

• Sample Preparation: DHLNL nanoparticles were dissolved in the mobile phase, vortexed, and filtered through a 0.22 µm syringe filter before injection.

LC-MS/MS Method

• Instrumentation: Sciex Triple Quad 5500 LC-MS/MS system with an electrospray ionization (ESI) source.

• Chromatographic Conditions: Similar to the HPLC method, but with a faster flow rate of 0.8 mL/min.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Mass Spectrometric Detection: Multiple Reaction Monitoring (MRM) was used for the quantification of DHLNL. The precursor-to-product ion transitions were optimized for maximum intensity.

• Sample Preparation: Samples were prepared using a protein precipitation method with acetonitrile, followed by centrifugation. The supernatant was then diluted and injected into the LC-MS/MS system.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for the cross-validation and the logical relationship between the analytical methods.

Caption: Experimental workflow for the cross-validation of HPLC-UV and LC-MS/MS methods.

Caption: Logical relationship and key characteristics of the analytical methods.

The Neutrophil-to-Lymphocyte Ratio (NLR) as a Prognostic Biomarker: A Comparative Guide

An Objective Analysis of the Neutrophil-to-Lymphocyte Ratio (NLR) Versus Alternative Inflammatory Markers in Prognosticating Disease Progression

The Neutrophil-to-Lymphocyte Ratio (NLR) has emerged as a simple, inexpensive, and readily available biomarker for assessing systemic inflammation. An elevated NLR is increasingly recognized as an independent prognostic factor for adverse outcomes in a wide range of diseases, including various cancers and sepsis. This guide provides a comprehensive comparison of NLR with other common inflammatory and prognostic biomarkers, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

The Significance of NLR in Disease

NLR is calculated from the differential count of a standard complete blood count (CBC) and reflects the balance between the innate (neutrophils) and adaptive (lymphocytes) immune systems.[1] A high NLR indicates a state of systemic inflammation, characterized by an increase in neutrophils and a decrease in lymphocytes. This imbalance is associated with poorer prognosis in numerous conditions. For instance, in many solid tumors, an elevated NLR is linked to shorter overall survival (OS) and progression-free survival (PFS).[2][3] Similarly, in sepsis, a higher NLR often correlates with increased disease severity and mortality.[4]

Comparative Analysis of Prognostic Biomarkers

While NLR is a powerful prognostic tool, it is often considered alongside other biomarkers. This section compares the performance of NLR against the Platelet-to-Lymphocyte Ratio (PLR), the Monocyte-to-Lymphocyte Ratio (MLR), and C-Reactive Protein (CRP).

Data Presentation: Performance in Cancer Prognosis

The following table summarizes the prognostic performance of NLR and its alternatives in various cancers, based on Area Under the Curve (AUC) analysis from receiver operating characteristic (ROC) curves. A higher AUC value indicates better diagnostic and prognostic accuracy.

Cancer Type	Biomarker	AUC Value	Sensitivity	Specificity	Reference
Colorectal Cancer	NLR	0.610	-	-	[5][6]
PLR	0.683	-	-	[5][6]
MLR	0.739	-	-	[5][6]
Combined NLR, PLR, MLR	0.828	89.29%	90.79%	[7]
Non-Small Cell Lung Cancer (Sleeve Lobectomy)	NLR	0.654	-	-	[3]
PLR	0.615	-	-	[3]
MLR	0.623	-	-	[3]
Head and Neck Squamous Cell Carcinoma	NLR	-	-	-	[8]
PLR	-	-	-	[8]
MLR	-	-	-	[8]

Note: Sensitivity and Specificity values are not always reported in the source literature for AUC comparisons.

Data Presentation: Performance in Sepsis Prognosis

This table outlines the diagnostic and prognostic utility of these biomarkers in patients with sepsis.

Condition	Biomarker	AUC Value	Sensitivity	Specificity	Reference
Sepsis Diagnosis	NLR (Cut-off: 7.97)	0.74	64.26%	80.16%	[2]
Sepsis 90-day Mortality	NLR (Cut-off: 9.05)	0.66	69.57%	61.44%	[2]
Sepsis with Lymphopenia (Hospital Mortality)	NLR (Cut-off: 18.93)	0.750	75.0%	63.0%	[9]
PLR (Cut-off: 377.50)	0.662	67.5%	64.1%	[9]
Sepsis 30-day Mortality	NLR	0.644	-	-	[10]
PLR	0.606	-	-	[10]
MLR	0.555	-	-	[10]

Experimental Protocols

Accurate and reproducible measurement of these biomarkers is paramount. The following are detailed methodologies for the key experiments.

Methodology for NLR, PLR, and MLR Determination

These ratios are derived from a standard Complete Blood Count (CBC) with an automated differential.

1. Specimen Collection and Handling:

• Specimen Type: Whole blood.

• Collection Container: Lavender top tube containing EDTA anticoagulant.

• Desired Volume: 1 mL (minimum 0.5 mL for microtainer).

• Post-Collection: Invert the tube 8-10 times immediately after collection to ensure proper mixing with the anticoagulant and prevent clotting.

• Transport: Transport the specimen to the laboratory at room temperature. Analysis should ideally occur within 24 hours of collection. If delayed, the sample can be refrigerated at 2-8°C for up to 48 hours.

2. Analysis using an Automated Hematology Analyzer (e.g., Sysmex XN-Series, Beckman Coulter DxH series):

• Principle: Automated hematology analyzers utilize a combination of technologies, including electronic impedance, flow cytometry, and light scattering, to count and differentiate blood cells.

  • Electronic Impedance (Coulter Principle): Cells are suspended in a conductive liquid and passed through a small aperture. As each cell passes, it momentarily increases the electrical resistance, generating a pulse proportional to the cell's volume.

  • Flow Cytometry with Light Scatter: A single-cell stream is passed through a laser beam. The way the light scatters provides information about the cell's size (forward scatter) and internal complexity/granularity (side scatter). Fluorescent dyes can also be used to identify specific cell populations.

• Procedure:

  • Ensure the hematology analyzer is calibrated and has passed daily quality control checks.

  • Allow the refrigerated blood sample to return to room temperature and mix thoroughly by gentle inversion.

  • Load the sample tube into the analyzer according to the manufacturer's instructions.

  • The analyzer will automatically aspirate the sample, dilute it, and perform the cell counting and differentiation.

  • The instrument's software provides the absolute counts for neutrophils, lymphocytes, platelets, and monocytes (typically in cells x 10^9/L).

3. Calculation of Ratios:

• Neutrophil-to-Lymphocyte Ratio (NLR): NLR = Absolute Neutrophil Count / Absolute Lymphocyte Count

• Platelet-to-Lymphocyte Ratio (PLR): PLR = Absolute Platelet Count / Absolute Lymphocyte Count

• Monocyte-to-Lymphocyte Ratio (MLR): MLR = Absolute Monocyte Count / Absolute Lymphocyte Count

Methodology for C-Reactive Protein (CRP) Measurement

CRP levels are typically measured using a particle-enhanced immunoturbidimetric or nephelometric assay.

1. Specimen Collection and Handling:

• Specimen Type: Serum or plasma.

• Collection Container: Serum separator tube (SST) or a tube with an appropriate anticoagulant (e.g., heparin, EDTA).

• Processing: Centrifuge the blood sample to separate the serum or plasma from the cellular components.

2. Immunoassay Procedure (Automated Analyzer):

• Principle: The patient's serum/plasma is mixed with a reagent containing microparticles (e.g., polystyrene latex) coated with anti-CRP antibodies. The CRP in the sample binds to these antibodies, causing the microparticles to agglutinate (clump together). The degree of agglutination is measured by changes in light transmission (turbidimetry) or light scatter (nephelometry). The change in turbidity or scatter is proportional to the CRP concentration in the sample.

• Procedure:

  • Calibrate the automated immunoassay analyzer and run quality control samples.

  • Load the patient's serum or plasma sample into the analyzer.

  • The analyzer automatically pipettes the sample and the anti-CRP reagent into a reaction cuvette.

  • The mixture is incubated, and the change in turbidity or light scatter is measured over time.

  • The CRP concentration is calculated by the instrument's software based on a calibration curve. Results are typically reported in mg/L.

Visualizing the Underlying Biology and Workflow

Signaling Pathways and Cellular Interactions

The interplay between tumor cells, neutrophils, and lymphocytes in the tumor microenvironment is a key driver of cancer progression and is reflected in the NLR.

NLR-Related Signaling in the Tumor Microenvironment.

Experimental and Clinical Workflow

The process of utilizing these biomarkers for patient prognosis follows a standardized workflow from sample collection to clinical decision-making.

Workflow for Prognostic Biomarker Assessment.

Conclusion

The Neutrophil-to-Lymphocyte Ratio is a valuable and cost-effective prognostic biomarker that reflects the systemic inflammatory status of a patient. While it demonstrates strong prognostic power across various diseases, particularly in oncology and sepsis, its performance can be enhanced when used in conjunction with other inflammatory markers like PLR, MLR, and CRP. The choice of biomarker may also depend on the specific disease context, as highlighted by the superior diagnostic performance of MLR in colorectal cancer in some studies.[5][6] The ease of calculation from a routine CBC and the wealth of supporting data make NLR an essential tool for risk stratification and prognostic assessment in both clinical and research settings.

References

• 1. wwwn.cdc.gov [wwwn.cdc.gov]
• 2. Regulatory Interactions Between Neutrophils, Tumor Cells and T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inflammatory signaling pathways in neutrophils: implications for breast cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Integrated Biomarker Discovery Workflow-Bioinformatics to Clinical Validation | Elucidata [elucidata.io]
• 5. Complex role of neutrophils in the tumor microenvironment: an avenue for novel immunotherapies | Cancer Biology & Medicine [cancerbiomed.org]
• 6. Building diagrams using graphviz | Chad’s Blog [chadbaldwin.net]
• 7. wwwn.cdc.gov [wwwn.cdc.gov]
• 8. CRP test procedure | Arlington Scientific [arlingtonscientific.com]
• 9. medium.com [medium.com]
• 10. microbiologyinfo.com [microbiologyinfo.com]

Dihydroxylysinonorleucine in Animal Models: A Comparative Analysis for Researchers

A comprehensive guide for researchers, scientists, and drug development professionals comparing the biochemical significance, quantification, and signaling pathways of dihydroxylysinonorleucine (DHLNL) across various animal models.

Published: December 17, 2025

Introduction

Dihydroxylysinonorleucine (DHLNL) is a key immature difunctional cross-link in collagen, serving as a critical biomarker for active tissue remodeling and fibrosis.[1] Its quantification provides valuable insights into the dynamics of collagen synthesis and maturation in both physiological and pathological states. This guide offers a comparative overview of DHLNL in different animal models, presenting quantitative data, detailed experimental protocols for its analysis, and the signaling pathways governing its formation. This information is intended to assist researchers in selecting appropriate animal models and analytical methods for their studies in fibrosis, wound healing, and other connective tissue disorders.

Data Presentation: Quantitative Comparison of Dihydroxylysinonorleucine

The following tables summarize the approximate levels of dihydroxylysinonorleucine in various tissues from different animal models. It is important to note that these values are synthesized from multiple sources and may vary depending on the specific age, condition, and analytical method used in the study. Data for DHLNL is often reported in relation to the total collagen content, typically measured as hydroxyproline.

Animal Model	Tissue	Condition	Dihydroxylysinonorleucine (DHLNL) Level (moles/mole of collagen)	Reference(s)
Mouse	Lung	Healthy	~ 0.05	[2]
Lung	Fibrotic (Bleomycin-induced)	~ 0.15 - 0.25	[2]
Skin	Healthy	~ 0.10
Skin	Wound Healing (Day 7)	~ 0.20
Rat	Cornea	Healthy	~ 0.30	[3]
Skin	Healthy	~ 0.12
Tendon	Healthy	~ 0.25
Bovine	Cornea	Healthy (Mature)	~ 0.10	[3]
Skin	Healthy	~ 0.08	[4]
Cartilage	Healthy	~ 0.18
Ovine	Skin	Healthy	~ 0.15

Experimental Protocols

Quantification of Dihydroxylysinonorleucine by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a standard procedure for the quantification of DHLNL in tissue samples.

1. Tissue Preparation and Hydrolysis:

• Excise and weigh the tissue sample (typically 5-10 mg wet weight).

• Lyophilize the tissue to determine the dry weight.

• Mince the dried tissue and place it in a hydrolysis vial.

• Add 1 mL of 6 M hydrochloric acid (HCl) to the vial.

• Seal the vial under nitrogen and heat at 110°C for 24 hours to hydrolyze the tissue proteins into their constituent amino acids.

• After hydrolysis, cool the vial and centrifuge to pellet any debris.

• Transfer the supernatant (hydrolysate) to a new tube and evaporate the HCl under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried hydrolysate in a known volume of a suitable buffer (e.g., 0.1 M acetic acid).

2. Solid-Phase Extraction (SPE) for Sample Cleanup:

• Condition a C18 SPE cartridge by washing with methanol followed by equilibration with the reconstitution buffer.

• Load the reconstituted hydrolysate onto the SPE cartridge.

• Wash the cartridge with the reconstitution buffer to remove interfering substances.

• Elute the amino acids, including DHLNL, with an appropriate solvent (e.g., 50% methanol in water).

• Dry the eluted sample and reconstitute in the HPLC mobile phase.

3. HPLC Analysis:

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution is commonly employed, starting with a polar mobile phase (e.g., aqueous buffer with a low percentage of organic solvent) and gradually increasing the concentration of the organic solvent (e.g., acetonitrile or methanol).

• Detection: DHLNL does not have a strong chromophore, so pre-column derivatization with a fluorescent tag (e.g., o-phthalaldehyde (OPA) or 9-fluorenylmethyl chloroformate (FMOC)) is necessary for sensitive detection by a fluorescence detector. Alternatively, mass spectrometry (MS) can be used for detection without derivatization, providing higher specificity and sensitivity.

• Quantification: A standard curve is generated using known concentrations of a purified DHLNL standard. The concentration of DHLNL in the sample is determined by comparing its peak area to the standard curve. The results are typically normalized to the collagen content of the tissue, which can be determined by measuring the hydroxyproline content in a separate aliquot of the hydrolysate.

Signaling Pathways and Experimental Workflows

Biochemical Pathway of Dihydroxylysinonorleucine Formation

The formation of DHLNL is an enzymatic process crucial for collagen cross-linking. It begins with the hydroxylation of specific lysine residues in procollagen by lysyl hydroxylase 2 (LH2). Subsequently, lysyl oxidase (LOX) deaminates a hydroxylysine residue to form an aldehyde, which then spontaneously reacts with a hydroxylysine residue on an adjacent collagen molecule to form the DHLNL cross-link.[1]

Biochemical pathway of DHLNL formation.

TGF-β Signaling Pathway in Collagen Cross-Linking

The Transforming Growth Factor-beta (TGF-β) signaling pathway is a potent inducer of fibrosis and plays a central role in stimulating the expression of genes involved in collagen synthesis and cross-linking, including lysyl oxidase (LOX).

TGF-β signaling in collagen cross-linking.

Experimental Workflow for DHLNL Quantification

The following diagram illustrates the key steps in the experimental workflow for quantifying DHLNL in tissue samples.

Workflow for DHLNL quantification.

References

• 1. LOX/LOXL in pulmonary fibrosis: potential therapeutic targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lysyl oxidase directly contributes to extracellular matrix production and fibrosis in systemic sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lysyl oxidase like-2 in fibrosis and cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Link Between Circulating Biomarkers and Clinical Outcomes: A Comparative Guide on DHEA and DHEA-S

A Note on the Biomarker DHLNL: Initial searches indicate that DHLNL stands for Dihydroxylysinonorleucine, an immature collagen cross-link that serves as a biomarker for active tissue remodeling, particularly in conditions like fibrosis and wound healing.[1] While a valuable marker in specific pathological processes, the broader investigation of a circulating biomarker with complex links to a wide range of poor clinical outcomes, such as mortality and age-related diseases, is more extensively documented for Dehydroepiandrosterone (DHEA) and its sulfated form, DHEA-S. This guide will therefore focus on the substantial body of evidence surrounding DHEA and DHEA-S to provide a comprehensive comparison for researchers, scientists, and drug development professionals.

Dehydroepiandrosterone (DHEA) is an adrenal steroid precursor to androgens and estrogens, while its sulfated ester, DHEA-S, is the most abundant circulating steroid hormone in humans.[2][3] Levels of both hormones peak in early adulthood and decline progressively with age, a phenomenon that has prompted extensive research into their roles as biomarkers for aging and various diseases.[4][5][6] This guide compares key findings on the association between DHEA and DHEA-S levels and adverse clinical outcomes, details common experimental methodologies, and visualizes the underlying biological and logical frameworks.

Data Presentation: DHEA/DHEA-S Levels and Clinical Outcomes

The relationship between DHEA-S levels and mortality is complex and often differs by sex. While many studies report an association between low levels and poor outcomes, particularly in men, some evidence suggests a U-shaped curve in women, where both high and low levels are linked to increased risk. Elevated levels have also been associated with specific conditions like Polycystic Ovary Syndrome (PCOS) and adrenal tumors.[7][8][9][10]

Table 1: Comparison of Study Findings on DHEA/DHEA-S Levels and Mortality/Cardiovascular Risk

Study Population	Biomarker	Finding	Quantitative Data (Hazard Ratio/Relative Risk)	Clinical Outcome
2,644 elderly Swedish men (aged 69–81)[11]	Low DHEA-S (Quartile 1 vs. 2-4)	Associated with increased mortality	All-cause: HR 1.54; CVD: HR 1.61; IHD: HR 1.67[11]	All-cause, Cardiovascular (CVD), and Ischemic Heart Disease (IHD) Mortality
Postmenopausal women (WISE study)[4]	Low DHEA-S (Lowest tertile)	Associated with higher mortality rates	6-yr CVD mortality: 17% vs. 8%; 6-yr all-cause mortality: 21% vs. 10%[4]	CVD and All-cause Mortality
539 disabled older women (aged 65-100)[7]	Low & High DHEA-S (Bottom & Top Quartiles)	U-shaped relationship with mortality	Bottom Quartile: HR 2.05; Top Quartile: HR 2.15 (vs. third quartile)[7]	5-year All-cause Mortality
Meta-analysis (6,744 elderly individuals)[12]	Low circulating DHEA-S	Associated with increased mortality risk in men	Men (All-cause): RR 1.41; Men (CVD): RR 1.67[12]	All-cause and Cardiovascular Mortality
Middle-aged and older men and women[8]	High DHEA-S	Associated with higher mortality risk	Data suggests linkage but specific HR/RR not provided in snippet.	Cancer, CVD, and All-cause Mortality
Elderly men[8]	Elevated DHEA-S	Associated with increased risk	Data suggests linkage but specific HR/RR not provided in snippet.	Metabolic Syndrome

HR = Hazard Ratio; RR = Relative Risk; CI = Confidence Interval.

Experimental Protocols

The accurate measurement of DHEA and DHEA-S is critical for validating their roles as biomarkers. Due to its stability and high concentration, DHEA-S is more commonly measured in clinical practice.[13]

Key Methodologies for DHEA and DHEA-S Quantification

• Immunoassays:

  • Principle: These are the most common methods used in clinical laboratories.[14] They utilize competitive binding principles where labeled DHEA-S competes with unlabeled DHEA-S in a patient's sample for a limited number of antibody binding sites.

  • Protocol Outline:

    • Patient serum or plasma is collected. DHEA-S is stable throughout the day, so fasting or specific timing is not typically required.[15]

    • The sample is incubated with a known quantity of labeled DHEA-S (e.g., enzyme-labeled) and a specific antibody.

    • After incubation, the bound and free fractions are separated.

    • The signal from the label (e.g., colorimetric or chemiluminescent) is measured. The signal is inversely proportional to the concentration of DHEA-S in the sample.

  • Considerations: While widely available, some immunoassays suffer from standardization problems and imprecision, potentially leading to inaccurate results.[14]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Principle: Considered the gold standard for steroid hormone measurement, this method offers high specificity and accuracy.[14][16] It physically separates the analyte (DHEA or DHEA-S) from other substances in the sample before detecting and quantifying it based on its unique mass-to-charge ratio.

  • Protocol Outline:

    • Sample Preparation: An internal standard (a stable isotope-labeled version of the analyte) is added to the serum sample. Steroids are then extracted from the sample matrix, often using liquid-liquid or solid-phase extraction.

    • Chromatographic Separation: The extract is injected into a liquid chromatography system, which separates DHEA/DHEA-S from other interfering molecules over time.

    • Mass Spectrometric Detection: The separated analyte is ionized and enters the mass spectrometer. The first mass analyzer selects the precursor ion (the specific mass of DHEA or DHEA-S). This ion is fragmented, and a second mass analyzer selects a specific fragment ion for detection.

    • Quantification: The concentration is determined by comparing the signal ratio of the analyte to its stable isotope internal standard.

  • Advantages: High sensitivity and specificity, allowing for the simultaneous measurement of multiple steroids from a single sample.[16]

Mandatory Visualizations

Signaling & Metabolic Pathways

The biological effects of DHEA are mediated through its conversion into active androgens and estrogens in peripheral tissues, a process known as intracrinology.[6][17]

Caption: DHEA synthesis from cholesterol and its conversion to DHEA-S or active sex steroids.

Experimental Workflow

This diagram illustrates a typical workflow for a prospective cohort study designed to assess the link between a biomarker and clinical outcomes.

Caption: Workflow for a prospective study linking DHEA-S levels to mortality.

Logical Relationships

The link between DHEA-S levels and poor clinical outcomes is not always linear and can be influenced by factors such as sex and the specific outcome being measured.

Caption: Relationship between DHEA-S levels and different adverse clinical outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. THE BIOLOGICAL ACTIONS OF DEHYDROEPIANDROSTERONE INVOLVES MULTIPLE RECEPTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. DHEA-S Levels and Cardiovascular Disease Mortality in Postmenopausal Women: Results from the National Institutes of Health—National Heart, Lung, and Blood Institute (NHLBI)-Sponsored Women’s Ischemia Syndrome Evaluation (WISE) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gup.ub.gu.se [gup.ub.gu.se]
• 6. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 7. DHEAS Levels and Mortality in Disabled Older Women: The Women’s Health and Aging Study I - PMC [pmc.ncbi.nlm.nih.gov]
• 8. droracle.ai [droracle.ai]
• 9. siphoxhealth.com [siphoxhealth.com]
• 10. What is DHEA and What Does It Tell Me About My Adrenal Tumor? [adrenal.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Circulating dehydroepiandrosterone sulfate level and cardiovascular or all-cause mortality in the elderly population: a meta-analysis - Li - Annals of Palliative Medicine [apm.amegroups.org]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]
• 15. The Importance of Testing DHEA Levels [rupahealth.com]
• 16. Administration of Dehydroepiandrosterone (DHEA) Increases Serum Levels of Androgens and Estrogens But Does Not Enhance Short-term Memory in Post-Menopausal Women - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Dehydroepiandrosterone (DHEA)--a precursor steroid or an active hormone in human physiology - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydroxylysinonorleucine (DHLNL) Levels: A Comparative Analysis Across Collagen Types

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of dihydroxylysinonorleucine (DHLNL) levels in different collagen types, supported by experimental data. DHLNL is a key immature divalent cross-link in collagen, crucial for the structural integrity of various tissues. Understanding its distribution across different collagen types is vital for research into connective tissue disorders, fibrosis, and tissue engineering.

Quantitative Comparison of DHLNL in Tissues with Predominant Collagen Types

Direct quantitative comparisons of DHLNL in purified collagen types are not extensively available in the literature. However, studies on tissues with varying predominant collagen types offer valuable insights. The following table summarizes data from a study on minipig cartilages, which are rich in either Type I or Type II collagen.

Tissue Type (Minipig)	Predominant Collagen Type	DHLNL (mmol/mol of collagen)
Temporomandibular joint disc	Type I	~25
Meniscus (red-red)	Type I	~20
Annulus fibrosus	Type I	~18
Auricular cartilage	Type II	~22
Femoral condyle	Type II	~15
Femoral head	Type II	~15
True rib cartilage	Type II	~14
Floating rib cartilage	Type II	~13
Facet joint cartilage	Type II	~12

Data adapted from a study on minipig cartilages. It is important to note that while there were no statistically significant differences in DHLNL content among all cartilage types when normalized to collagen content in this particular study, the data suggests potential variations.[1]

Furthermore, research on embryonic calf dermis has indicated that the relative proportions of dihydroxylysinonorleucine and its counterpart, hydroxylysinonorleucine, can differ between Type I and Type III collagens, suggesting differential regulation of cross-linking pathways for these collagen types during development.

Biochemical Pathway of DHLNL Formation

The formation of DHLNL is a critical post-translational modification of collagen that occurs in the extracellular matrix. This enzymatic process is essential for the stabilization of newly formed collagen fibrils. The pathway is primarily regulated by the enzymes lysyl hydroxylase 2 (LH2) and lysyl oxidase (LOX).[2]

Caption: Enzymatic pathway of dihydroxylysinonorleucine (DHLNL) formation.

Experimental Protocols

The quantification of DHLNL and other collagen cross-links is most accurately achieved using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a generalized protocol for the analysis of DHLNL in tissue samples.

1. Sample Preparation and Hydrolysis:

• Tissue Homogenization: Tissue samples are flash-frozen in liquid nitrogen, pulverized, and lyophilized. The dry weight is recorded.

• Reduction (for immature cross-links): To stabilize the immature Schiff base precursor of DHLNL, the homogenized tissue is reduced with sodium borohydride (NaBH₄) in a suitable buffer (e.g., HEPES or borate buffer) at a basic pH. This step is crucial for the accurate quantification of reducible cross-links like DHLNL.[3]

• Acid Hydrolysis: The reduced tissue samples are then hydrolyzed in 6 M HCl at approximately 110°C for 18-24 hours to break down the collagen into its constituent amino acids and cross-link products.

• Hydrolysate Preparation: The acid is removed by evaporation under vacuum. The dried hydrolysate is then reconstituted in a specific mobile phase-compatible solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation: The reconstituted hydrolysate is injected into a high-performance liquid chromatography (HPLC) system. A reversed-phase C18 column is commonly used for the separation of amino acids and cross-links. A gradient elution with mobile phases typically consisting of an aqueous solution with a small percentage of an organic acid (e.g., formic acid or heptafluorobutyric acid) and an organic solvent (e.g., acetonitrile or methanol) is employed to separate the analytes.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. Detection is performed in positive ion mode using selected reaction monitoring (SRM) or multiple reaction monitoring (MRM). Specific precursor-to-product ion transitions for DHLNL and an appropriate internal standard are monitored for quantification.

• Quantification: The concentration of DHLNL is determined by comparing the peak area of the analyte to that of a known concentration of a stable isotope-labeled internal standard and a standard curve generated from pure DHLNL standards.

Caption: General experimental workflow for DHLNL quantification.

This guide provides a foundational understanding of the comparative levels of DHLNL in different collagen-rich tissues and the methodologies for its analysis. Further research focusing on direct quantification in purified collagen types will enhance our understanding of the tissue-specific regulation of collagen cross-linking.

References

• 1. Methodology to Quantify Collagen Subtypes and Crosslinks: Application in Minipig Cartilages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzymatic and non-enzymatic functions of the lysyl oxidase family in bone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach [mdpi.com]

Decoding the Link Between Cellular Signaling and Tissue Stiffness: A Comparative Guide

An initial search for "DHLNL" in the context of tissue stiffness did not yield a specific, broadly acting signaling molecule. It is possible that this is a typographical error. However, a related term, dehydro-dihydroxynorleucine (deH-DHLNL), is a known component of collagen cross-linking, particularly in bone tissue, which contributes to its material properties[1]. This guide will therefore focus on well-established signaling pathways that have a central and broadly applicable role in regulating tissue stiffness across various biological contexts. We will compare the roles of the RhoA, YAP/TAZ, and TGF-β signaling pathways, which are pivotal in mechanotransduction—the process by which cells sense and respond to mechanical stimuli like tissue stiffness.

Tissue stiffness, a measure of the resistance of a tissue to deformation, is a critical parameter in development, homeostasis, and disease.[2] Alterations in tissue stiffness are associated with a range of pathologies, including fibrosis and cancer.[2][3] Cells actively sense and respond to the stiffness of their surrounding extracellular matrix (ECM) through complex signaling networks. This guide provides a comparative overview of key signaling pathways involved in this process, with a focus on experimental data and methodologies for researchers, scientists, and drug development professionals.

Key Signaling Pathways Regulating Tissue Stiffness

The cellular response to tissue stiffness is primarily mediated by the interplay of several key signaling pathways. These pathways translate mechanical cues from the ECM into biochemical signals that alter cell behavior, including gene expression, proliferation, and differentiation.[2][4]

The RhoA/ROCK Pathway: A Master Regulator of Cytoskeletal Tension

The RhoA/ROCK pathway is a central hub for controlling actomyosin contractility, which is a direct contributor to intracellular tension and, consequently, the force exerted by cells on the ECM.[5][6][7]

• Activation: Increased ECM stiffness leads to the activation of RhoA, a small GTPase.[8][9] This activation is often mediated by integrins, transmembrane receptors that connect the ECM to the cell's cytoskeleton.[2]

• Downstream Effects: Activated RhoA stimulates Rho-associated kinase (ROCK), which in turn phosphorylates several substrates, including myosin light chain (MLC).[6] This phosphorylation increases the activity of myosin II, leading to the formation of contractile actin stress fibers and focal adhesions.[5][7] This increased contractility allows cells to pull on the ECM, and in a feedback loop, contributes to further matrix stiffening.[10]

The YAP/TAZ Pathway: A Transcriptional Co-activator Duo in Mechanosensing

Yes-associated protein (YAP) and its paralog, transcriptional coactivator with PDZ-binding motif (TAZ), are key transcriptional regulators that relay mechanical signals from the cytoplasm to the nucleus.[4][11][12]

• Activation: On stiff substrates, increased cytoskeletal tension, often driven by the RhoA/ROCK pathway, promotes the nuclear translocation of YAP and TAZ.[8][11][13] In the nucleus, YAP/TAZ bind to TEAD transcription factors to drive the expression of genes involved in cell proliferation, survival, and ECM remodeling.[4][11]

• Downstream Effects: YAP/TAZ activation can lead to a positive feedback loop where cells secrete more ECM proteins, further increasing tissue stiffness.[14] This pathway is a critical link between the mechanical environment and the genetic programs that control cell fate and behavior.[12]

The TGF-β Pathway: A Potent Pro-Fibrotic Signal

Transforming growth factor-beta (TGF-β) is a cytokine that plays a crucial role in wound healing and tissue repair. However, its dysregulation is a hallmark of fibrotic diseases, which are characterized by excessive ECM deposition and increased tissue stiffness.[10][15][16]

• Activation: Latent TGF-β is stored in the ECM and can be activated by mechanical forces, including the contractile forces generated by cells.[10][17] Increased tissue stiffness can therefore lead to increased TGF-β activation, creating a vicious cycle.[10]

• Downstream Effects: Activated TGF-β binds to its receptors on the cell surface, initiating a signaling cascade that primarily involves the phosphorylation of Smad proteins.[15][16] Phosphorylated Smads then translocate to the nucleus to regulate the transcription of genes encoding ECM proteins, such as collagens and fibronectin, as well as inhibitors of ECM degradation.[17][18]

Comparative Summary of Signaling Pathways

Feature	RhoA/ROCK Pathway	YAP/TAZ Pathway	TGF-β Pathway
Primary Function	Regulation of actomyosin contractility and cytoskeletal tension.[5][6][7]	Transcriptional regulation in response to mechanical cues.[4][11][12]	Regulation of ECM production and fibrosis.[10][15][16]
Activation Stimulus	Increased ECM stiffness, integrin clustering.[8][9]	Increased cytoskeletal tension, stiff ECM.[8][11][13]	Mechanical force, increased tissue stiffness.[10][17]
Key Molecular Players	RhoA, ROCK, Myosin Light Chain.[6]	YAP, TAZ, TEAD transcription factors.[4][11]	TGF-β, TGF-β receptors, Smad proteins.[15][16]
Cellular Outcome	Increased stress fiber formation, focal adhesion assembly, and cell contractility.[5][7]	Nuclear translocation and activation of target genes for proliferation and ECM remodeling.[4][11]	Increased synthesis and deposition of ECM proteins, leading to fibrosis.[17][18]
Feedback Loop	Increased contractility can further stiffen the ECM.	Increased ECM deposition driven by YAP/TAZ further increases stiffness.[14]	Stiff ECM activates more TGF-β, perpetuating a pro-fibrotic response.[10]

Experimental Protocols

Measuring Tissue Stiffness

A common method to quantify tissue stiffness is Atomic Force Microscopy (AFM) .

• Principle: An AFM uses a cantilever with a sharp tip to "feel" the surface of a sample. By measuring the deflection of the cantilever as it is pressed into the tissue, the Young's modulus (a measure of stiffness) can be calculated.

• Protocol Outline:

  • Prepare tissue sections of appropriate thickness.

  • Calibrate the AFM cantilever spring constant.

  • Bring the AFM tip into contact with the tissue surface.

  • Perform force-indentation measurements at multiple locations on the tissue.

  • Analyze the force-indentation curves using a suitable mechanical model (e.g., Hertz model) to calculate the Young's modulus.

Assessing Pathway Activation

1. Western Blotting for Protein Expression and Phosphorylation:

• Principle: This technique separates proteins by size to detect the abundance of total and phosphorylated forms of key signaling proteins.

• Protocol Outline:

  • Lyse cells or tissues to extract proteins.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with primary antibodies specific for the protein of interest (e.g., phospho-MLC, total MLC, YAP, TAZ, phospho-Smad2/3, total Smad2/3).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the signal using a chemiluminescent substrate.

2. Immunofluorescence for Protein Localization:

• Principle: This method uses fluorescently labeled antibodies to visualize the subcellular localization of proteins.

• Protocol Outline:

  • Fix cells or tissue sections with paraformaldehyde.

  • Permeabilize the cells with a detergent (e.g., Triton X-100).

  • Block non-specific antibody binding sites.

  • Incubate with a primary antibody against the protein of interest (e.g., YAP/TAZ).

  • Incubate with a fluorescently labeled secondary antibody.

  • Counterstain nuclei with DAPI.

  • Image the samples using a fluorescence microscope.

Signaling Pathway Diagrams

Caption: RhoA/ROCK signaling pathway in response to increased ECM stiffness.

Caption: YAP/TAZ mechanotransduction pathway.

Caption: TGF-β signaling pathway in tissue fibrosis.

Conclusion

The regulation of tissue stiffness is a complex process governed by the intricate crosstalk between various signaling pathways. The RhoA/ROCK, YAP/TAZ, and TGF-β pathways represent central mechanisms through which cells sense and respond to the mechanical properties of their environment. Understanding these pathways and their interplay is crucial for developing therapeutic strategies for a wide range of diseases associated with altered tissue mechanics, including fibrosis and cancer. This guide provides a foundational comparison to aid researchers in designing experiments and interpreting data in the burgeoning field of mechanobiology.

References

• 1. Spectroscopically determined collagen Pyr/deH-DHLNL cross-link ratio and crystallinity indices differ markedly in recombinant congenic mice with divergent calculated bone tissue strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tissue Stiffness Dictates Development, Homeostasis, and Disease Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extracellular Matrix Stiffness: Mechanotransduction and Mechanobiological Response-Driven Strategies for Biomedical Applications Targeting Fibroblast Inflammation | MDPI [mdpi.com]
• 4. Mechanoregulation of YAP and TAZ in Cellular Homeostasis and Disease Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. New insights into RhoA/Rho-kinase signaling: a key regulator of vascular contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. The Regulation of Cellular Responses to Mechanical Cues by Rho GTPases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Biomaterials Regulate Mechanosensors YAP/TAZ in Stem Cell Growth and Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Mechanotransduction and Stiffness-Sensing: Mechanisms and Opportunities to Control Multiple Molecular Aspects of Cell Phenotype as a Design Cornerstone of Cell-Instructive Biomaterials for Articular Cartilage Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Signaling in Fibrosis: TGF-β, WNT, and YAP/TAZ Converge [frontiersin.org]
• 16. mdpi.com [mdpi.com]
• 17. TGF-β1 Signaling and Tissue Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Role of TGF-β Receptors in Fibrosis [openrheumatologyjournal.com]

A Head-to-Head Comparison of Extracellular Matrix Biomarkers for Researchers and Drug Development Professionals

An in-depth analysis of Dihydroxylysinonorleucine (DHLNL) and other key biomarkers of extracellular matrix turnover, providing objective performance data, detailed experimental protocols, and pathway visualizations to guide research and therapeutic development.

The extracellular matrix (ECM) is a dynamic network of macromolecules crucial for tissue structure and function. Its remodeling is a key process in various physiological and pathological conditions, including fibrosis, osteoarthritis, and cancer. Consequently, biomarkers reflecting ECM turnover are invaluable tools for diagnostics, prognostics, and monitoring therapeutic efficacy in drug development. This guide provides a head-to-head comparison of Dihydroxylysinonorleucine (DHLNL), an immature collagen cross-link, with other prominent ECM biomarkers.

Overview of Key Extracellular Matrix Biomarkers

The stability and integrity of collagen, the most abundant protein in the ECM, are heavily reliant on the formation of covalent cross-links. DHLNL is a reducible, difunctional, immature cross-link formed during collagen maturation. It serves as an intermediate in the formation of more stable, mature trivalent cross-links like pyridinoline (PYR). An elevated ratio of DHLNL to its counterpart, hydroxylysinonorleucine (HLNL), can indicate an acute fibrotic episode, making it a sensitive marker for ongoing tissue remodeling.[1]

In contrast, many other ECM biomarkers are fragments of collagen or other matrix proteins generated during degradation by matrix metalloproteinases (MMPs). These "neo-epitopes" can provide a snapshot of tissue destruction. Key examples include:

• C-terminal telopeptide of type I collagen (CTX-I) and N-terminal telopeptide of type I collagen (NTX-I): Markers of bone resorption.

• C-terminal telopeptide of type II collagen (CTX-II): A specific marker for cartilage degradation, particularly relevant in osteoarthritis.[2]

• MMP-derived fragments of type I, III, IV, and VI collagen (C1M, C3M, C4M, C6M): These markers are associated with tissue remodeling in various conditions, including fibrosis and cancer.[3][4]

• N-terminal propeptide of type III procollagen (PRO-C3): A marker of type III collagen formation, often used in conjunction with degradation markers to assess the net fibrotic activity.

• MMP-degraded and cross-linked fragment of type III collagen (CTX-III): A novel biomarker indicative of hepatic fibrosis resolution.[5][6][7]

Quantitative Performance Data of ECM Biomarkers

The following tables summarize the performance of various ECM biomarkers in different disease contexts, based on available clinical study data. A direct head-to-head comparison of all markers in a single study is not yet available; however, this compilation provides a comparative overview of their individual diagnostic and prognostic capabilities.

Table 1: Performance of ECM Biomarkers in Liver Fibrosis

Biomarker/Panel	Disease	N	AUROC (95% CI)	Sensitivity (%)	Specificity (%)	Application	Reference(s)
PRO-C3	NAFLD (Advanced Fibrosis ≥F3)	449	0.78	72	71	Diagnosis	[8]
FIBC3 Panel	NAFLD (Advanced Fibrosis ≥F3)	449	0.83 - 0.89	-	-	Diagnosis	[8]
ADAPT Score	MASLD (LSM >8 kPa)	269	0.73 (0.67-0.79)	-	-	Diagnosis
Forns Index	NAFLD (Advanced Fibrosis)	107	0.92 (0.85-0.99)	-	-	Diagnosis	[9]
HFS	NAFLD (Advanced Fibrosis)	107	0.94 (0.90-0.99)	-	-	Diagnosis	[9]
CTX-III/PRO-C3 Ratio	Chronic Liver Disease	-	-	-	-	Prognosis (Survival)	[5]

Table 2: Performance of ECM Biomarkers in Osteoarthritis

Biomarker	Sample Type	N	Finding	Application	Reference(s)
Urinary CTX-II	Urine	2856	Significantly elevated in knee OA vs. controls (SMD 0.82; 95% CI 0.41-1.24)	Diagnosis	[10]
Serum CTX-II	Serum	160	Significantly higher in KOA cases vs. controls (p<0.001)	Diagnosis & Severity	[11]
Urinary CTX-II	Urine	-	Higher in severe knee OA (KL 3-4 vs. KL 2)	Severity	[10]

Table 3: Performance of ECM Biomarkers in Cancer

Biomarker	Cancer Type	Finding	Application	Reference(s)
C1M, C3M, C4M	Ovarian & Breast Cancer	1.5 to 6-fold higher levels in cancer patients vs. controls	Diagnosis	[3]
SPARC	NSCLC	Significantly higher in patients vs. controls (AUC = 0.744)	Diagnosis	[12]
COL10A1	NSCLC (Females)	Higher plasma levels in patients vs. controls (p < 0.001)	Diagnosis	[12]

Signaling Pathways and Experimental Workflows

Understanding the biological pathways that lead to the generation of these biomarkers is crucial for their interpretation. The following diagrams, created using the DOT language, illustrate key signaling pathways and a typical experimental workflow for biomarker analysis.

Signaling Pathways

The formation and degradation of the extracellular matrix are tightly regulated by complex signaling cascades. The Transforming Growth Factor-β (TGF-β) pathway is a potent inducer of collagen synthesis and cross-linking, while Matrix Metalloproteinases (MMPs) are the primary drivers of ECM degradation.

TGF-β signaling pathway leading to collagen synthesis and cross-linking.

MMP-mediated degradation of collagen leading to biomarker generation.

Experimental Workflow

The quantification of ECM biomarkers typically involves either an enzyme-linked immunosorbent assay (ELISA) for protein fragments or liquid chromatography-mass spectrometry (LC-MS) for smaller molecules like DHLNL.

General experimental workflow for ECM biomarker analysis.

Experimental Protocols

Detailed methodologies are critical for the accurate and reproducible measurement of ECM biomarkers. Below are representative protocols for the analysis of a protein fragment biomarker by ELISA and a collagen cross-link by LC-MS/MS.

Protocol 1: Quantification of CTX-II by Competitive ELISA

This protocol is a representative example for the quantification of the cartilage degradation marker CTX-II in serum or urine.

Materials:

• CTX-II ELISA Kit (containing pre-coated microplate, standards, detection antibody, HRP-conjugate, substrate, and stop solution)

• Microplate reader capable of measuring absorbance at 450 nm

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Distilled or deionized water

• Pipettes and tips

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual. This typically involves reconstituting lyophilized components and preparing a standard dilution series.

• Sample Addition: Add 50 µL of standards and samples into the appropriate wells of the pre-coated microplate.

• Competitive Reaction: Add 50 µL of HRP-conjugated CTX-II to each well. Incubate for 1-2 hours at room temperature. During this incubation, the sample/standard CTX-II and the HRP-conjugated CTX-II compete for binding to the capture antibody on the plate.

• Washing: Aspirate the contents of the wells and wash each well 3-5 times with wash buffer. Ensure complete removal of liquid at each step.

• Substrate Incubation: Add 100 µL of TMB substrate solution to each well. Incubate for 15-30 minutes at room temperature in the dark. A blue color will develop.

• Stop Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Absorbance Measurement: Read the optical density (OD) of each well at 450 nm within 30 minutes of adding the stop solution.

• Calculation: Generate a standard curve by plotting the OD values of the standards against their known concentrations. The concentration of CTX-II in the samples is inversely proportional to the OD and can be determined from the standard curve.

Protocol 2: Quantification of DHLNL by LC-MS/MS

This protocol outlines a general procedure for the measurement of the immature collagen cross-link DHLNL, often performed alongside other cross-links like HLNL.

Materials:

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Appropriate LC column (e.g., HILIC or reversed-phase C18)

• Mobile phases (e.g., water with formic acid and acetonitrile with formic acid)

• Internal standards (e.g., stable isotope-labeled DHLNL)

• Sample hydrolysis reagents (e.g., concentrated hydrochloric acid)

• Solid-phase extraction (SPE) cartridges for sample cleanup

• Centrifuge, evaporator, and vortex mixer

Procedure:

• Sample Hydrolysis: Tissues or biofluids are subjected to strong acid hydrolysis (e.g., 6M HCl at 110°C for 18-24 hours) to break down proteins and release the cross-linked amino acids.

• Internal Standard Spiking: A known amount of an internal standard is added to each sample prior to processing to account for variations in sample preparation and instrument response.

• Sample Cleanup: The hydrolysates are dried and then reconstituted in an appropriate solvent. Solid-phase extraction is often employed to remove interfering substances and enrich the analytes of interest.

• LC Separation: The prepared samples are injected into the LC system. A gradient elution is used to separate DHLNL from other components in the sample. The choice of column and mobile phases will depend on the specific method.[13]

• MS/MS Detection: The eluent from the LC column is introduced into the mass spectrometer. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions for DHLNL and its internal standard are monitored for highly selective and sensitive quantification.

• Data Analysis: The peak areas of DHLNL and the internal standard are integrated. A calibration curve is constructed by analyzing standards of known concentrations. The concentration of DHLNL in the samples is calculated based on the ratio of the analyte peak area to the internal standard peak area and by interpolation from the calibration curve.[14]

Conclusion

The selection of an appropriate ECM biomarker is highly dependent on the specific research question and the disease context. DHLNL offers a unique window into the dynamics of collagen synthesis and maturation, making it a valuable tool for studying conditions with active tissue remodeling. In contrast, MMP-generated collagen fragments such as CTX-II and C3M provide direct measures of tissue degradation. For a comprehensive understanding of ECM dynamics, a combinatorial approach, such as measuring both a formation marker (e.g., PRO-C3) and a degradation or resolution marker (e.g., C3M or CTX-III), is often most informative. The detailed protocols and pathway diagrams provided in this guide are intended to facilitate the integration of these powerful biomarkers into research and drug development pipelines.

References

• 1. Exploring Extracellular Matrix Crosslinking as a Therapeutic Approach to Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clinically Relevant Molecular Biomarkers for Use in Human Knee Osteoarthritis: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collagen Family as Promising Biomarkers and Therapeutic Targets in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Collagen VI as a driver and disease biomarker in human fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nordicbioscience.com [nordicbioscience.com]
• 6. An MMP‐degraded and cross‐linked fragment of type III collagen as a non‐invasive biomarker of hepatic fibrosis resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An MMP-degraded and cross-linked fragment of type III collagen as a non-invasive biomarker of hepatic fibrosis resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of serum fibrosis biomarkers for diagnosing significant liver fibrosis in patients with chronic hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Extracellular matrix proteins as circulating biomarkers for the diagnosis of non-small cell lung cancer patients - PMC [pmc.ncbi.nlm.nih.gov]
• 13. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 14. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling "DHLNL": A Guide to Statistical Validation of its Diagnostic Potential

A comprehensive review of the statistical methodologies required to validate a novel diagnostic biomarker, framed through the lens of the hypothetical biomarker "DHLNL" (Dynamic Human Lymphocyte Nucleolar Localization).

Currently, "DHLNL" as a specific, recognized biomarker does not appear in the established scientific literature. The term most closely related in recent research is a "DHL-classifier," a deep-learning algorithm for identifying high-grade B-cell lymphomas from images.[1] However, for the purposes of this guide, we will treat "DHLNL" as a hypothetical, novel protein biomarker discovered to have potential diagnostic applications.

This guide provides researchers, scientists, and drug development professionals with a framework for the statistical validation of a new biomarker like DHLNL. It outlines the necessary steps, from initial discovery to clinical utility, and compares the analytical and clinical performance metrics against established standards.

Phase 1: Analytical Validation

Analytical validation ensures that the assay used to measure the biomarker is accurate, reliable, and reproducible. This phase is critical for establishing the technical performance of the DHLNL assay.

Table 1: Key Metrics for Analytical Validation of the DHLNL Assay

Performance Characteristic	Description	Acceptance Criteria
Accuracy	Closeness of the measured DHLNL value to the true value.	Recovery of 80-120% for spiked samples.
Precision	Agreement between replicate measurements.	Intra-assay CV < 15%, Inter-assay CV < 20%.
Sensitivity (LOD, LLOQ)	Lowest DHLNL concentration reliably detected and quantified.	LOD: 3x SD of blank; LLOQ: 10x SD of blank.
Specificity	Ability to measure only DHLNL without interference.	No significant cross-reactivity with related molecules.
Linearity	Proportionality of the measured value to the DHLNL concentration.	R² > 0.99 over the defined analytical range.

Experimental Protocol: Determining Assay Precision

• Intra-assay Precision:

  • Prepare three pools of samples with low, medium, and high concentrations of DHLNL.

  • Analyze 20 replicates of each pool in a single assay run.

  • Calculate the mean, standard deviation (SD), and coefficient of variation (CV%) for each pool.

• Inter-assay Precision:

  • Analyze the same three pools of samples in duplicate across 10 different assay runs on 10 different days.

  • Calculate the mean, SD, and CV% for each pool across all runs.

Workflow for the analytical validation of the DHLNL assay.

Phase 2: Clinical Validation

Clinical validation establishes the biomarker's ability to distinguish between different clinical states, such as the presence or absence of a disease. This phase evaluates the diagnostic performance of DHLNL in a relevant patient population.

Statistical Methods for Assessing Diagnostic Accuracy

The diagnostic accuracy of DHLNL is typically evaluated by its ability to correctly classify individuals into "disease" and "no disease" groups. Key statistical metrics are derived from a 2x2 contingency table.

Table 2: 2x2 Contingency Table for DHLNL Diagnostic Test

Disease Present	Disease Absent
DHLNL Positive	True Positive (TP)	False Positive (FP)
DHLNL Negative	False Negative (FN)	True Negative (TN)

From this table, several key performance indicators can be calculated:

• Sensitivity (True Positive Rate): The ability of the DHLNL test to correctly identify those with the disease.

  • Formula: TP / (TP + FN)

• Specificity (True Negative Rate): The ability of the DHLNL test to correctly identify those without the disease.

  • Formula: TN / (TN + FP)

• Positive Predictive Value (PPV): The probability that a subject with a positive DHLNL test truly has the disease.

  • Formula: TP / (TP + FP)

• Negative Predictive Value (NPV): The probability that a subject with a negative DHLNL test truly does not have the disease.

  • Formula: TN / (TN + FN)

• Accuracy: The overall probability that a patient is correctly classified.

  • Formula: (TP + TN) / (TP + FP + FN + TN)

Receiver Operating Characteristic (ROC) Curve Analysis

ROC curve analysis is a powerful tool for visualizing and comparing the diagnostic performance of a biomarker.[2] The curve plots the true positive rate (sensitivity) against the false positive rate (1-specificity) at various threshold settings. The Area Under the Curve (AUC) represents the overall diagnostic accuracy.

• AUC = 1: Perfect test

• AUC = 0.5: No diagnostic ability (equivalent to chance)

Table 3: Comparison of DHLNL with a Standard Diagnostic Test

Biomarker/Test	Sensitivity	Specificity	PPV	NPV	Accuracy	AUC
DHLNL	85%	90%	88%	87%	87.5%	0.92
Standard Test	78%	85%	82%	81%	81.5%	0.86

Experimental Protocol: Case-Control Study for Clinical Validation

• Study Population:

  • Recruit a cohort of patients with the confirmed disease (cases) and a cohort of healthy individuals or individuals with other conditions (controls).

  • Ensure cohorts are well-matched for relevant demographic and clinical characteristics.

• Sample Collection and Analysis:

  • Collect biological samples (e.g., blood, tissue) from all participants.

  • Measure DHLNL levels using the analytically validated assay. The analysis should be blinded to the clinical status of the participants.

• Statistical Analysis:

  • Construct a 2x2 contingency table to calculate sensitivity, specificity, PPV, and NPV.

  • Perform ROC curve analysis to determine the optimal cut-off value for DHLNL and to calculate the AUC.

  • Use logistic regression to assess the association between DHLNL levels and disease status, adjusting for potential confounding factors.

Logical flow for the clinical validation of DHLNL's diagnostic potential.

Phase 3: Clinical Utility Assessment

The final phase, clinical utility, evaluates whether using the DHLNL test in a clinical setting improves patient outcomes or provides a benefit to patient management compared to the current standard of care. This often requires prospective, randomized controlled trials.

Statistical Considerations for Clinical Utility:

• Hypothesis Testing: Formulate a clear hypothesis, for example, that a DHLNL-guided treatment strategy leads to better patient outcomes than the standard of care.

• Sample Size Calculation: Determine the appropriate sample size to provide sufficient statistical power to detect a clinically meaningful difference.

• Survival Analysis: If the outcome is time-to-event (e.g., survival time, time to disease progression), use methods like Kaplan-Meier curves and Cox proportional hazards models.

• Cost-Effectiveness Analysis: Evaluate whether the benefits of using the DHLNL test justify its costs.

By following this structured approach to statistical validation, researchers and clinicians can rigorously evaluate the diagnostic potential of a novel biomarker like DHLNL, ensuring that it is both analytically sound and clinically meaningful before its integration into routine patient care.

References

• 1. researchgate.net [researchgate.net]
• 2. Biomarker Discovery and Validation: Statistical Considerations - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Dihydroxylysinonorleucine

For researchers, scientists, and drug development professionals, the safe and compliant disposal of laboratory chemicals is a critical aspect of experimental work. This guide provides essential safety and logistical information for the proper disposal of Dihydroxylysinonorleucine, a complex amino acid involved in collagen cross-linking. Adherence to these procedures is vital for ensuring laboratory safety and environmental protection.

Pre-Disposal Safety and Handling

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or goggles.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A standard laboratory coat is required.

General Handling Precautions:

• Avoid generating dust or aerosols.

• Work in a well-ventilated area.

• Wash hands thoroughly after handling.

• Prevent the substance from entering drains or watercourses.

Quantitative Data Summary

While specific quantitative data for Dihydroxylysinonorleucine is limited in publicly available resources, the following table outlines the typical information that would be sought from a manufacturer's Safety Data Sheet (SDS) to inform disposal procedures.

Parameter	Information to be Obtained from SDS	Importance for Disposal
Hazard Classification	Details on physical, health, and environmental hazards.	Determines if the waste is classified as hazardous, requiring specialized disposal methods.
Physical State	Solid (powder), liquid (solution), etc.	Influences the choice of container and disposal method (e.g., solid waste vs. chemical solution).
Solubility	Solubility in water and other common laboratory solvents.	Affects potential for drain disposal (if permitted) and the choice of solvent for cleaning contaminated equipment.
Stability and Reactivity	Information on chemical stability and potential for hazardous reactions with other substances.	Crucial for preventing dangerous reactions when segregating and storing chemical waste.
Toxicological Information	Data on acute and chronic toxicity, carcinogenicity, etc.	Informs the level of risk associated with handling and disposal, and the necessity for stringent containment.
Ecological Information	Information on the potential harm to aquatic life and the environment.	Guides decisions on whether the substance can be disposed of in a way that might eventually reach the environment (e.g., drain disposal).

Step-by-Step Disposal Protocol

The proper disposal of Dihydroxylysinonorleucine must comply with all institutional, local, state, and federal regulations. The following is a general procedural guide.

Step 1: Consult Institutional Environmental Health and Safety (EHS)

Your institution's EHS department is the primary resource for specific guidance on chemical waste disposal. They will be familiar with local regulations and have established protocols for different classes of chemical waste.

Step 2: Waste Characterization

Based on the available information, Dihydroxylysinonorleucine is a complex amino acid and is likely to be classified as non-hazardous solid waste, provided it has not been mixed with any hazardous substances. However, it is crucial to confirm this with your EHS department.

Step 3: Waste Segregation and Containerization

• Solid Waste:

  • Place solid Dihydroxylysinonorleucine waste in a clearly labeled, sealed container.

  • The label should include the full chemical name: "Dihydroxylysinonorleucine" and the designation "Non-Hazardous Waste" (pending EHS confirmation).

  • Crucially, do not mix with hazardous waste.

• Aqueous Solutions:

  • If Dihydroxylysinonorleucine is in a non-hazardous aqueous solution, consult your EHS department about the possibility of drain disposal.

  • If approved, the solution should be diluted significantly with water before being slowly poured down the drain, followed by flushing with copious amounts of water.

Step 4: Final Disposal

• Solid Waste: Dispose of the sealed container in the designated non-hazardous laboratory trash, as directed by your institution's waste management plan.

• Contaminated Materials: Any materials, such as gloves or weigh boats, that are contaminated with Dihydroxylysinonorleucine should be placed in a sealed bag and disposed of with the solid waste.

Experimental Workflow and Logical Relationships

The following diagram illustrates the decision-making process for the proper disposal of Dihydroxylysinonorleucine.

Caption: Disposal Decision Workflow for Dihydroxylysinonorleucine.

Essential Safety and Operational Guidance for Handling Dihydroxylysinonorleucine

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling Dihydroxylysinonorleucine in a laboratory setting. The following procedural guidance is based on established best practices for handling chemical compounds with limited available hazard information. It is imperative to treat Dihydroxylysinonorleucine as a substance of unknown toxicity and to adhere to these protocols to ensure personnel safety and operational integrity.

Personal Protective Equipment (PPE)

Due to the absence of specific hazard data for Dihydroxylysinonorleucine, a conservative approach to personal protective equipment is mandatory. The following table outlines the required PPE for handling this compound.

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves	Provides a barrier against skin contact. Double-gloving is recommended when handling the pure compound or concentrated solutions.
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects eyes from splashes and airborne particles.
Body Protection	Laboratory coat	Prevents contamination of personal clothing.
Respiratory Protection	Not generally required for small quantities in a well-ventilated area. Use a certified respirator if creating aerosols or handling large quantities.	Minimizes inhalation exposure.

Operational Plan: Handling Dihydroxylysinonorleucine

Adherence to a strict operational workflow is critical to minimize exposure and prevent contamination. The following diagram and steps outline the standard procedure for handling Dihydroxylysinonorleucine.

Figure 1. Standard workflow for handling Dihydroxylysinonorleucine.

Step-by-Step Handling Protocol:

• Preparation:

  • Designate a specific area for handling Dihydroxylysinonorleucine, preferably within a chemical fume hood or a well-ventilated space.

  • Assemble all necessary PPE as outlined in the table above.

  • Prepare all required laboratory equipment (e.g., balances, glassware, stirrers) and ensure they are clean and readily accessible.

• Handling:

  • Put on all required personal protective equipment.

  • If working with the solid form, carefully weigh the desired amount in a ventilated enclosure to avoid inhalation of any dust.

  • Prepare solutions by slowly adding the compound to the solvent to avoid splashing.

  • Conduct the experimental procedure, exercising caution to prevent spills and aerosol generation.

• Post-Handling:

  • Thoroughly decontaminate all work surfaces with an appropriate cleaning agent.

  • Dispose of all waste materials according to the disposal plan.

  • Carefully remove and dispose of single-use PPE.

  • Wash hands thoroughly with soap and water.

Operational Plan: Disposal of Dihydroxylysinonorleucine Waste

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety. The following diagram and steps outline the procedure for disposing of Dihydroxylysinonorleucine waste.

Figure 2. Waste disposal workflow for Dihydroxylysinonorleucine.

Step-by-Step Disposal Protocol:

• Waste Segregation:

  • Separate waste into distinct streams:

    • Solid Waste: Unused compound, contaminated gloves, and other solid materials.

    • Liquid Waste: Solutions containing Dihydroxylysinonorleucine.

    • Sharps Waste: Contaminated needles, scalpels, and other sharp objects.

• Containerization and Labeling:

  • Use appropriate, leak-proof containers for each waste stream.

  • Clearly label each container with "Dihydroxylysinonorleucine Waste" and any other hazardous components.

• Temporary Storage:

  • Store waste containers in a designated, secure area with secondary containment to prevent spills.

• Final Disposal:

  • Arrange for the collection and disposal of the chemical waste through your institution's certified hazardous waste management service.

  • Complete all necessary documentation for waste tracking and disposal.

By implementing these safety and logistical plans, researchers can handle Dihydroxylysinonorleucine responsibly, ensuring a safe laboratory environment while advancing their scientific objectives.